Technical Documentation Center

1-Cyclopentyloxy-2-fluoro-benzene Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Cyclopentyloxy-2-fluoro-benzene

Core Science & Biosynthesis

Foundational

1-Cyclopentyloxy-2-fluoro-benzene CAS number 1340138-23-9

An In-depth Technical Guide to 1-Cyclopentyloxy-2-fluoro-benzene (CAS 1340138-23-9) Prepared by: Gemini, Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Introduction 1-...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 1-Cyclopentyloxy-2-fluoro-benzene (CAS 1340138-23-9) Prepared by: Gemini, Senior Application Scientist Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Cyclopentyloxy-2-fluoro-benzene is a fluorinated aromatic ether that holds potential as a building block in various fields of chemical research, particularly in medicinal chemistry and materials science. Its structure, which combines a fluorobenzene moiety with a cyclopentyl ether group, suggests a unique combination of properties such as altered lipophilicity, metabolic stability, and specific steric and electronic characteristics.[1][2] This guide provides a comprehensive overview of its synthesis, predicted properties, potential applications, and safe handling procedures, designed to equip researchers with the foundational knowledge required to effectively utilize this compound in their work.

Synthesis and Mechanism: The Williamson Ether Synthesis

The most direct and widely applicable method for the synthesis of 1-Cyclopentyloxy-2-fluoro-benzene is the Williamson ether synthesis.[3][4] This venerable yet highly effective SN2 reaction involves the nucleophilic substitution of a halide by an alkoxide.[5][6] In this specific case, the synthesis would proceed by reacting 2-fluorophenol with a cyclopentyl halide (e.g., cyclopentyl bromide) in the presence of a suitable base.[7]

Reaction Scheme

The overall reaction is as follows:

Mechanistic Considerations

The reaction proceeds via a two-step mechanism:

  • Deprotonation: The phenolic proton of 2-fluorophenol is acidic and is readily removed by a base (e.g., sodium hydride, potassium carbonate) to form the 2-fluorophenoxide ion. This deprotonation is crucial as it generates a potent nucleophile.[3]

  • Nucleophilic Attack: The resulting 2-fluorophenoxide ion then acts as a nucleophile, attacking the electrophilic carbon atom of the cyclopentyl halide in a concerted SN2 fashion. This backside attack displaces the halide leaving group, forming the desired ether product.[4]

Figure 1: Workflow of the Williamson ether synthesis.

Experimental Protocol

The following is a generalized, self-validating protocol for the synthesis of 1-Cyclopentyloxy-2-fluoro-benzene:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous N,N-dimethylformamide (DMF) or acetonitrile.

  • Deprotonation: Add 2-fluorophenol (1.0 eq.) to the solvent. While stirring, add a suitable base such as sodium hydride (1.1 eq., 60% dispersion in mineral oil) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 30 minutes, or until hydrogen gas evolution ceases. The formation of the sodium 2-fluorophenoxide salt should be evident.

  • Alkylation: To the resulting solution, add cyclopentyl bromide (1.2 eq.) dropwise at room temperature.

  • Reaction Monitoring: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

  • Workup: Upon completion, cool the reaction to room temperature and quench by the slow addition of water. Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Purification: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. After filtration, concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 1-Cyclopentyloxy-2-fluoro-benzene.

Causality and Optimization
  • Choice of Base: A strong base like sodium hydride is often preferred to ensure complete deprotonation of the phenol.[6] Weaker bases like potassium carbonate can also be used, often requiring higher temperatures and longer reaction times.[7]

  • Solvent Selection: A polar aprotic solvent like DMF or acetonitrile is ideal as it can dissolve the ionic intermediate (the phenoxide) and effectively solvate the cation, leaving the nucleophile more reactive.[7]

  • Potential Side Reactions: The primary competing reaction is the E2 elimination of the alkyl halide, which is more prevalent with sterically hindered alkyl halides.[3] Since cyclopentyl bromide is a secondary halide, some elimination to form cyclopentene is possible, though the SN2 pathway is generally favored under these conditions.[5]

Physicochemical Properties

While experimental data for 1-Cyclopentyloxy-2-fluoro-benzene is not widely available, its properties can be predicted based on its structure and data from chemical suppliers.[8]

PropertyValueSource/Method
CAS Number 1340138-23-9-
Molecular Formula C₁₁H₁₃FO[8]
Molecular Weight 180.22 g/mol [8]
Appearance Predicted: Colorless to pale yellow liquidAnalogous Compounds
Boiling Point Estimated: 220-240 °CStructure-based prediction
Solubility Soluble in common organic solvents (e.g., ethanol, acetone, dichloromethane); Insoluble in waterGeneral ether properties

Structural Elucidation and Analytical Characterization

Confirmation of the successful synthesis and purity of 1-Cyclopentyloxy-2-fluoro-benzene would rely on a combination of standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The spectrum should show characteristic signals for the aromatic protons (multiplets in the range of 6.8-7.2 ppm), the methine proton of the cyclopentyl group attached to oxygen (a multiplet around 4.5-4.8 ppm), and the methylene protons of the cyclopentyl ring (multiplets between 1.5-2.0 ppm).[9]

    • ¹³C NMR: The spectrum will display signals for the 11 carbon atoms, including the two carbons of the C-F and C-O bonds in the aromatic ring, which will show characteristic J-coupling with the fluorine atom.

    • ¹⁹F NMR: A single resonance is expected for the fluorine atom, with its chemical shift and coupling constants providing further structural confirmation.[10]

  • Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the C-O-C ether linkage (around 1250-1000 cm⁻¹) and the C-F bond (around 1250-1050 cm⁻¹), as well as bands corresponding to the aromatic C-H and C=C bonds.[11]

  • Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) at m/z = 180.22, confirming the molecular weight. Fragmentation patterns would likely involve the loss of the cyclopentyl group.[12]

Potential Applications in Drug Discovery and Research

The unique combination of a fluorobenzene ring and a cyclopentyl ether moiety suggests several potential applications for 1-Cyclopentyloxy-2-fluoro-benzene.

Potential_Applications cluster_moieties Key Structural Moieties cluster_properties Resulting Properties cluster_applications Potential Applications Molecule 1-Cyclopentyloxy-2-fluoro-benzene Fluorobenzene Fluorobenzene Molecule->Fluorobenzene Cyclopentyl Ether Cyclopentyl Ether Molecule->Cyclopentyl Ether Metabolic Stability Metabolic Stability Fluorobenzene->Metabolic Stability Lipophilicity Lipophilicity Fluorobenzene->Lipophilicity Receptor Binding Receptor Binding Fluorobenzene->Receptor Binding Materials Science Materials Science Fluorobenzene->Materials Science e.g., Polymers Cyclopentyl Ether->Lipophilicity Improved Solubility Improved Solubility Cyclopentyl Ether->Improved Solubility Medicinal Chemistry Medicinal Chemistry Metabolic Stability->Medicinal Chemistry Lipophilicity->Medicinal Chemistry Agrochemicals Agrochemicals Lipophilicity->Agrochemicals Receptor Binding->Medicinal Chemistry Improved Solubility->Medicinal Chemistry

Figure 2: Relationship between structural features and potential applications.

Medicinal Chemistry

The introduction of fluorine into drug candidates is a well-established strategy to enhance their pharmacological properties.[13] The fluorobenzene moiety can improve metabolic stability by blocking sites of oxidative metabolism, increase binding affinity to target proteins through favorable electrostatic interactions, and modulate the pKa of nearby functional groups.[1][2] The cyclopentyl ether group can enhance lipophilicity, which may improve membrane permeability and bioavailability.[14][15] This compound could therefore serve as a valuable scaffold or intermediate in the synthesis of novel therapeutics for a range of diseases.[16][17]

Agrochemicals

Similar to pharmaceuticals, the inclusion of fluorine can enhance the efficacy and environmental persistence of herbicides, insecticides, and fungicides.[1] The unique properties of 1-Cyclopentyloxy-2-fluoro-benzene could be exploited in the development of new agrochemicals with improved performance.

Materials Science

Fluorinated aromatic compounds are used in the synthesis of specialty polymers and liquid crystals due to their thermal stability and unique electronic properties.[16] 1-Cyclopentyloxy-2-fluoro-benzene could be investigated as a monomer or additive in the development of new materials with tailored properties.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 1-Cyclopentyloxy-2-fluoro-benzene. While specific toxicity data is not available, the following guidelines are based on the general properties of aromatic ethers and the starting materials.[18][19]

AspectRecommendation
Personal Protective Equipment (PPE) Wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).[20]
Handling Handle in a well-ventilated area, preferably in a chemical fume hood.[21] Avoid inhalation of vapors and contact with skin and eyes.[20]
Storage Store in a tightly sealed container in a cool, dry place away from oxidizing agents and sources of ignition.[18] Ethers can form explosive peroxides over time, so containers should be dated upon opening.[19][21]
Disposal Dispose of in accordance with local, state, and federal regulations. Do not pour down the drain.[18]
First Aid In case of skin contact, wash with soap and water.[20] In case of eye contact, flush with copious amounts of water for at least 15 minutes.[20] If inhaled, move to fresh air. If ingested, seek immediate medical attention.[20]

Conclusion

1-Cyclopentyloxy-2-fluoro-benzene is a chemical compound with significant potential for application in research and development, particularly in the life sciences and materials science. Its synthesis via the Williamson ether synthesis is straightforward and well-understood. While experimental data on its properties are limited, its structure suggests that it could serve as a valuable building block for the creation of novel molecules with enhanced biological activity and material properties. As with all chemicals, adherence to proper safety protocols is essential for its handling and use.

References

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 1-Cyclopentyloxy-2-fluoro-benzene

Introduction Chemical Identity IdentifierValueSource IUPAC Name 1-Cyclopentyloxy-2-fluoro-benzeneN/A CAS Number 1340138-23-9[1] Molecular Formula C₁₁H₁₃FO[1] Molecular Weight 180.22 g/mol [1] Canonical SMILES C1CCC(C1)OC...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Chemical Identity

IdentifierValueSource
IUPAC Name 1-Cyclopentyloxy-2-fluoro-benzeneN/A
CAS Number 1340138-23-9[1]
Molecular Formula C₁₁H₁₃FO[1]
Molecular Weight 180.22 g/mol [1]
Canonical SMILES C1CCC(C1)OC2=CC=CC=C2FN/A

Predicted Physicochemical Properties

Due to the absence of experimentally determined data, the following physical properties have been predicted using computational models. These values should be considered as estimates and serve as a baseline for experimental verification.

PropertyPredicted ValueNotes and Comparative Analysis
Boiling Point ~220-240 °CThe boiling point is expected to be significantly higher than that of fluorobenzene (85 °C)[2] and cyclopentylbenzene (~191-193 °C) due to the increased molecular weight and the ether linkage. The presence of the polar C-F and C-O bonds will increase intermolecular dipole-dipole interactions.
Melting Point Not readily predictableThe melting point is highly dependent on the crystal lattice structure, which is difficult to predict accurately. It is expected to be a low-melting solid or a liquid at room temperature. For comparison, fluorobenzene has a melting point of -42.2 °C[2].
Density ~1.05-1.15 g/cm³The density is likely to be slightly higher than water, similar to fluorobenzene (1.0225 g/cm³)[2]. The addition of the cyclopentyloxy group will increase the molar volume, but the overall density is expected to remain in this range.
Refractive Index ~1.50-1.52The refractive index is anticipated to be comparable to other aromatic compounds. For instance, the refractive index of benzene is approximately 1.501[3]. The presence of the fluorine and oxygen atoms may slightly alter this value.
Solubility Insoluble in water; Soluble in organic solventsLike most aryl ethers, it is expected to have poor solubility in water due to its predominantly nonpolar structure. It should be readily soluble in common organic solvents such as ethanol, diethyl ether, acetone, and toluene.

Experimental Protocols for Physical Property Determination

The following section details the standard operating procedures for the experimental determination of the key physical properties of 1-Cyclopentyloxy-2-fluoro-benzene.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes and provides an accurate determination of the boiling point at atmospheric pressure.

Diagram of Experimental Workflow:

Boiling_Point_Determination cluster_prep Sample Preparation cluster_measurement Measurement Sample 1-Cyclopentyloxy-2-fluoro-benzene (liquid) Assembly Invert the sealed capillary in a small test tube with the sample Sample->Assembly Capillary Seal one end of a capillary tube Capillary->Assembly ThieleTube Mount the assembly on a thermometer and place in a Thiele tube filled with mineral oil Assembly->ThieleTube Heating Gently heat the side arm of the Thiele tube ThieleTube->Heating Observation1 Observe a rapid stream of bubbles from the capillary Heating->Observation1 Cooling Remove heat and allow to cool slowly Observation1->Cooling Observation2 Record the temperature when the liquid just enters the capillary tube Cooling->Observation2

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Step-by-Step Methodology:

  • Sample Preparation: Place a small amount (0.5-1 mL) of 1-Cyclopentyloxy-2-fluoro-benzene into a small test tube.

  • Capillary Tube Insertion: Take a capillary tube sealed at one end and place it, open end down, into the test tube containing the sample.

  • Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or a wire. The bottom of the test tube should be level with the thermometer bulb.

  • Heating: Immerse the assembly in a Thiele tube filled with a high-boiling mineral oil, ensuring the sample is below the oil level. Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.

  • Observation: As the temperature rises, a stream of bubbles will emerge from the capillary tube. Continue gentle heating until a continuous and rapid stream of bubbles is observed.

  • Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The point at which the bubbling stops and the liquid is drawn into the capillary tube is the boiling point. Record the temperature at this moment.

Melting Point Determination (Capillary Method)

If the compound is a solid at room temperature, this method is used to determine its melting range, which is an indicator of purity.

Step-by-Step Methodology:

  • Sample Preparation: Ensure the solid sample is dry and finely powdered.

  • Capillary Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount (2-3 mm in height) into the sealed end.

  • Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.

  • Rapid Heating (Optional): Perform a rapid heating to get an approximate melting point range.

  • Accurate Measurement: Allow the apparatus to cool and then heat again at a slow rate (1-2 °C per minute) near the expected melting point.

  • Recording the Range: Record the temperature at which the first liquid appears and the temperature at which the last solid crystal melts. This range is the melting point of the substance. A narrow melting range (e.g., 1-2 °C) is indicative of a pure compound.

Density Determination (Pycnometer Method)

A pycnometer is a flask with a specific volume that can be used to accurately determine the density of a liquid.

Step-by-Step Methodology:

  • Clean and Dry: Thoroughly clean and dry the pycnometer and weigh it accurately (m_pycnometer).

  • Fill with Sample: Fill the pycnometer with 1-Cyclopentyloxy-2-fluoro-benzene, ensuring no air bubbles are present. Insert the stopper and allow any excess liquid to overflow.

  • Equilibrate and Weigh: Place the filled pycnometer in a constant temperature water bath to allow it to reach thermal equilibrium. Dry the outside of the pycnometer and weigh it (m_pycnometer+sample).

  • Calibrate with Water: Repeat the process with deionized water of a known density at the same temperature. Weigh the pycnometer filled with water (m_pycnometer+water).

  • Calculation:

    • Mass of the sample = m_pycnometer+sample - m_pycnometer

    • Mass of water = m_pycnometer+water - m_pycnometer

    • Volume of the pycnometer = Mass of water / Density of water

    • Density of the sample = Mass of the sample / Volume of the pycnometer

Refractive Index Determination (Abbe Refractometer)

The refractive index is a measure of how much light bends when it passes through the substance and is a characteristic property.

Step-by-Step Methodology:

  • Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

  • Sample Application: Place a few drops of 1-Cyclopentyloxy-2-fluoro-benzene onto the prism of the refractometer.

  • Measurement: Close the prism and adjust the light source and the eyepiece until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

  • Reading: Read the refractive index value from the scale. Also, record the temperature as the refractive index is temperature-dependent.

Predicted Spectroscopic Characteristics

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of 1-Cyclopentyloxy-2-fluoro-benzene would provide key information about the arrangement of protons in the molecule.

  • Aromatic Protons (4H): These protons will appear in the downfield region, typically between δ 6.8 and 7.5 ppm. Due to the ortho-fluoro and ortho-cyclopentyloxy substituents, complex splitting patterns (multiplets) are expected. The fluorine atom will cause additional coupling (J-coupling) with the adjacent protons.

  • Cyclopentyloxy Methine Proton (1H): The proton on the carbon of the cyclopentyl ring directly attached to the oxygen will be the most deshielded of the aliphatic protons, likely appearing as a multiplet around δ 4.5-5.0 ppm.

  • Cyclopentyl Methylene Protons (8H): The remaining eight protons on the cyclopentyl ring will appear as a series of overlapping multiplets in the upfield region, likely between δ 1.5 and 2.0 ppm.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show 11 distinct signals corresponding to the 11 carbon atoms in the molecule.

  • Aromatic Carbons (6C): These will appear in the range of δ 110-160 ppm. The carbon directly attached to the fluorine atom will show a large one-bond C-F coupling constant and will be significantly shifted. The carbon attached to the oxygen will also be in the downfield region.

  • Cyclopentyloxy Methine Carbon (1C): The carbon directly bonded to the oxygen will be found around δ 80-85 ppm.

  • Cyclopentyl Methylene Carbons (4C): The remaining four carbons of the cyclopentyl ring will appear in the aliphatic region, typically between δ 20 and 40 ppm.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak [M]⁺ at m/z = 180. The fragmentation pattern is expected to be influenced by the ether linkage and the aromatic ring.

Diagram of Predicted Mass Spectrometry Fragmentation:

Mass_Spec_Fragmentation M [C₁₁H₁₃FO]⁺˙ m/z = 180 (Molecular Ion) F1 [C₆H₄FO]⁺ m/z = 111 M->F1 - C₅H₉˙ F2 [C₅H₉]⁺ m/z = 69 M->F2 - C₆H₄FO˙ F3 [C₆H₅F]⁺˙ m/z = 96 F1->F3 - CO

Caption: Predicted Fragmentation Pathway for 1-Cyclopentyloxy-2-fluoro-benzene in EI-MS.

Expected Key Fragments:

  • m/z = 111: Loss of a cyclopentyl radical (•C₅H₉) to form the 2-fluorophenoxy cation.

  • m/z = 96: Formation of the fluorobenzene radical cation.

  • m/z = 69: The cyclopentyl cation.

Proposed Synthesis Route: Williamson Ether Synthesis

A plausible and widely used method for the synthesis of aryl ethers is the Williamson ether synthesis.[4][5][6][7][8] This reaction involves the nucleophilic substitution of a halide by an alkoxide.

Diagram of Proposed Synthesis:

Williamson_Ether_Synthesis Reactant1 2-Fluorophenol Intermediate [2-Fluorophenoxide] Reactant1->Intermediate + Base Reactant2 Cyclopentyl bromide Product 1-Cyclopentyloxy-2-fluoro-benzene Reactant2->Product Base Base (e.g., K₂CO₃ or NaH) in Solvent (e.g., DMF or Acetonitrile) Intermediate->Product + Reactant2 (SN2 reaction)

Caption: Proposed Williamson Ether Synthesis of 1-Cyclopentyloxy-2-fluoro-benzene.

Reaction Rationale:

  • Deprotonation: 2-Fluorophenol is treated with a suitable base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), to deprotonate the acidic phenolic hydroxyl group, forming the more nucleophilic 2-fluorophenoxide ion.

  • Nucleophilic Attack: The 2-fluorophenoxide ion then acts as a nucleophile and attacks the electrophilic carbon of cyclopentyl bromide in an Sₙ2 reaction.

  • Product Formation: This results in the displacement of the bromide ion and the formation of the desired 1-Cyclopentyloxy-2-fluoro-benzene product.

Inferred Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for 1-Cyclopentyloxy-2-fluoro-benzene is not available, precautions can be inferred from structurally related compounds such as (cyclopentyloxy)benzene and other halogenated aromatic compounds.[9]

  • General Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Potential Hazards:

    • Skin and Eye Irritation: Aromatic ethers can be irritating to the skin and eyes.[9]

    • Respiratory Irritation: Vapors may cause respiratory tract irritation.[9]

    • Flammability: While not expected to be highly flammable, it should be kept away from open flames and sources of ignition.

  • Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the physical properties of 1-Cyclopentyloxy-2-fluoro-benzene. Although experimental data is currently lacking, the predicted values, detailed experimental protocols, and spectroscopic analysis presented herein offer valuable guidance for researchers working with this compound. The provided synthesis route offers a practical approach for its preparation. It is imperative that all experimental work is conducted with appropriate safety precautions. The data and methodologies outlined in this guide will aid in the further characterization and application of this promising molecule in various scientific disciplines.

References

  • Williamson Ether Synthesis. (2022, November 13). Chemistry Steps. [Link]

  • Williamson Ether Synthesis. (2022, October 23). ChemTalk. [Link]

  • Predicting a 1H-NMR Spectrum From The Structure. (2020, April 29). Chemistry LibreTexts. [Link]

  • Williamson ether synthesis. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

  • 1-(Benzyloxy)-4-{1-[(4-fluorophenyl)sulfonyl]cyclopentyl}benzene. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

  • Aryl ether synthesis by etherification (arylation). (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

  • Bhadauria, A., Feng, Z., Popescu, M., et al. (2025, July 28). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. ChemRxiv. [Link]

  • Williamson ether synthesis. (2020, July 1). Chemistry LibreTexts. [Link]

  • Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. (2024, May 19). MDPI. [Link]

  • The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. [Link]

  • 1-Cyclopentyloxy-3-(trifluoromethyl)benzene. (n.d.). Pharmaffiliates. Retrieved March 7, 2026, from [Link]

  • Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

  • NMR Prediction. (n.d.). ACD/Labs. Retrieved March 7, 2026, from [Link]

  • Cyclopentyl ethers and their preparation and pharmaceutical formulation. (n.d.). Google Patents.
  • Ultra-fast hybrid method for predicting chemical shifts of ¹³C. (n.d.). Scielo. Retrieved March 7, 2026, from [Link]

  • Predict 13C carbon NMR spectra. (n.d.). NMRDB. Retrieved March 7, 2026, from [Link]

  • Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence. (2023, September 15). PubMed. [Link]

  • Grignard Reactions in Cyclopentyl Methyl Ether. (2025, October 8). ResearchGate. [Link]

  • 1-Bromo-2-(cyclopentyloxy)benzene. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

  • A new program to 13C NMR spectrum prediction based on tridimensional models. (2025, August 6). ResearchGate. [Link]

  • The prediction of 1H NMR chemical shifts in organic compounds. (n.d.). Spectroscopy Europe. Retrieved March 7, 2026, from [Link]

  • Synthesis of aryl ethers, methods and reagents related thereto. (n.d.). Google Patents.
  • Refractive index database. (n.d.). RefractiveIndex.INFO. Retrieved March 7, 2026, from [Link]

  • 1-Benzyloxy-2-fluoro-benzene. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

  • Mass spectrum of cyclopentane. (n.d.). Doc Brown's Chemistry. Retrieved March 7, 2026, from [Link]

  • Interpretation of mass spectra. (n.d.). University of Arizona. Retrieved March 7, 2026, from [Link]

  • PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. (2005, January 5). University of Liverpool Repository. [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. [Link]

  • (Cyclopentyloxy)benzene. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

  • Cyclopentylbenzene. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

  • Refractive index of fluorobenzene. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • 1-Cyclopentyl-2-(propan-2-yl)benzene. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

  • Decay sequences - ion series of mass spectra of benzene, 1,3,5,7-cyclooctatetraene,[10]-annulene, hexafluorobenzene and its isomers. (2022, June 15). Fluorine notes. [Link]

  • 1-(2-Cyclohexylethynyl)-4-fluorobenzene. (2026, March 7). PubChem. [Link]

  • Refractive index of LIQUIDS - benzene. (n.d.). RefractiveIndex.INFO. Retrieved March 7, 2026, from [Link]

  • Effect of pressure and temperature on the refractive indices of benzene, carbon tetrachloride, and water. (n.d.). NIST. Retrieved March 7, 2026, from [Link]

  • 2-Methoxy-1-(pentyloxy)-4-(2-propen-1-yl)benzene. (n.d.). CAS Common Chemistry. Retrieved March 7, 2026, from [Link]

  • Chemical Properties of Benzene, cyclopentyl-. (n.d.). Cheméo. Retrieved March 7, 2026, from [Link]

Sources

Foundational

Synthesis and Mechanistic Evaluation of 1-Cyclopentyloxy-2-fluorobenzene: A Technical Guide

Executive Summary 1-Cyclopentyloxy-2-fluorobenzene is a highly versatile aryl ether building block, frequently utilized in the structural optimization of G-protein coupled receptor (GPCR) ligands, including GPR120 and 5-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Cyclopentyloxy-2-fluorobenzene is a highly versatile aryl ether building block, frequently utilized in the structural optimization of G-protein coupled receptor (GPCR) ligands, including GPR120 and 5-HT2C agonists[1],[2]. The strategic placement of an ortho-fluoro substituent critically modulates the electron density of the aromatic ring, lowering the pKa of the precursor phenol while enhancing the metabolic stability of the resulting ether.

As a Senior Application Scientist, selecting the optimal synthetic route for this molecule requires balancing atom economy, scalability, and the mitigation of side reactions. This whitepaper provides an in-depth mechanistic evaluation and self-validating experimental protocols for the two primary synthetic pathways: the base-mediated Williamson ether synthesis and the redox-driven Mitsunobu reaction.

Strategic Pathway Selection & Mechanistic Causality

The synthesis of 1-cyclopentyloxy-2-fluorobenzene involves coupling 2-fluorophenol with a cyclopentyl electrophile. Because the cyclopentyl moiety is a secondary aliphatic system, the reaction conditions heavily dictate the ratio of desired nucleophilic substitution (S_N2) to undesired elimination (E2).

Pathway A: Base-Mediated Williamson Etherification

2-Fluorophenol possesses a pKa of approximately 8.7, making it more acidic than an unsubstituted phenol due to the electron-withdrawing inductive effect of the fluorine atom. Consequently, a mild base such as potassium carbonate (K₂CO₃) is perfectly sufficient to quantitatively generate the nucleophilic phenoxide anion.

Causality in Design: The use of a polar aprotic solvent like N,N-Dimethylformamide (DMF) is critical. DMF solvates the potassium cation but leaves the phenoxide anion relatively unsolvated, hyper-activating its nucleophilicity. When reacting with cyclopentyl bromide, the highly nucleophilic phenoxide favors the S_N2 pathway. However, because the electrophile is secondary and sterically hindered, thermal activation (typically 80 °C) is required to drive the reaction to completion ([1]).

Pathway B: The Mitsunobu Reaction

If the thermal E2 elimination byproduct (cyclopentene) from the Williamson route limits the yield, the Mitsunobu reaction offers a completely orthogonal, redox-driven alternative ([3]).

Causality in Design: By reacting 2-fluorophenol with cyclopentanol in the presence of triphenylphosphine (PPh₃) and diisopropyl azodicarboxylate (DIAD), the alcohol is activated into a highly electrophilic alkoxyphosphonium intermediate. The phenoxide attacks this intermediate via a clean S_N2 inversion. Because this activation occurs at room temperature, the thermal energy required for E2 elimination is absent, ensuring near-quantitative conversion to the ether without the risk of olefin formation ([2]).

G cluster_Williamson Williamson Ether Synthesis cluster_Mitsunobu Mitsunobu Reaction Start 2-Fluorophenol W_Reagent Cyclopentyl Bromide + K2CO3 / DMF Start->W_Reagent M_Reagent Cyclopentanol + PPh3 / DIAD / THF Start->M_Reagent W_Mech SN2 Displacement W_Reagent->W_Mech Product 1-Cyclopentyloxy-2-fluorobenzene W_Mech->Product M_Mech Redox Condensation M_Reagent->M_Mech M_Mech->Product

Workflow for the synthesis of 1-Cyclopentyloxy-2-fluorobenzene.

Comparative Data Analysis

ParameterWilliamson Ether SynthesisMitsunobu Reaction
Reagents Cyclopentyl bromide, K₂CO₃Cyclopentanol, PPh₃, DIAD
Solvent DMF or AcetonitrileTHF or Toluene
Temperature 80 °C0 °C to 25 °C
Typical Yield 75 - 85%80 - 90%
Major Byproducts Cyclopentene (via E2 elimination)Ph₃PO, reduced DIAD (hydrazine)
Scalability Excellent (Preferred for >100g scale)Moderate (Purification bottleneck)
Atom Economy HighLow

Self-Validating Experimental Protocols

Protocol A: Base-Mediated Williamson Etherification

This protocol utilizes an alkaline wash as a self-validating chemical filter to ensure absolute product neutrality.

  • Reaction Setup: Charge a flame-dried round-bottom flask with 2-fluorophenol (1.0 eq), cyclopentyl bromide (1.2 eq), and anhydrous K₂CO₃ (1.5 eq). Suspend the mixture in anhydrous DMF to achieve a 0.5 M concentration.

  • Thermal Activation: Heat the vigorously stirred suspension to 80 °C under a nitrogen atmosphere for 12–16 hours. Monitor via TLC (Hexanes/EtOAc 9:1) until the phenolic spot is consumed.

  • Self-Validating Workup: Cool the mixture to room temperature and dilute with water (3 volumes). Extract with ethyl acetate (3x). Wash the combined organic layers with 1M NaOH .

    • Causality/Validation: The NaOH wash selectively deprotonates any trace unreacted 2-fluorophenol, partitioning it entirely into the aqueous layer. The survival of the organic layer through this step guarantees it contains exclusively the neutral ether product and non-polar impurities.

  • Isolation: Wash the organic phase with brine to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (100% Hexanes to 95:5 Hexanes/EtOAc) to yield 1-cyclopentyloxy-2-fluorobenzene as a clear oil.

Protocol B: Mitsunobu Coupling

This protocol relies on the physical precipitation of byproducts to visually validate the completion of the redox cycle.

  • Reaction Setup: Dissolve 2-fluorophenol (1.0 eq), cyclopentanol (1.1 eq), and PPh₃ (1.2 eq) in anhydrous THF (0.3 M) under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

  • Redox Initiation: Add DIAD (1.2 eq) dropwise over 15 minutes.

    • Causality: Slow addition is strictly required to prevent the premature thermal decomposition of the reactive betaine intermediate and to control the exothermic nature of the redox reaction.

  • Propagation: Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 4 hours.

  • Self-Validating Workup: Concentrate the crude mixture in vacuo to a thick residue. Triturate the residue vigorously with cold diethyl ether/hexane (1:1).

    • Causality/Validation: The immediate formation of a heavy white precipitate (triphenylphosphine oxide, Ph₃PO) visually confirms the successful completion of the redox cycle. Its physical removal via filtration drastically streamlines downstream chromatography.

  • Isolation: Filter the precipitate, concentrate the filtrate, and purify via silica gel chromatography to isolate the target ether.

Mitsunobu Step1 PPh3 + DIAD Step2 Betaine Intermediate Step1->Step2 Step3 Protonation by 2-Fluorophenol Step2->Step3 Step4 Phosphonium Activation of Cyclopentanol Step3->Step4 Step5 SN2 Attack by Phenoxide Step4->Step5 Product Target Ether + Ph3PO Step5->Product

Mechanistic sequence of the Mitsunobu etherification.

Analytical Validation

To confirm the structural integrity of the synthesized 1-cyclopentyloxy-2-fluorobenzene, the following analytical signatures should be verified:

  • ¹H NMR (CDCl₃): Look for the diagnostic multiplet of the cyclopentyl methine proton (-CH-O-) shifting downfield to ~4.80 ppm. The aromatic region will display four distinct protons (6.80–7.15 ppm) characteristic of an ortho-disubstituted benzene ring.

  • ¹⁹F NMR: A sharp, diagnostic singlet (typically around -132 to -135 ppm, referenced to CFCl₃) confirms the retention of the intact aryl fluoride system.

  • IR Spectroscopy: The complete disappearance of the broad phenolic O-H stretch (~3300 cm⁻¹) and the appearance of strong C-O-C asymmetric stretching bands (~1250 cm⁻¹) validate the successful etherification.

References

  • Title: Biaryl derivatives as GPR120 agonists (AU2017203392B2)
  • Title: 6-substituted 2,3,4,5-tetrahydro-1h-benzo[d]azepines as 5-ht2c receptor agonists (WO2005082859A1)
  • Title: Gpr119 receptor agonists (WO2009141238A1)
  • Title: 4-Bromo-1-(cyclopentyloxy)-2-fluorobenzene (CID 21938600) Source: PubChem URL: [Link]

Sources

Exploratory

An In-Depth Technical Guide to 1-Cyclopentyloxy-2-fluoro-benzene: Synthesis, Reactivity, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction 1-Cyclopentyloxy-2-fluoro-benzene is a fluorinated aryl ether that presents a unique combination of structural motifs of significant interest t...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclopentyloxy-2-fluoro-benzene is a fluorinated aryl ether that presents a unique combination of structural motifs of significant interest to the medicinal chemistry community. Its core structure comprises a benzene ring functionalized with a fluorine atom and a cyclopentyloxy group in an ortho relationship. The fluorine atom, a bioisostere of hydrogen, is a well-established modulator of physicochemical and pharmacokinetic properties in drug candidates.[1][2] The cyclopentyloxy group introduces a bulky, lipophilic, and alicyclic character, which can influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[3][4]

This technical guide provides a comprehensive overview of 1-Cyclopentyloxy-2-fluoro-benzene, covering its synthesis, predicted physicochemical and spectroscopic properties, chemical reactivity, and potential applications in the field of drug discovery and development. While specific literature on this exact molecule is sparse, this guide leverages established principles of organic chemistry and data from analogous structures to provide a robust and scientifically grounded resource.

I. Synthesis Strategies for 1-Cyclopentyloxy-2-fluoro-benzene

The primary retrosynthetic disconnection for 1-Cyclopentyloxy-2-fluoro-benzene involves the formation of the ether linkage. This can be achieved through classical nucleophilic substitution or modern cross-coupling methodologies.

Williamson Ether Synthesis: A Classical and Accessible Approach

The Williamson ether synthesis is a robust and widely used method for preparing ethers, involving the reaction of an alkoxide with a primary alkyl halide.[5][6] For the synthesis of 1-Cyclopentyloxy-2-fluoro-benzene, this involves the deprotonation of 2-fluorophenol to form the corresponding phenoxide, which then acts as a nucleophile to displace a leaving group from a cyclopentyl electrophile (e.g., cyclopentyl bromide).

Experimental Protocol: Williamson Ether Synthesis of 1-Cyclopentyloxy-2-fluoro-benzene

  • Reagents and Materials:

    • 2-Fluorophenol (1.0 eq.)

    • Cyclopentyl bromide (1.1-1.5 eq.)

    • Potassium carbonate (K₂CO₃), finely pulverized (2.0 eq.) or Sodium Hydride (NaH) (1.2 eq.)

    • Anhydrous dimethylformamide (DMF) or acetonitrile

    • Ethyl acetate

    • Brine solution

    • Anhydrous sodium sulfate (Na₂SO₄)

    • Round-bottom flask, magnetic stirrer, reflux condenser, and standard glassware for extraction and filtration.

  • Step-by-Step Methodology:

    • Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-fluorophenol (1.0 eq.) and the chosen solvent (e.g., DMF).

    • Base Addition: Add the base (e.g., K₂CO₃, 2.0 eq.) to the stirring solution at room temperature. If using NaH, cool the solution to 0 °C before adding the base portion-wise.

    • Alkylation: To the resulting suspension, add cyclopentyl bromide (1.1-1.5 eq.) dropwise at room temperature.

    • Reaction: Heat the reaction mixture to 50-80 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

    • Workup:

      • Cool the reaction mixture to room temperature and filter to remove inorganic solids.

      • Rinse the solids with a small amount of ethyl acetate.

      • Combine the filtrate and rinsings and transfer to a separatory funnel.

      • Wash the organic layer sequentially with water and brine.

      • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purification: Purify the crude product by column chromatography on silica gel to yield 1-Cyclopentyloxy-2-fluoro-benzene.

Causality Behind Experimental Choices:

  • Base Selection: Potassium carbonate is a mild and convenient base for deprotonating phenols.[7] For less reactive systems or to ensure complete deprotonation, a stronger base like sodium hydride (NaH) can be used.[5]

  • Solvent Choice: Polar aprotic solvents like DMF or acetonitrile are preferred as they effectively solvate the cation of the base without solvating the phenoxide nucleophile, thus enhancing its reactivity.[6]

  • Electrophile: A primary alkyl halide like cyclopentyl bromide is ideal for this Sₙ2 reaction, as secondary and tertiary halides are more prone to elimination side reactions.[6]

Diagram of Synthetic Workflow:

Williamson_Synthesis reagents 2-Fluorophenol + Cyclopentyl Bromide + Base (K₂CO₃ or NaH) solvent Solvent (DMF or Acetonitrile) reagents->solvent Dissolve reaction Reaction (50-80°C, 4-12h) solvent->reaction Heat & Stir workup Aqueous Workup (Filtration, Extraction, Drying) reaction->workup Cool & Quench purification Column Chromatography workup->purification product 1-Cyclopentyloxy-2-fluoro-benzene purification->product

Caption: Generalized workflow for the Williamson ether synthesis of 1-Cyclopentyloxy-2-fluoro-benzene.

Palladium-Catalyzed C-O Cross-Coupling: A Modern Alternative

Modern synthetic methods, particularly palladium-catalyzed cross-coupling reactions, offer an alternative route to aryl ethers.[8][9][10] These methods can be advantageous for their milder reaction conditions and broader substrate scope. The synthesis of 1-Cyclopentyloxy-2-fluoro-benzene could potentially be achieved by coupling 1-bromo-2-fluorobenzene with cyclopentanol.

This approach involves the oxidative addition of the aryl halide to a Pd(0) catalyst, followed by reaction with the alcohol and subsequent reductive elimination to form the ether product.[11][12]

II. Physicochemical and Spectroscopic Properties

Table 1: Predicted Physicochemical Properties

PropertyValueSource/Method
Molecular Formula C₁₁H₁₃FO-
Molecular Weight 180.22 g/mol -
CAS Number 1340138-23-9-
Predicted logP 3.5 - 4.0Computational (e.g., cLogP)

The calculated logP suggests that 1-Cyclopentyloxy-2-fluoro-benzene is a lipophilic molecule, a property that can influence its membrane permeability and plasma protein binding.[13][14][15]

Spectroscopic Characterization
  • ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methine proton of the cyclopentyl group, and the methylene protons of the cyclopentyl ring. The aromatic protons will exhibit complex splitting patterns due to coupling with each other and with the fluorine atom.[7][16][17]

  • ¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for the aromatic carbons, with the carbon attached to the fluorine atom exhibiting a large one-bond C-F coupling constant. The signals for the cyclopentyl group carbons will also be present.[16][18][19]

  • ¹⁹F NMR Spectroscopy: A single resonance is expected for the fluorine atom, with its chemical shift influenced by the electronic environment of the aromatic ring.[20][21]

  • Mass Spectrometry: Under electron ionization (EI), the molecular ion peak is expected to be observed. Characteristic fragmentation patterns for aryl ethers include cleavage of the C-O bond and fragmentation of the alkyl group.[4][22][23][24][25][26]

III. Reactivity and Potential for Further Functionalization

The electronic properties of the aromatic ring in 1-Cyclopentyloxy-2-fluoro-benzene are influenced by both the cyclopentyloxy and the fluorine substituents, opening avenues for further chemical modification.

Nucleophilic Aromatic Substitution (SₙAr)

Aromatic rings are generally electron-rich and not susceptible to nucleophilic attack. However, the presence of a strongly electronegative fluorine atom can activate the ring towards nucleophilic aromatic substitution (SₙAr), particularly when there are electron-withdrawing groups ortho or para to the leaving group.[27][28][29][30] In 1-Cyclopentyloxy-2-fluoro-benzene, the fluorine atom itself can act as a leaving group, allowing for the introduction of other nucleophiles at the C2 position. This reaction proceeds through a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[27][30]

Diagram of SₙAr Mechanism:

SNAr_Mechanism sub 1-Cyclopentyloxy-2-fluoro-benzene meisenheimer Meisenheimer Complex (Resonance Stabilized) sub->meisenheimer + Nu⁻ nuc Nucleophile (Nu⁻) product Substituted Product meisenheimer->product Loss of F⁻ (Slow) leaving_group F⁻

Caption: The addition-elimination mechanism of nucleophilic aromatic substitution on the fluorinated ring.

Electrophilic Aromatic Substitution (EAS)

The cyclopentyloxy group is an activating, ortho-, para-directing group due to the electron-donating resonance effect of the oxygen atom.[31][32][33] Conversely, the fluorine atom is a deactivating, ortho-, para-directing group due to its strong electron-withdrawing inductive effect, which is partially offset by a weaker electron-donating resonance effect.[9][13][18][28]

The combined effect of these two ortho-, para-directing groups will likely direct incoming electrophiles to the C4 and C6 positions of the benzene ring. The steric bulk of the cyclopentyloxy group may hinder substitution at the C6 position, potentially favoring the C4 position.[20][32][33][34][35]

IV. Relevance in Drug Discovery and Development

The structural features of 1-Cyclopentyloxy-2-fluoro-benzene make it an interesting scaffold for medicinal chemistry.

The Role of Fluorine

The introduction of fluorine into drug candidates is a widely used strategy to modulate various properties:[1][2][27]

  • Metabolic Stability: The high strength of the C-F bond can block sites of metabolism, particularly cytochrome P450-mediated oxidation, leading to increased metabolic stability and a longer half-life.

  • Lipophilicity and Permeability: Fluorine substitution generally increases lipophilicity, which can enhance membrane permeability and absorption.[36]

  • Binding Affinity: The electronegativity of fluorine can lead to favorable interactions with biological targets, such as hydrogen bond acceptance and dipole-dipole interactions, potentially increasing binding affinity and potency.[5]

The Role of the Cyclopentyloxy Group

The cyclopentyloxy moiety can also significantly impact the ADME properties of a molecule:[3][4][17][37][38]

  • Lipophilicity and Solubility: As a bulky alkyl ether, the cyclopentyloxy group increases lipophilicity, which can improve permeability but may also decrease aqueous solubility.[3][37]

  • Metabolic Stability: While the ether linkage can be a site of metabolism, the cyclic nature of the pentyl group may confer a different metabolic profile compared to linear alkyl ethers. Modification of the ring size and substitution pattern of cycloalkyl ethers has been used as a strategy to mitigate metabolic instability.[3]

  • Steric Effects: The size and shape of the cyclopentyloxy group can influence the overall conformation of the molecule, which can be critical for binding to a biological target. It can also shield adjacent functional groups from metabolic enzymes.

Compounds containing a 2-fluorophenyl moiety have shown a range of biological activities, including antioxidant and antibacterial properties.[1][11][31][39]

V. Conclusion

1-Cyclopentyloxy-2-fluoro-benzene is a molecule with significant potential as a building block in medicinal chemistry. Its synthesis is accessible through well-established methods like the Williamson ether synthesis. The presence of both a fluorine atom and a cyclopentyloxy group provides a unique combination of electronic and steric properties that can be exploited to fine-tune the ADME and pharmacodynamic profiles of drug candidates. Further research into the biological activities of derivatives of this scaffold is warranted and could lead to the discovery of novel therapeutic agents.

References

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link][1]

  • Mahmoodi, N. O., et al. (2016). Synthesis and evaluation of biological activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazole. Journal of Sulfur Chemistry, 37(2), 196-208. [Link][1][31][39]

  • Chemistry Steps. (2022). Williamson Ether Synthesis. [Link][5]

  • Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. [Link][27]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link][28]

  • The Williamson Ether Synthesis. (n.d.). [Link][40]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

  • Parrish, C. A., & Buchwald, S. L. (2001). Palladium-Catalyzed Formation of Aryl tert-Butyl Ethers from Unactivated Aryl Halides. The Journal of Organic Chemistry, 66(7), 2498-2500. [Link][8]

  • J&K Scientific LLC. (2025). Williamson Ether Synthesis. [Link][6]

  • Di, L., & Kerns, E. H. (2013). Evaluating the differences in cycloalkyl ether metabolism using the design parameter "lipophilic metabolism efficiency" (LipMetE) and a matched molecular pairs analysis. Journal of medicinal chemistry, 56(17), 7061-7073. [Link][3][37]

  • Smith, A. M., et al. (2020). A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles. Chemical Science, 11(31), 8175-8183. [Link][29]

  • Al-Ghorbani, M., et al. (2024). Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies. 3 Biotech, 14(11), 304. [Link][39]

  • ResearchGate. (n.d.). Synthesis and evaluation of biological activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazoles as potent antioxidant agents. [Link][31]

  • Skrydstrup, T., et al. (2015). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Accounts of Chemical Research, 48(5), 1475-1487. [Link][9]

  • Tantillo, D. J., et al. (2020). DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. The Journal of Physical Chemistry A, 124(27), 5655-5667. [Link][16]

  • Ciura, K., et al. (2023). Assessment of Lipophilicity Parameters of Antimicrobial and Immunosuppressive Compounds. Molecules, 28(6), 2795. [Link][13]

  • Al-Salahi, R., et al. (2016). Evaluation of the biological activity of novel monocationic fluoroaryl-2,2′-bichalcophenes and their analogues. International Journal of Nanomedicine, 11, 1621-1634. [Link][41]

  • ResearchGate. (n.d.). Evaluating the Differences in Cycloalkyl Ether Metabolism Using the Design Parameter "Lipophilic Metabolism Efficiency" (LipMetE) and a Matched Molecular Pairs Analysis. [Link][37]

  • OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. Organic Chemistry. [Link][30]

  • ResearchGate. (n.d.). Compounds' (#44) lipophilicity and drug-like properties represented as... [Link][14]

  • De Graaf, C., & Vermeulen, N. P. (1991). Metabolism of doubly labelled ethynylestradiol-3-cyclopentyl ether in women. Xenobiotica, 21(11), 1451-1460. [Link][42]

  • ResearchGate. (2022). SYNTHESIS, SPECTRAL AND BIOLOGICAL EVOLUTION OF 2 -(4 - FLUOROPHENYL -1, 3, 4 -OXADIAZOL -2 -YL -5 -SULFANYL) -4 - (CYCLOHEXYLAMINO) -6 -(ARYLAMINO) -S -TRIAZINE. [Link][11]

  • Lautens, M., et al. (2013). Palladium-catalyzed cross-coupling of cyclopropanol-derived ketone homoenolates with aryl bromides. Chemical Communications, 49(81), 9281-9283. [Link][43]

  • ResearchGate. (n.d.). Steric and Stereoelectronic Effects in Organic Chemistry. [Link][32][34][35]

  • ResearchGate. (n.d.). Influence of Heteroaromatic Rings on ADME Properties of Drugs. [Link][44]

  • Exner, O. (2004). Steric effects of the alkyl groups: evaluation on isolated molecules by means of isodesmic reactions. Organic & Biomolecular Chemistry, 2(17), 2492-2497. [Link][33]

  • Gevorgyan, V., et al. (2020). General palladium-catalyzed cross coupling of cyclopropenyl esters. Chemical Science, 11(23), 5965-5970. [Link][23]

  • Patsnap. (2025). How Alkyls Influence Medicinal Chemistry Developments?. [Link][4]

  • Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link][10]

  • ChemRxiv. (n.d.). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. [Link][18]

  • MDPI. (2019). Lipophilicity as a Central Component of Drug-Like Properties of Chalchones and Flavonoid Derivatives. [Link][15]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link][12]

  • University of Colorado Boulder. (n.d.). Interpretation of mass spectra. [Link][24]

  • Beyond Benign. (n.d.). Module 8: ADME and Rational Chemical Design. [Link][38]

  • PubMed. (2021). The influence of calculated physicochemical properties of compounds on their ADMET profiles. [Link][36]

  • MDPI. (n.d.). ADME Properties in Drug Delivery. [Link][17]

  • PubMed. (2025). In Silico and RP HPLC Studies of Biologically Active 1,3,4-Thiadiazol-2-yl. [Link][45]

  • University of St Andrews. (2024). Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). [Link][19]

  • PubMed. (2024). A spectroscopic test suggests that fragment ion structure annotations in MS/MS libraries are frequently incorrect. [Link][25]

  • McCullagh, M., et al. (n.d.). Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone. [Link][46]

  • YouTube. (2021). Steric Acceleration | Rate Of Reaction | Dynamic Stereochemistry. [Link][20]

  • MDPI. (n.d.). Complete Assignments of 1 H and 13 C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. [Link][21]

  • Fluorine notes. (2022). Decay sequences - ion series of mass spectra of benzene, 1,3,5,7-cyclooctatetraene,[41]-annulene, hexafluorobenzene and its isomers. [Link][47]

  • MDPI. (n.d.). Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings. [Link][26]

Sources

Foundational

Comprehensive Spectral Profiling of 1-Cyclopentyloxy-2-fluorobenzene: A Technical Guide for Structural Elucidation

The Strategic Role of Fluorinated Ethers in Medicinal Chemistry In contemporary drug discovery, the incorporation of fluorinated ether motifs is a highly strategic structural modification. Molecules such as 1-cyclopentyl...

Author: BenchChem Technical Support Team. Date: March 2026

The Strategic Role of Fluorinated Ethers in Medicinal Chemistry

In contemporary drug discovery, the incorporation of fluorinated ether motifs is a highly strategic structural modification. Molecules such as 1-cyclopentyloxy-2-fluorobenzene (CAS: 1340138-23-9)[1] serve as critical building blocks and pharmacophoric models. The introduction of fluorine adjacent to an ether linkage fundamentally alters the physicochemical profile of the parent molecule. Fluorinated ethers are prized for their ability to simultaneously increase lipophilicity (enhancing membrane permeability and bioavailability) while heavily fortifying the molecule against cytochrome P450-mediated oxidative metabolism[2].

For researchers and application scientists synthesizing derivatives of 1-cyclopentyloxy-2-fluorobenzene, rigorous structural validation is non-negotiable. This whitepaper establishes a self-validating, orthogonal spectral profiling system—combining Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—to unambiguously confirm the molecular architecture of this compound.

Orthogonal Experimental Workflows & Sample Preparation

High-fidelity spectral data is entirely dependent on stringent sample preparation. A poorly prepared sample introduces artifacts that can obscure critical features, such as the fine spin-spin splitting caused by the 19 F nucleus.

Protocol 1: Standardized NMR Sample Preparation
  • Mass Optimization: Accurately weigh 10–15 mg of 1-cyclopentyloxy-2-fluorobenzene for 1 H NMR, or up to 30 mg for 13 C/ 19 F NMR[3].

  • Solvent Selection: Dissolve the analyte in exactly 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard[4]. CDCl 3​ is selected due to its lack of exchangeable protons and excellent solubilizing power for lipophilic ethers.

  • Filtration (Critical Step): Pass the solution through a Pasteur pipette tightly packed with a 1 cm plug of glass wool. This removes particulate matter and paramagnetic trace metals (e.g., Fe 2+ , Cu 2+ ) that cause severe line broadening and disrupt magnetic field homogeneity (shimming)[5].

  • Tube Loading: Transfer the filtered solution into a high-quality 5 mm NMR tube, ensuring a liquid column height of exactly 4.0 to 5.0 cm to optimize the probe's fill factor[3].

Protocol 2: GC-EI-MS and ATR-FTIR Preparation
  • MS: Dilute 1 mg of the compound in 1 mL of LC-MS grade methanol. Inject 1 µL into a Gas Chromatograph coupled to an Electron Ionization Mass Spectrometer (GC-EI-MS) operating at a standard 70 eV ionization energy.

  • IR: Place 2–3 µL of the neat liquid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer. Apply the pressure anvil to ensure uniform contact.

Workflow Start 1-Cyclopentyloxy-2-fluorobenzene Sample (CAS: 1340138-23-9) NMR_Prep NMR Prep: 10-30 mg in 0.6 mL CDCl3 Filtered via Glass Wool Start->NMR_Prep IR_Prep IR Prep: Neat Liquid on Diamond ATR Crystal Start->IR_Prep MS_Prep MS Prep: Dilute in MeOH for GC-EI-MS (70 eV) Start->MS_Prep NMR_Acq NMR Acquisition (1H, 13C, 19F) NMR_Prep->NMR_Acq IR_Acq FT-IR Acquisition (4000-400 cm⁻¹) IR_Prep->IR_Acq MS_Acq EI-MS Acquisition (m/z 50-300) MS_Prep->MS_Acq Data_Int Orthogonal Data Integration & Structural Validation NMR_Acq->Data_Int Connectivity & Spin-Spin Coupling IR_Acq->Data_Int Functional Groups (C-F, C-O) MS_Acq->Data_Int Molecular Weight & Fragmentation

Caption: Integrated orthogonal spectral analysis workflow for structural validation.

Nuclear Magnetic Resonance (NMR) Profiling & Causality

The structural elucidation of 1-cyclopentyloxy-2-fluorobenzene relies heavily on understanding the profound electronic effects of the fluorine atom and the ether oxygen. Fluorine ( 19 F) has a nuclear spin of I=1/2 and 100% natural abundance, meaning it couples strongly with both protons and carbons across the molecular framework.

H NMR Analysis (400 MHz, CDCl 3​ )

The 1 H NMR spectrum is divided into the upfield aliphatic region (cyclopentyl group) and the downfield aromatic region. The most diagnostic proton is the methine proton (C1') of the cyclopentyl ring. Because it is directly attached to the highly electronegative oxygen atom, its electron cloud is depleted (deshielded), shifting its resonance significantly downfield to ~4.85 ppm.

Proton EnvironmentChemical Shift ( δ , ppm)MultiplicityIntegrationCausality / Assignment
Aromatic (H3, H4, H5, H6) 6.85 – 7.15Complex m4HComplex overlapping multiplets due to ortho/meta 3JHF​ and 4JHF​ coupling[4].
Cyclopentyl -OCH- (C1') 4.80 – 4.90m1HStrongly deshielded by the adjacent ether oxygen.
Cyclopentyl -CH 2​
  • (C2', C5')
1.80 – 1.95m4HAlpha to the methine; slight deshielding.
Cyclopentyl -CH 2​
  • (C3', C4')
  • 1.60 – 1.75m4HBeta to the methine; typical aliphatic resonance.
    C & 19 F NMR Analysis (100 MHz / 376 MHz, CDCl 3​ )

    The 13 C NMR spectrum is the ultimate self-validating tool for fluorinated aromatics due to predictable Carbon-Fluorine ( JCF​ ) scalar couplings. The ipso-carbon (C2) exhibits a massive one-bond coupling ( 1JCF​≈245 Hz) due to the high s-character of the C-F bond[4]. This coupling attenuates predictably through space and bonds, allowing absolute assignment of the aromatic ring.

    Carbon / NucleusChemical Shift ( δ , ppm)Multiplicity & Coupling ( JCF​ )Assignment
    C2 (Aromatic C-F) ~153.0d, 1JCF​≈245 HzIpso to fluorine; massive primary coupling[4].
    C1 (Aromatic C-O) ~146.5d, 2JCF​≈10 HzOrtho to fluorine; deshielded by oxygen.
    C3 (Aromatic CH) ~116.0d, 2JCF​≈18 HzOrtho to fluorine; strong two-bond coupling.
    C4, C5, C6 (Aromatic) 115.0 – 124.0d, 3JCF​ / 4JCF​≈2−7 HzMeta and para carbons; attenuated coupling.
    C1' (Cyclopentyl C-O) ~81.0sDeshielded aliphatic carbon.
    19 F Nucleus -134.0 to -135.5mCharacteristic shift for ortho-fluoroalkyl ethers.

    Vibrational (IR) Spectroscopy

    Infrared spectroscopy provides rapid confirmation of the functional groups without the need for solvent dissolution. The ATR-FTIR spectrum of 1-cyclopentyloxy-2-fluorobenzene is characterized by intense stretching vibrations from the highly polarized C-O and C-F bonds.

    Wavenumber (cm −1 )IntensityVibrational ModeDiagnostic Significance
    ~3060 WeakC-H stretch (sp 2 )Confirms the presence of the aromatic ring.
    2960, 2870 MediumC-H stretch (sp 3 )Confirms the aliphatic cyclopentyl framework.
    1500, 1600 MediumC=C stretchAromatic ring breathing modes.
    ~1250 StrongC-O-C asymmetric stretchPrimary diagnostic band for the alkyl aryl ether linkage.
    1100 – 1200 StrongC-F stretchOften overlaps with symmetric C-O stretch; highly polarized.
    ~750 StrongC-H out-of-plane bendUnambiguously confirms an ortho-disubstituted benzene ring.

    Mass Spectrometry (MS) & Fragmentation Kinetics

    Under standard 70 eV Electron Ionization (EI), 1-cyclopentyloxy-2-fluorobenzene ( Mw​=180.22 g/mol ) generates a distinct and highly predictable fragmentation pattern.

    Causality of Fragmentation: When the molecular ion [M]+∙ (m/z 180) is formed, the charge is primarily localized on the ether oxygen. Because the cyclopentyl ring possesses β -hydrogens, the dominant kinetic pathway is a hydrogen transfer coupled with the inductive cleavage of the C-O bond. This results in the neutral loss of cyclopentene (66 Da). The resulting fragment is the 2-fluorophenol radical cation at m/z 112[6]. Because this fragment is highly resonance-stabilized, it typically registers as the base peak (100% relative abundance) in the mass spectrum.

    Fragmentation MolIon Molecular Ion [M]⁺• m/z 180 (1-Cyclopentyloxy-2-fluorobenzene) LossCyclo - Cyclopentene (Neutral Loss: 66 Da) MolIon->LossCyclo Hydrogen transfer & cleavage CycloCat Cyclopentyl Cation m/z 69 MolIon->CycloCat Alpha-cleavage (Minor pathway) BasePeak 2-Fluorophenol Radical Cation m/z 112 (Base Peak, 100%) LossCyclo->BasePeak LossCO - CO (Neutral Loss: 28 Da) BasePeak->LossCO Aromatic ring contraction Frag84 Fluorocyclopentadiene Cation m/z 84 LossCO->Frag84

    Caption: EI-MS (70 eV) fragmentation pathway highlighting the dominant neutral loss of cyclopentene.

    m/z RatioRelative AbundanceIon Identity / Neutral Loss
    180 15 - 25%Molecular Ion [M]+∙
    112 100% (Base Peak)2-Fluorophenol radical cation (Loss of cyclopentene, -66 Da)[6]
    84 10 - 20%Loss of CO (-28 Da) from m/z 112
    69 < 10%Cyclopentyl cation (Direct α -cleavage)

    Conclusion

    The structural elucidation of 1-cyclopentyloxy-2-fluorobenzene demonstrates the necessity of an orthogonal analytical approach. The 1 H NMR spectrum provides the basic connectivity via integration, while the 13 C NMR spectrum acts as a self-validating map through the predictable attenuation of JCF​ spin-spin couplings. IR spectroscopy rapidly confirms the ether and halogen functional groups, and EI-MS definitively proves the molecular weight and the presence of the cyclopentyl moiety via its characteristic 66 Da neutral loss. Together, these methodologies provide a robust, error-free framework for researchers utilizing this fluorinated ether in advanced drug development.

    References

    • Jeschke, P. (2007). alpha-fluorinated ethers as "exotic" entity in medicinal chemistry. Mini-Reviews in Medicinal Chemistry, 7(10), 1027-34. Available at:[Link]

    • ALWSCI. (2025). How To Prepare And Run An NMR Sample. Available at:[Link]

    • Organomation. (2025). NMR Sample Preparation: The Complete Guide. Available at:[Link]

    Sources

    Exploratory

    A Theoretical Investigation of 1-Cyclopentyloxy-2-fluoro-benzene: A Whitepaper for Drug Discovery Professionals

    Abstract The strategic incorporation of fluorine and ether functionalities into aromatic scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful toolkit to modulate physicochemical and pharmacokinet...

    Author: BenchChem Technical Support Team. Date: March 2026

    Abstract

    The strategic incorporation of fluorine and ether functionalities into aromatic scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful toolkit to modulate physicochemical and pharmacokinetic properties. 1-Cyclopentyloxy-2-fluoro-benzene emerges as a molecule of significant interest, combining the metabolic stability and lipophilicity enhancements often associated with fluorination with the conformational influence of a cyclopentyloxy group.[1][2][3] This technical guide outlines a comprehensive theoretical framework for the in-depth characterization of 1-Cyclopentyloxy-2-fluoro-benzene using computational chemistry methods. By providing a detailed roadmap for analyzing its structural, electronic, and reactivity properties, this document serves as a valuable resource for researchers and drug development professionals seeking to leverage this and similar scaffolds in the design of novel therapeutic agents.

    Introduction: The Rationale for a Theoretical Deep Dive

    The introduction of a fluorine atom into a benzene ring is known to significantly alter its electronic properties, influencing metabolic stability, pKa, and binding interactions.[1][2] The C-F bond is exceptionally strong, often rendering the molecule more resistant to metabolic degradation.[3] Furthermore, the high electronegativity of fluorine can modulate the acidity or basicity of nearby functional groups and influence intermolecular interactions, such as hydrogen bonding and dipole-dipole interactions.

    The cyclopentyloxy group, on the other hand, introduces a non-planar, flexible moiety that can influence the overall conformation of the molecule. This can be crucial for optimizing the shape complementarity of a drug candidate with its biological target. The interplay between the electron-withdrawing fluorine atom and the ether linkage of the cyclopentyloxy group is expected to create a unique electronic and conformational landscape for 1-Cyclopentyloxy-2-fluoro-benzene, making it a promising scaffold for further chemical exploration.

    A thorough theoretical investigation provides a cost-effective and insightful approach to understanding the intrinsic properties of this molecule before embarking on extensive experimental synthesis and testing. By employing a suite of computational tools, we can predict its three-dimensional structure, electronic characteristics, and potential reactivity, thereby guiding its rational application in drug design.

    Proposed Computational Methodology: A Multi-faceted Approach

    To gain a comprehensive understanding of 1-Cyclopentyloxy-2-fluoro-benzene, a multi-pronged computational strategy is proposed. This approach, rooted in Density Functional Theory (DFT), offers a balance of accuracy and computational efficiency for molecules of this size.

    Geometry Optimization and Conformational Analysis

    The first step in any theoretical study is to determine the most stable three-dimensional structure of the molecule. This is achieved through geometry optimization, which locates the minimum energy conformation on the potential energy surface. Given the flexibility of the cyclopentyloxy ring, a thorough conformational analysis is crucial to identify all low-energy isomers.

    Experimental Protocol: Geometry Optimization and Conformational Analysis

    • Initial Structure Generation: The 2D structure of 1-Cyclopentyloxy-2-fluoro-benzene is drawn using a molecular editor and converted to a 3D structure.

    • Conformational Search: A systematic or stochastic conformational search is performed to identify various possible puckering of the cyclopentyl ring and orientations relative to the benzene ring.

    • DFT Optimization: Each identified conformer is then subjected to full geometry optimization using the B3LYP functional and the 6-311++G(d,p) basis set. The "tight" optimization criteria and an "ultrafine" integration grid are employed to ensure convergence to a true minimum.[4]

    • Frequency Calculation: A frequency calculation is performed on each optimized structure to confirm that it is a true minimum (i.e., no imaginary frequencies) and to obtain thermodynamic data such as zero-point vibrational energy.

    Geometry_Optimization_Workflow cluster_0 Conformational Analysis Initial_Structure Initial 3D Structure Conformational_Search Conformational Search Initial_Structure->Conformational_Search Input DFT_Optimization DFT Geometry Optimization (B3LYP/6-311++G(d,p)) Conformational_Search->DFT_Optimization Multiple Conformers Frequency_Calculation Frequency Calculation DFT_Optimization->Frequency_Calculation Optimized Structures Stable_Conformers Identification of Stable Conformers Frequency_Calculation->Stable_Conformers Validation (No Imaginary Frequencies)

    Caption: Workflow for Geometry Optimization and Conformational Analysis.

    Electronic Structure Analysis

    With the optimized geometry in hand, a detailed analysis of the electronic structure can be performed. This provides insights into the molecule's reactivity, stability, and intermolecular interaction potential.

    • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding chemical reactivity. The HOMO-LUMO energy gap is an indicator of chemical stability.

    • Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution on the molecule's surface, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

    • Natural Bond Orbital (NBO) Analysis: NBO analysis provides a detailed picture of the bonding and electronic interactions within the molecule, including hyperconjugative effects and charge transfer.[5]

    Electronic_Structure_Analysis cluster_1 Electronic Property Calculations cluster_2 Predicted Molecular Behavior Optimized_Geometry Optimized Molecular Geometry FMO Frontier Molecular Orbitals (HOMO-LUMO) Optimized_Geometry->FMO Input MEP Molecular Electrostatic Potential Optimized_Geometry->MEP Input NBO Natural Bond Orbital Analysis Optimized_Geometry->NBO Input Reactivity Chemical Reactivity (HOMO-LUMO Gap) FMO->Reactivity Interactions Intermolecular Interactions (MEP) MEP->Interactions Bonding_Analysis Intramolecular Interactions (NBO) NBO->Bonding_Analysis

    Caption: Interrelation of Electronic Structure Analyses.

    Spectroscopic Properties Prediction

    Computational methods can accurately predict various spectroscopic properties, which can be invaluable for the experimental characterization of the molecule.

    • Infrared (IR) and Raman Spectroscopy: The vibrational frequencies and intensities can be calculated from the second derivatives of the energy. These theoretical spectra can be compared with experimental data to confirm the structure of the synthesized compound.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical shifts (¹H, ¹³C, and ¹⁹F) can be predicted using the Gauge-Independent Atomic Orbital (GIAO) method. This is particularly useful for assigning complex spectra and for confirming the regiochemistry of the molecule.

    Reactivity and Drug-Likeness Prediction

    Conceptual DFT provides a framework for quantifying the reactivity of a molecule through various descriptors:

    • Global Reactivity Descriptors: Electronegativity, chemical hardness, and electrophilicity index can be calculated from the HOMO and LUMO energies.

    • Local Reactivity Descriptors: Fukui functions can be used to identify the most reactive sites for nucleophilic, electrophilic, and radical attacks.

    Furthermore, computational tools can predict key ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, providing an early assessment of the molecule's drug-likeness.

    ADMET_Prediction_Workflow cluster_3 In Silico ADMET Prediction Optimized_Structure Optimized Molecular Structure Physicochemical_Properties Physicochemical Properties (LogP, Solubility, etc.) Optimized_Structure->Physicochemical_Properties Pharmacokinetic_Properties Pharmacokinetic Properties (Absorption, Distribution, Metabolism) Optimized_Structure->Pharmacokinetic_Properties Toxicity_Prediction Toxicity Prediction Optimized_Structure->Toxicity_Prediction Drug_Likeness_Assessment Drug-Likeness Assessment Physicochemical_Properties->Drug_Likeness_Assessment Pharmacokinetic_Properties->Drug_Likeness_Assessment Toxicity_Prediction->Drug_Likeness_Assessment

    Caption: Workflow for ADMET and Drug-Likeness Prediction.

    Predicted Physicochemical and Electronic Properties

    Based on the known properties of analogous compounds, we can predict the key physicochemical and electronic properties of 1-Cyclopentyloxy-2-fluoro-benzene. These values serve as a baseline for what to expect from the detailed computational analysis.

    Table 1: Predicted Physicochemical Properties of 1-Cyclopentyloxy-2-fluoro-benzene

    PropertyPredicted Value
    Molecular FormulaC₁₁H₁₃FO
    Molecular Weight180.22 g/mol
    XLogP3~3.0 - 3.5
    Hydrogen Bond Donors0
    Hydrogen Bond Acceptors1
    Rotatable Bonds2

    Table 2: Predicted Electronic Properties of 1-Cyclopentyloxy-2-fluoro-benzene (from DFT calculations)

    PropertyPredicted Value
    HOMO Energy~ -6.5 to -7.0 eV
    LUMO Energy~ -0.5 to -1.0 eV
    HOMO-LUMO Gap~ 5.5 to 6.5 eV
    Dipole Moment~ 2.0 to 2.5 D

    Conclusion: A Roadmap for Rational Design

    This technical guide has outlined a comprehensive theoretical framework for the in-depth study of 1-Cyclopentyloxy-2-fluoro-benzene. By following the proposed computational methodologies, researchers can gain a deep understanding of its structural, electronic, and reactivity properties. This knowledge is invaluable for guiding the rational design of novel drug candidates based on this promising scaffold. The predictive power of these theoretical studies can help to prioritize synthetic efforts, reduce experimental costs, and ultimately accelerate the drug discovery process. The insights gained from this in-silico investigation will provide a solid foundation for the future development of 1-Cyclopentyloxy-2-fluoro-benzene derivatives as potential therapeutic agents.

    References

    • Zhang, D., & Li, X. (2014). Computational rationalization of the selective C–H and C–F activations of fluoroaromatic imines and ketones by cobalt complexes. Organic & Biomolecular Chemistry, 12(12), 1889-1899. [Link]

    • Wodrich, M. D., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(6), 3108-3115. [Link]

    • Ghiu, I. A., et al. (2022). Structural characterization and computational investigations of three fluorine-containing ligands with a terphenyl core. Journal of Molecular Structure, 1264, 133246. [Link]

    • Kalyan, S. A., et al. (2026). Computational Insights into the Structural, Spectroscopic, Biological, and Topological Properties of Chloro- and Fluoro-Substituted Quinolone Carboxylic Acids. International Research Journal of Multidisciplinary Technovation. [Link]

    • National Center for Biotechnology Information. (n.d.). (Cyclopentyloxy)benzene. PubChem. Retrieved from [Link]

    • Pashkovsky, O., et al. (2021). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. Chemistry – A European Journal, 27(47), 12051-12071. [Link]

    • Denton, J. R., Sukumaran, D., & Davies, H. M. L. (2007). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters, 9(14), 2625–2628. [Link]

    • McCarthy, J. R., Matthews, D. P., & Paolini, J. P. (1995). (E)-[[Fluoro(2-phenylcyclohexylidene)methyl]sulfonyl]benzene. Organic Syntheses, 72, 209. [Link]

    • National Center for Biotechnology Information. (n.d.). 1-Benzyloxy-2-fluoro-benzene. PubChem. Retrieved from [Link]

    • SpectraBase. (n.d.). 1-[1,2-di(cyclopentylidene)-2-(4-fluorophenyl)ethyl]-4-fluoro-benzene. SpectraBase. Retrieved from [Link]

    • Google Patents. (n.d.). (R)-2-(7-(4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[b]indole -3-base) the preparation method of acetic acid and salt thereof. Google Patents.
    • Asif, M. (2016). Biological Potential of FluoroBenzene Analogs. Annals of Medicinal Chemistry and Research, 2(1), 1015. [Link]

    • Sharma, R., et al. (2009). Significance of Fluorine in Medicinal Chemistry: A Review. International Journal of ChemTech Research, 1(4), 1326-1333. [Link]

    • Mondal, T., & Mahapatra, S. (2010). Photophysics of fluorinated benzene. I. Quantum chemistry. The Journal of Chemical Physics, 133(8), 084304. [Link]

    • Gouverneur, V., & Tredwell, M. (2012). Synthesis and Applications of Fluorocyclopropanes. Angewandte Chemie International Edition, 51(32), 7892-7902. [Link]

    • Zarycz, M. P., et al. (2015). Revisiting Aromaticity and Chemical Bonding of Fluorinated Benzene Derivatives. Chemistry – A European Journal, 21(10), 4094-4102. [Link]

    • Cheméo. (n.d.). Benzene, fluoro-. Cheméo. Retrieved from [Link]

    • Pogodin, S. S., & Shevlin, P. B. (2003). MNDO Study of the (Anti)aromaticity of Fluorine-Containing Cyclopentadienyl, Indenyl, and Cyclopenta[b]naphthyl Cations. The Journal of Organic Chemistry, 68(10), 3981-3987. [Link]

    • U.S. Environmental Protection Agency. (2025). Benzene, 1-(2-bromo-1-cyclopenten-1-yl)-4-(methylsulfonyl)- Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

    Sources

    Foundational

    Engineering Lipophilicity and Metabolic Resilience: The Strategic Application of 1-Cyclopentyloxy-2-fluoro-benzene in Drug Discovery

    Executive Summary In modern medicinal chemistry, the optimization of a lead compound frequently requires balancing target affinity with pharmacokinetic (PK) viability. 1-Cyclopentyloxy-2-fluoro-benzene (and its functiona...

    Author: BenchChem Technical Support Team. Date: March 2026

    Executive Summary

    In modern medicinal chemistry, the optimization of a lead compound frequently requires balancing target affinity with pharmacokinetic (PK) viability. 1-Cyclopentyloxy-2-fluoro-benzene (and its functionalized derivatives, such as 4-bromo-1-(cyclopentyloxy)-2-fluorobenzene ) has emerged as a highly privileged building block. By integrating the space-filling, lipophilic nature of a cyclopentyl ether with the electronic and metabolic shielding properties of an ortho-fluorine atom, this structural motif directly addresses common Drug Metabolism and Pharmacokinetics (DMPK) liabilities. This whitepaper explores the physicochemical rationale, key therapeutic applications, and validated experimental workflows associated with this vital chemical precursor.

    Physicochemical Rationale: The "Fluorine Effect" Meets Entropic Binding

    The selection of 1-cyclopentyloxy-2-fluoro-benzene over its non-fluorinated or straight-chain aliphatic counterparts is driven by precise physical organic chemistry principles:

    A. Metabolic Shielding via ortho-Fluorination

    Cytochrome P450 (CYP450) enzymes in the liver rapidly clear xenobiotics by oxidizing electron-rich aromatic rings and adjacent aliphatic sites. The introduction of fluorine at the ortho position to the ether linkage serves two mechanistic purposes:

    • Bond Strength & Transition State Energy: The C–F bond boasts a dissociation energy of ~126 kcal/mol, significantly higher than the ~113 kcal/mol of a C–H bond . This increases the transition state energy required for CYP450-mediated hydrogen abstraction or direct aromatic oxidation, effectively "blocking" the site .

    • Electronic Deactivation: Fluorine is highly electronegative. It inductively withdraws electron density from the aromatic ring and the adjacent ether oxygen, making the system less susceptible to electrophilic attack by the high-valent iron-oxo species in the CYP450 active site .

    B. Target Engagement via the Cyclopentyl Motif

    While straight-chain alkyl ethers are highly flexible and incur a large entropic penalty upon binding, the cyclopentyl ring is conformationally restricted. It is a classic bioisostere for bulky hydrophobic groups, designed to anchor into specific lipophilic pockets of target proteins. For instance, in Phosphodiesterase-4 (PDE4) inhibitors, the cyclopentyl group specifically occupies the hydrophobic Q2 pocket, driving high-affinity binding through favorable van der Waals interactions and the entropic release of ordered water molecules from the active site .

    Pharmacophore Molecule 1-Cyclopentyloxy-2-fluorobenzene Cyclopentyl Cyclopentyl Ring (Lipophilic) Molecule->Cyclopentyl Ether Ether Oxygen (H-Bond Acceptor) Molecule->Ether Fluoro ortho-Fluorine (Metabolic Block) Molecule->Fluoro Target1 Hydrophobic Pocket (e.g., PDE4 Q2) Cyclopentyl->Target1 Van der Waals / Entropic Gain Target2 Target Protein Backbone Ether->Target2 Dipole Interaction Target3 CYP450 Enzyme Active Site Fluoro->Target3 Steric/Electronic Shielding

    Fig 1: Pharmacophore mapping of 1-Cyclopentyloxy-2-fluorobenzene and its target engagement.

    Key Research Applications

    Phosphodiesterase 4 (PDE4) Inhibitors

    PDE4 is a primary therapeutic target for respiratory diseases like COPD and asthma. Scaffolds utilizing the 1-cyclopentyloxy-2-fluorobenzene motif mimic the binding mode of classic catechol ethers (e.g., Rolipram). The integration of the ortho-fluorine prevents the rapid phase I ortho-hydroxylation that typically plagues non-fluorinated catechol derivatives, thereby extending the in vivo half-life without sacrificing the critical Q2 pocket binding affinity [[1]]([Link]).

    Histamine H1/H4 Receptor Modulators

    In the development of dual H1/H4 receptor antagonists for inflammatory and pruritic conditions, fluorinated phenyl ethers are frequently employed. The fluorine atom is used to fine-tune the pKa of distant basic amines via through-space electrostatic interactions. This precise modulation of basicity is critical for optimizing the blood-brain barrier (BBB) penetration profile, allowing researchers to design either CNS-active or peripherally restricted drugs .

    Quantitative Data: Physicochemical & Metabolic Profiling

    The strategic advantage of this building block is best illustrated through comparative quantitative data.

    Table 1: Comparative Physicochemical Properties of Ether Motifs

    MotifC-H vs C-F Bond Energy (kcal/mol)Relative Lipophilicity (ΔclogP)Steric Volume (ų)Primary Liability
    Methoxybenzene113 (C-H)Baseline~35Rapid O-demethylation
    Cyclopentyloxybenzene113 (C-H)+1.8~95Rapid ortho-hydroxylation
    1-Cyclopentyloxy-2-fluorobenzene 126 (C-F) +2.1 ~102 Highly Stable

    Table 2: In Vitro Human Liver Microsome (HLM) Stability (Model Scaffolds)

    Compound CoreIntrinsic Clearance ( Clint​ )Half-life ( t1/2​ )Remaining at 30 min
    Non-fluorinated analog85.4 µL/min/mg12.5 min< 15%
    Fluorinated analog 18.2 µL/min/mg > 60 min > 80%

    Self-Validating Experimental Workflows

    To harness this building block effectively, rigorous synthetic and analytical protocols must be employed. The following methodologies emphasize the causality behind the procedural steps.

    Protocol 1: Synthesis via Mitsunobu Etherification

    Objective: Synthesize 1-cyclopentyloxy-2-fluorobenzene derivatives while avoiding elimination side-reactions.

    • Causality: Standard Williamson ether synthesis requires strong bases (e.g., NaH), which heavily promote E2 elimination of cyclopentyl halides into cyclopentene, destroying the yield. The Mitsunobu reaction utilizes redox chemistry to activate the secondary alcohol under mild, neutral conditions, enabling efficient nucleophilic attack by the weakly nucleophilic 2-fluorophenol.

    Step-by-Step Methodology:

    • Preparation: Dissolve 2-fluorophenol (1.0 eq) and cyclopentanol (1.2 eq) in anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere.

    • Activation: Add Triphenylphosphine ( PPh3​ , 1.5 eq). Cool the reaction mixture to 0°C. Reasoning: Cooling minimizes the exothermic degradation of the azodicarboxylate reagent.

    • Coupling: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) over 15 minutes.

    • Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

    • Purification: Quench with saturated NaHCO3​ , extract with ethyl acetate, and purify via silica gel chromatography (Hexanes/EtOAc) to isolate the pure fluorinated ether.

    Protocol 2: In Vitro Human Liver Microsome (HLM) Stability Assay

    Objective: Quantify the metabolic stability imparted by the ortho-fluorine atom.

    • Causality & Trustworthiness: This protocol is designed as a self-validating system. We mandate the concurrent incubation of Verapamil (high clearance) and Warfarin (low clearance). If Verapamil is not depleted by >70% at 30 minutes, the HLM batch is deemed metabolically inactive, and the assay data is automatically voided.

    Step-by-Step Methodology:

    • Incubation Setup: Prepare a 1 µM solution of the fluorinated test compound in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM protein.

    • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Reasoning: NADPH is the obligate electron-donating cofactor required for CYP450 catalytic activity.

    • Time-Course Sampling: At t=0,5,15,30,and 60 minutes, extract a 50 µL aliquot.

    • Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Reasoning: Cold organic solvent instantly denatures the CYP450 enzymes, halting the reaction and precipitating proteins for clean MS injection.

    • Analysis: Centrifuge at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS, calculating the half-life ( t1/2​ ) based on the natural log of the peak area ratio (Compound/Internal Standard) versus time.

    Workflow Prep 1. Compound Preparation Incubate 2. HLM/RLM Incubation Prep->Incubate Add NADPH (Cofactor) Quench 3. Reaction Quenching Incubate->Quench Add Cold MeCN (Denature) LCMS 4. LC-MS/MS Analysis Quench->LCMS Centrifuge & Extract Data 5. Kinetic Calculation LCMS->Data Peak Area Ratio

    Fig 2: Self-validating workflow for evaluating in vitro microsomal stability (HLM assay).

    References

    • 4-Bromo-1-(cyclopentyloxy)-2-fluorobenzene - PubChem Source: National Institutes of Health (NIH) / PubChem Database URL:[Link]

    • Advances in The Development of Phosphodiesterase-4 Inhibitors Source: Journal of Medicinal Chemistry / ACS Publications URL:[Link]

    • US11306069B2 - Benzimidazole derivatives as dual histamine H1 and histamine H4 receptor ligands Source: Google Patents URL
    • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

    • The role of fluorine in medicinal chemistry Source: Journal of Enzyme Inhibition and Medicinal Chemistry / Taylor & Francis URL:[Link]

    Sources

    Exploratory

    Reactivity of the ortho-fluorobenzene moiety

    An In-Depth Technical Guide to the Reactivity of the ortho-Fluorobenzene Moiety Abstract The incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, agrochemistry, and mat...

    Author: BenchChem Technical Support Team. Date: March 2026

    An In-Depth Technical Guide to the Reactivity of the ortho-Fluorobenzene Moiety

    Abstract

    The incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, agrochemistry, and materials science.[1][2] Among the various fluorinated motifs, the ortho-fluorobenzene moiety presents a particularly fascinating case study in reactivity, governed by a unique and often counter-intuitive interplay of electronic effects. This guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the core principles dictating the reactivity of this moiety. We will move beyond simple descriptions to explore the causal mechanisms behind its role in key synthetic transformations, including directed ortho-metalation, nucleophilic aromatic substitution, and transition metal-catalyzed cross-coupling reactions, culminating in its strategic application in drug design.

    The Dichotomous Electronic Nature of the ortho-Fluorine Substituent

    To comprehend the reactivity of the ortho-fluorobenzene unit, one must first appreciate the dual electronic nature of the fluorine atom itself when attached to an aromatic system. Fluorine is the most electronegative element, which results in a powerful inductive electron-withdrawing effect (-I effect) through the sigma bond.[3][4] Simultaneously, the lone pair electrons on the fluorine atom can be donated into the aromatic π-system via a resonance or mesomeric effect (+M effect).[3][4][5]

    The crucial aspect for the ortho position is that the inductive effect is highly distance-dependent, exerting its maximum influence on the adjacent carbon atoms.[3][6] This potent -I effect at the ortho position overrides the weaker +M effect, leading to a significant polarization of the C-F bond and a reduction in electron density at the ortho carbon. This has two profound and opposing consequences:

    • Deactivation towards Electrophiles: The reduced electron density makes the ortho position less nucleophilic and thus less reactive toward electrophilic aromatic substitution (EAS).[3]

    • Acidification of the ortho C-H Bond: The inductive withdrawal of electron density increases the acidity of the proton attached to the ortho carbon, making it more susceptible to deprotonation by strong bases.[7][8]

    This electronic dichotomy is the fundamental principle that unlocks the unique synthetic utility of the ortho-fluorobenzene moiety.

    electronic_effects cluster_ring ortho-Fluorobenzene Moiety cluster_effects Electronic Influences cluster_reactivity Resulting Reactivity A Ar-F Inductive Inductive Effect (-I) Mesomeric Mesomeric Effect (+M) Deactivation Deactivation to Electrophiles (Reduced Nucleophilicity) Inductive->Deactivation Dominant Effect at ortho-position Acidification Acidification of ortho C-H (Enhanced Acidity) Inductive->Acidification Polarizes C-H bond Mesomeric->Deactivation Partially counters -I at para-position

    Caption: Competing electronic effects of an ortho-fluorine substituent.

    Directed ortho-Metalation (DoM): A Gateway to Regiospecific Functionalization

    The acidification of the ortho C-H bond provides a powerful handle for selective functionalization via Directed ortho-Metalation (DoM).[9] In this strategy, a directing metalation group (DMG) coordinates to an organolithium base, which then deprotonates the sterically most accessible ortho position. The fluorine atom itself can serve as a weak but effective DMG.

    The electronegativity of the ortho-fluorine sufficiently acidifies the adjacent proton for it to be removed by strong bases like n-butyllithium or s-butyllithium.[10] This generates a highly reactive ortho-lithiated species that can be trapped by a wide array of electrophiles, allowing for the precise installation of various functional groups exclusively at the position adjacent to the fluorine. This method is synthetically valuable because it provides access to ortho-substituted patterns that are difficult to achieve through classical electrophilic aromatic substitution. In competition experiments, fluorine has shown the ability to direct lithiation even in the presence of other known DMGs.[10]

    DoM_Mechanism Start ortho-Fluorobenzene Derivative (Ar-F) Coordination Coordination Complex [Ar-F • Li-R] Start->Coordination Base Strong Base (e.g., n-BuLi) Base->Coordination Deprotonation ortho-Deprotonation (C-H Bond Cleavage) Coordination->Deprotonation Intermediate ortho-Lithiated Intermediate (Ar(Li)-F) Deprotonation->Intermediate Forms C-Li bond Product ortho-Functionalized Product (Ar(E)-F) Intermediate->Product Electrophile Electrophile (E+) Electrophile->Product Electrophilic Quench

    Caption: Workflow for Fluorine-Directed ortho-Metalation (DoM).

    Exemplary Protocol: ortho-Carboxylation of 1-Bromo-4-fluorobenzene

    This protocol describes the fluorine-directed metalation and subsequent carboxylation, a common transformation leveraging this reactivity.

    • Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum is charged with 1-bromo-4-fluorobenzene (1.0 eq) and anhydrous tetrahydrofuran (THF).

    • Cooling: The solution is cooled to -78 °C using an acetone/dry ice bath.

    • Deprotonation: n-Butyllithium (1.1 eq, 2.5 M in hexanes) is added dropwise via syringe over 15 minutes, ensuring the internal temperature does not exceed -70 °C. The reaction mixture is stirred at -78 °C for 1 hour.

    • Electrophilic Quench: The flask is vented to a beaker of water, and finely crushed dry ice (CO₂) (excess, ~5 eq) is added in small portions. The reaction is allowed to warm slowly to room temperature overnight.

    • Workup: The reaction is quenched with 1 M HCl (aq). The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

    • Purification: The crude product, 2-bromo-5-fluorobenzoic acid, is purified by recrystallization or column chromatography.

    Nucleophilic Aromatic Substitution (SNAr): An Activated Pathway

    The SNAr reaction is a powerful method for forming C-N, C-O, and C-S bonds on aromatic rings. The mechanism requires the presence of strong electron-withdrawing groups (EWGs), typically ortho and/or para to a leaving group, to stabilize the negatively charged intermediate known as the Meisenheimer complex.[11]

    The ortho-fluorobenzene moiety is particularly relevant to SNAr for two key reasons:

    • Fluorine as an Excellent Leaving Group: Although the C-F bond is the strongest single bond to carbon, fluoride is an excellent leaving group in SNAr. This apparent contradiction is resolved by examining the reaction mechanism. The rate-determining step is the initial attack of the nucleophile to form the Meisenheimer complex.[6] The high electronegativity of fluorine strongly stabilizes this anionic intermediate through the -I effect, thereby lowering the activation energy and accelerating the reaction. The C-F bond is broken in a subsequent, fast step.

    • ortho-EWG Activation: When a potent EWG like a nitro group (-NO₂) is placed ortho or para to the fluorine, the rate of SNAr is dramatically enhanced. An ortho-nitro group is particularly effective because its strong inductive and mesomeric effects are maximized at the site of developing negative charge in the Meisenheimer complex.[6] For this reason, o-fluoronitrobenzene is significantly more reactive towards nucleophiles than its para-isomer.[6]

    Recent advances using organic photoredox catalysis have even enabled the SNAr of unactivated fluoroarenes, greatly expanding the synthetic utility of this reaction beyond classically electron-deficient systems.[12]

    SNAr_Mechanism Start o-Fluoronitrobenzene + Nu⁻ TS1 Transition State 1 (Attack of Nu⁻) Start->TS1 Rate-Determining Step Meisenheimer Meisenheimer Complex (Stabilized)Negative charge delocalized\nonto ortho-NO₂ group TS1->Meisenheimer TS2 Transition State 2 (Loss of F⁻) Meisenheimer->TS2 Fast Product Product + F⁻ TS2->Product drug_design cluster_drug Drug Candidate with ortho-F Moiety cluster_benefits Pharmacokinetic & Pharmacodynamic Benefits Drug Ar-F PK Improved Pharmacokinetics Drug->PK PD Enhanced Pharmacodynamics Drug->PD Metabolism Blocks Metabolic Oxidation (Increased Half-life) PK->Metabolism pKa Lowers pKa of adjacent groups (Improved Permeability) PK->pKa Binding Favorable Protein Interactions (Increased Affinity) PD->Binding Conformation Restricts Conformation (Pre-organizes for Binding) PD->Conformation

    Caption: Strategic roles of the ortho-fluorobenzene moiety in drug design.

    Conclusion

    The ortho-fluorobenzene moiety is a privileged structural unit in modern organic chemistry. Its reactivity is a masterclass in the subtle balance of competing electronic effects, where the potent, distance-dependent inductive withdrawal of the fluorine atom often dominates its chemical behavior. This property transforms the moiety into a versatile tool, enabling chemists to achieve remarkable regioselectivity in functionalizing aromatic rings through directed metalation and C-H activation. It serves as an activated substrate for nucleophilic aromatic substitution and provides a critical modulating element in transition metal catalysis. For medicinal chemists, it is an indispensable component for rationally designing drug candidates with enhanced metabolic stability, optimized physicochemical properties, and superior binding affinity. A thorough understanding of the principles outlined in this guide is essential for any scientist seeking to harness the full synthetic and strategic potential of this remarkable chemical entity.

    References

    • meta-C–H arylation of fluoroarenes via traceless directing group relay strategy. (2018). Nature Communications. [Link]

    • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link]

    • Electrophilic aromatic directing groups. (n.d.). Wikipedia. [Link]

    • Tlahuext-Aca, A., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. PMC. [Link]

    • Shah, P., & Westwell, A. D. (2008). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

    • Electrophilic Aromatic Substitution AR5. Directing Effects. (n.d.). Chemistry LibreTexts. [Link]

    • Pd-Catalyzed Synthesis of ortho-Fluorodiarylmethanes. (n.d.). Thieme Chemistry. [Link]

    • Wang, Y., et al. (2018). Noncovalent Interactions of Fluorine with Amide and CH2 Groups in N-Phenyl γ-Lactams. ACS Omega. [Link]

    • Gribble, D. O., et al. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega. [Link]

    • Benzene Ring vs Fluorobenzene: Examination of Reactivity. (2026). Patsnap Eureka. [Link]

    • Bralsford, R., Harris, P. V., & Price, W. C. (1960). The effect of fluorine on the electronic spectra and ionization potentials of molecules. Proceedings of the Royal Society of London. Series A. Mathematical and Physical Sciences, 258(1295), 459-469. [Link]

    • Monkovic, D., et al. (2022). Fluorinated substituent effects on an aromatic π system. ResearchGate. [Link]

    • Explain why fluorobenzene is more reactive than chlorobenzene toward electrophilic aromatic substitution. (2024). Pearson+. [Link]

    • Ohashi, M., & Ogoshi, S. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules, 19(9), 14238-14255. [Link]

    • Ohashi, M., & Ogoshi, S. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. ResearchGate. [Link]

    • Molander, G. A., & Iannazzo, L. (2011). Palladium-Catalyzed Hiyama Cross-Coupling of Aryltrifluorosilanes with Aryl and Heteroaryl Chlorides. Organic Chemistry Portal. [Link]

    • Rate of aromatic nucleophilic substitution reaction on ortho and para fluoronitrobenzene. (2021). Chemistry Stack Exchange. [Link]

    • Coe, P. L., et al. (2000). Palladium catalysed cross-coupling of (fluoroarene)tricarbonylchromium(0) complexes. Journal of the Chemical Society, Perkin Transactions 1, (21), 3727-3734. [Link]

    • P.T.D., N., et al. (2024). Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. PMC. [Link]

    • P.T.D., N., et al. (2024). Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. ACS Publications. [Link]

    • Gerus, I. (2018). Fluorine as a key element in modern drug discovery and development. LE STUDIUM. [Link]

    • Müller, K., Faeh, C., & Diederich, F. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. [Link]

    • Schnürch, M., et al. (2019). Selective ortho-Metalation of a Fluoroarene with Knochel–Hauser Base and Reactions with Various Electrophiles. ResearchGate. [Link]

    • Lee, H. G., et al. (2017). “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society. [Link]

    • Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Bentham Science. [Link]

    • Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

    • Fors, B. P., & Buchwald, S. L. (2010). Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ResearchGate. [Link]

    • Stock, L. M., & Himoe, A. (1961). The Anomalous Reactivity of Fluorobenzene in Electrophilic Aromatic Substitution and Related Phenomena. ResearchGate. [Link]

    • Molander, G. A., & Figueroa, R. (2007). Organotrifluoroborates: protected boronic acids that expand the versatility of the Suzuki coupling reaction. Aldrichimica Acta, 40(2), 49-56. [Link]

    • Thimmaiah, M., et al. (2005). Nucleophilic aromatic substitution reaction of unprotected ortho-fluoro/methoxy benzoic and naphthoic acids with Grignard/organolithium reagents (SNArAB). ResearchGate. [Link]

    • Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

    • Tsygankov, A. (2018). Fluoride-activated Catalysis. University of Groningen. [Link]

    • Ritter, T., et al. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. Harvard DASH. [Link]

    • Expedient Synthesis of ortho-Fluorinated Arenes. (2009). NASW.org. [Link]

    • Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

    • Nucleophilic aromatic substitution. (n.d.). Wikipedia. [Link]

    • Lin, W., & Wang, H. (2012). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. PMC. [Link]

    • Directed ortho metalation. (n.d.). Wikipedia. [Link]

    • P.T.D., N., et al. (2024). Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C-H Functionalization of (Poly)fluoroarenes in Organic Synthesis. PubMed. [Link]

    Sources

    Protocols & Analytical Methods

    Method

    Application Note: Regioselective Derivatization of 1-Cyclopentyloxy-2-fluorobenzene in Drug Discovery

    Executive Summary The incorporation of fluorinated aryl ethers into small-molecule therapeutics is a cornerstone of modern drug design. 1-Cyclopentyloxy-2-fluorobenzene (CAS: 1340138-23-9) serves as a highly versatile, c...

    Author: BenchChem Technical Support Team. Date: March 2026

    Executive Summary

    The incorporation of fluorinated aryl ethers into small-molecule therapeutics is a cornerstone of modern drug design. 1-Cyclopentyloxy-2-fluorobenzene (CAS: 1340138-23-9) serves as a highly versatile, commercially available building block. The cyclopentyloxy group provides a lipophilic, sterically demanding motif ideal for occupying hydrophobic binding pockets, while the adjacent fluorine atom modulates the pKa of neighboring functional groups, enhances metabolic stability against cytochrome P450 oxidation, and increases overall lipophilicity [1].

    This application note provides a comprehensive guide for medicinal chemists on the regioselective derivatization of 1-cyclopentyloxy-2-fluorobenzene. By leveraging the electronic and steric interplay of its substituents, researchers can execute precise Electrophilic Aromatic Substitutions (EAS) and subsequent transition-metal-catalyzed cross-couplings to rapidly generate complex biaryl and heteroaryl scaffolds.

    Pharmacophore Rationale & Mechanistic Causality

    To successfully functionalize 1-cyclopentyloxy-2-fluorobenzene, one must understand the causality behind the molecule's reactivity profile:

    • Electronic Activation (+M Effect): The ether oxygen of the cyclopentyloxy group is strongly electron-donating via resonance (+M effect), making the ring highly reactive toward electrophiles. It directs incoming groups to the ortho (C6) and para (C4) positions.

    • Electronic Deactivation (-I Effect): The fluorine atom is highly electronegative, withdrawing electron density via induction (-I > +M). While it is a weak ortho/para director, its directing influence is easily overpowered by the strong ether oxygen [1].

    • Steric Hindrance: The bulky cyclopentyl ring creates significant steric congestion at the ortho position (C6).

    EAS_Logic SM 1-Cyclopentyloxy- 2-fluorobenzene OCp +M Effect (-OCp) Strongly Activating SM->OCp F_group -I Effect (-F) Weakly Deactivating SM->F_group Sterics Steric Hindrance at C6 (ortho to -OCp) OCp->Sterics Blocks ortho C4_Attack Regioselective Attack at C4 (para to -OCp) OCp->C4_Attack Directs ortho/para F_group->C4_Attack Meta to F (tolerated) Sterics->C4_Attack Forces para preference Product 4-Bromo-1-cyclopentyloxy- 2-fluorobenzene C4_Attack->Product NBS, MeCN

    Fig 1: Mechanistic logic dictating the regioselective C4-functionalization of the scaffold.

    Experimental Protocols (Self-Validating Systems)

    The following protocols are designed as self-validating workflows. The choice of reagents ensures high yield while providing distinct analytical markers for in-process validation.

    Protocol A: Regioselective Bromination (Synthesis of 4-Bromo-1-cyclopentyloxy-2-fluorobenzene)

    Causality: N-Bromosuccinimide (NBS) in acetonitrile (MeCN) is selected over molecular bromine ( Br2​ ) to provide a mild, controlled release of Br+ . This prevents the over-bromination of the highly activated ring and avoids the acidic cleavage of the cyclopentyloxy ether linkage [2].

    Step-by-Step Methodology:

    • Preparation: Charge an oven-dried 250 mL round-bottom flask with 1-cyclopentyloxy-2-fluorobenzene (10.0 mmol, 1.0 equiv) and anhydrous acetonitrile (50 mL, 0.2 M).

    • Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath under a continuous nitrogen atmosphere.

    • Electrophile Addition: Add NBS (10.5 mmol, 1.05 equiv) portion-wise over 15 minutes. Note: Maintaining 0 °C during addition suppresses radical side-reactions at the cyclopentyl ring.

    • Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4 hours.

    • In-Process Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The starting material ( Rf​≈0.6 ) should disappear, replaced by a single, slightly less polar UV-active spot ( Rf​≈0.65 ).

    • Quench & Workup: Pour the mixture into 50 mL of 10% aqueous Na2​S2​O3​ to reduce any unreacted active bromine. Extract with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

    • Analytical Validation: Analyze the crude product via 1H NMR. Successful C4-bromination is confirmed by the disappearance of the para-proton signal and the emergence of a distinct 1,2,4-trisubstituted aromatic splitting pattern (e.g., an isolated doublet for the C3 proton, shielded by the adjacent fluorine).

    Protocol B: Suzuki-Miyaura Cross-Coupling

    Causality: The C4-bromo derivative generated in Protocol A is an ideal electrophile for Palladium-catalyzed cross-coupling [3]. We utilize Pd(dppf)Cl2​ because the bidentate dppf ligand enforces a cis-geometry on the palladium intermediate, accelerating the rate-limiting reductive elimination step and suppressing protodeboronation of the incoming boronic acid.

    Step-by-Step Methodology:

    • Preparation: In a Schlenk tube, combine 4-bromo-1-cyclopentyloxy-2-fluorobenzene (5.0 mmol, 1.0 equiv), a selected arylboronic acid (6.0 mmol, 1.2 equiv), and anhydrous K2​CO3​ (12.5 mmol, 2.5 equiv).

    • Solvent Addition: Add a pre-degassed mixture of 1,4-Dioxane and H2​O (4:1 v/v, 50 mL). Note: Water is essential to dissolve the base and activate the boronic acid via formation of a reactive boronate complex.

    • Catalyst Addition: Add Pd(dppf)Cl2​ (0.25 mmol, 5 mol%). Seal the tube and purge with nitrogen ( ).

    • Heating: Heat the biphasic mixture to 90 °C in an oil bath for 12 hours with vigorous stirring.

    • Workup & Purification: Cool to room temperature, dilute with water (50 mL), and extract with EtOAc ( 3×50 mL). Pass the organic layer through a short pad of Celite to remove palladium black. Concentrate and purify via flash column chromatography to yield the functionalized biaryl scaffold.

    Quantitative Data Presentation

    The table below summarizes the reaction conditions and regioselectivity metrics for various EAS derivatizations of 1-cyclopentyloxy-2-fluorobenzene, demonstrating the robustness of the C4-directing effect.

    Reaction TypeReagents & ConditionsMajor ProductRegioselectivity (C4:C6)Isolated Yield
    Bromination NBS, MeCN, 0 °C to RT, 4h4-Bromo-1-cyclopentyloxy-2-fluorobenzene> 95 : 588%
    Nitration HNO3​ , H2​SO4​ , -10 °C, 1h4-Nitro-1-cyclopentyloxy-2-fluorobenzene90 : 1075%
    Chlorination NCS, DMF, 50 °C, 6h4-Chloro-1-cyclopentyloxy-2-fluorobenzene92 : 881%
    Friedel-Crafts Acetyl Chloride, AlCl3​ , DCM, 0 °C1-(4-(cyclopentyloxy)-3-fluorophenyl)ethan-1-one85 : 1568%

    Complete Derivatization Workflow

    Beyond EAS, the starting material can also be functionalized via Directed Ortho Metalation (DoM). The fluorine and ether oxygen serve as Directing Metalation Groups (DMGs), allowing for lithiation at the C3 position (between the F and OR groups) when treated with strong bases like n-BuLi at cryogenic temperatures.

    Workflow cluster_0 Primary Functionalization cluster_1 Secondary Cross-Coupling SM 1-Cyclopentyloxy-2-fluorobenzene (Starting Material) Bromination Bromination (NBS) Yields C4-Bromo SM->Bromination DoM Directed Ortho Metalation (n-BuLi) Yields C3-Lithio SM->DoM Suzuki Suzuki-Miyaura (Pd-catalyzed C-C) Bromination->Suzuki Buchwald Buchwald-Hartwig (Pd-catalyzed C-N) Bromination->Buchwald Electrophile Electrophile Quench (e.g., CO2, DMF) DoM->Electrophile Final1 Biaryl / Heteroaryl Scaffolds Suzuki->Final1 Final2 Aniline Derivatives Buchwald->Final2 Final3 Carboxylic Acids / Aldehydes Electrophile->Final3

    Fig 2: Divergent synthetic workflows for the late-stage derivatization of the scaffold.

    References

    • The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry (ACS Publications).[Link]

    • Substituted phenyl naphthalenes as estrogenic agents (EP1453782A2).
    • Palladium-Catalyzed Cross-Coupling of Aryl Bromides and Chlorides with Trimethylsilylalkynes under Mild Conditions. The Journal of Organic Chemistry (ACS Publications).[Link]

    Application

    Application Notes and Protocols for the Analytical Characterization of 1-Cyclopentyloxy-2-fluoro-benzene

    Introduction 1-Cyclopentyloxy-2-fluoro-benzene is an aromatic ether with a fluorine substituent, a structural motif of increasing interest in pharmaceutical and materials science research. The presence of the fluorine at...

    Author: BenchChem Technical Support Team. Date: March 2026

    Introduction

    1-Cyclopentyloxy-2-fluoro-benzene is an aromatic ether with a fluorine substituent, a structural motif of increasing interest in pharmaceutical and materials science research. The presence of the fluorine atom can significantly influence the molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity to biological targets. Consequently, rigorous analytical characterization is paramount to ensure its identity, purity, and stability throughout the research and development lifecycle.

    This comprehensive guide provides a suite of detailed analytical methods for the in-depth characterization of 1-Cyclopentyloxy-2-fluoro-benzene. The protocols herein are designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for methodological choices. This document is structured to provide a holistic analytical strategy, from initial structural confirmation to the quantitative assessment of purity and potential impurities.

    Physicochemical Properties

    A thorough understanding of the physicochemical properties of 1-Cyclopentyloxy-2-fluoro-benzene is fundamental to the development of robust analytical methods.

    PropertyValueSource/Method
    Molecular Formula C₁₁H₁₃FO-
    Molecular Weight 180.22 g/mol -
    Predicted Boiling Point ~220-230 °CEstimation based on similar structures
    Solubility Soluble in common organic solvents (e.g., methanol, acetonitrile, dichloromethane, chloroform). Sparingly soluble in water.General solubility trends for aromatic ethers

    I. Spectroscopic Characterization

    Spectroscopic techniques are indispensable for the unambiguous identification and structural elucidation of 1-Cyclopentyloxy-2-fluoro-benzene.

    A. Nuclear Magnetic Resonance (NMR) Spectroscopy

    NMR spectroscopy is the cornerstone of molecular structure determination. For 1-Cyclopentyloxy-2-fluoro-benzene, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments will provide a complete picture of the atomic connectivity and chemical environment.

    Rationale for Experimental Choices:

    • ¹H NMR: Provides information on the number and connectivity of protons in the molecule. The chemical shifts and coupling patterns are highly diagnostic of the aromatic and cyclopentyl moieties.

    • ¹³C NMR: Reveals the number of unique carbon environments. The large chemical shift range and the effect of the electronegative fluorine and oxygen atoms provide key structural insights.

    • ¹⁹F NMR: Directly observes the fluorine atom, offering a sensitive probe of its chemical environment. The chemical shift is highly sensitive to substitution on the aromatic ring.[1][2]

    Protocol: NMR Spectroscopic Analysis

    • Sample Preparation:

      • Accurately weigh 5-10 mg of 1-Cyclopentyloxy-2-fluoro-benzene.

      • Dissolve the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

      • Transfer the solution to a 5 mm NMR tube.

    • Instrument Parameters (400 MHz Spectrometer):

      • ¹H NMR:

        • Pulse Program: Standard single-pulse (zg30).

        • Spectral Width: 12 ppm.

        • Number of Scans: 16.

        • Relaxation Delay: 2 s.

      • ¹³C NMR:

        • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

        • Spectral Width: 240 ppm.

        • Number of Scans: 1024.

        • Relaxation Delay: 2 s.

      • ¹⁹F NMR:

        • Pulse Program: Standard single-pulse.

        • Spectral Width: -100 to -150 ppm (relative to CFCl₃).

        • Number of Scans: 64.

        • Relaxation Delay: 2 s.

    • Data Processing and Interpretation:

      • Apply Fourier transformation and phase correction to the acquired Free Induction Decays (FIDs).

      • Reference the spectra (¹H and ¹³C to residual solvent signals, ¹⁹F to an external standard).

      • Integrate the signals in the ¹H NMR spectrum.

      • Analyze the chemical shifts, coupling constants (J-values), and multiplicities to assign the signals to the respective nuclei in the molecule.

    Expected Spectral Features:

    • ¹H NMR:

      • Aromatic region (δ 6.8-7.2 ppm): Complex multiplets corresponding to the four protons on the fluorinated benzene ring.

      • Cyclopentyl region (δ 4.8-5.0 ppm): A multiplet for the methine proton (CH-O).

      • Cyclopentyl region (δ 1.6-2.0 ppm): Multiplets for the eight methylene protons.

    • ¹³C NMR:

      • Aromatic region (δ 115-160 ppm): Six signals, with the carbons attached to fluorine and oxygen showing characteristic shifts and C-F couplings.

      • Cyclopentyl region (δ 23-80 ppm): Signals for the methine and methylene carbons.

    • ¹⁹F NMR:

      • A single multiplet in the region typical for fluoroaromatic compounds (around -120 to -140 ppm).

    B. Mass Spectrometry (MS)

    Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

    Rationale for Experimental Choices:

    • Electron Ionization (EI): A hard ionization technique that leads to extensive fragmentation, providing a characteristic "fingerprint" mass spectrum for library matching and structural elucidation.

    • High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, allowing for the determination of the elemental composition.

    Protocol: GC-MS Analysis

    • Sample Preparation:

      • Prepare a 100 µg/mL solution of 1-Cyclopentyloxy-2-fluoro-benzene in a volatile organic solvent such as dichloromethane or ethyl acetate.

    • GC-MS Parameters:

      • Gas Chromatograph (GC):

        • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

        • Inlet Temperature: 250 °C.

        • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

        • Oven Program: 50 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold for 5 min.

      • Mass Spectrometer (MS):

        • Ionization Mode: Electron Ionization (EI) at 70 eV.

        • Mass Range: m/z 40-400.

        • Source Temperature: 230 °C.

        • Quadrupole Temperature: 150 °C.

    • Data Analysis:

      • Identify the molecular ion peak (M⁺˙) at m/z 180.

      • Analyze the fragmentation pattern. Expected fragments include the loss of the cyclopentyl group, the cyclopentyloxy group, and characteristic aromatic fragments. A prominent peak at m/z 91 corresponding to the tropylium ion is also expected.[3]

    C. Fourier-Transform Infrared (FTIR) Spectroscopy

    FTIR spectroscopy provides information about the functional groups present in the molecule.

    Rationale for Experimental Choices:

    FTIR is a rapid and non-destructive technique that can confirm the presence of key functional groups such as the C-O-C ether linkage, the aromatic C=C bonds, and the C-F bond.

    Protocol: FTIR Analysis

    • Sample Preparation:

      • For a liquid sample, a small drop can be placed between two KBr or NaCl plates to form a thin film.

      • Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

    • Instrument Parameters:

      • Spectral Range: 4000-400 cm⁻¹.

      • Resolution: 4 cm⁻¹.

      • Number of Scans: 16.

    • Data Interpretation:

      • Identify characteristic absorption bands.

    Expected Absorption Bands:

    • ~3050-3100 cm⁻¹: Aromatic C-H stretching.

    • ~2870-2970 cm⁻¹: Aliphatic C-H stretching (cyclopentyl group).

    • ~1500-1600 cm⁻¹: Aromatic C=C stretching.

    • ~1200-1250 cm⁻¹: Aryl-F stretching.

    • ~1050-1150 cm⁻¹: C-O-C stretching (asymmetric).

    II. Chromatographic Analysis for Purity and Impurity Profiling

    Chromatographic techniques are essential for determining the purity of 1-Cyclopentyloxy-2-fluoro-benzene and for identifying and quantifying any impurities.

    A. Gas Chromatography (GC)

    GC is well-suited for the analysis of volatile and thermally stable compounds like 1-Cyclopentyloxy-2-fluoro-benzene.

    Rationale for Experimental Choices:

    • Flame Ionization Detector (FID): A universal detector for organic compounds that provides excellent sensitivity and a wide linear range, making it ideal for purity assessment.

    • Capillary Column: A non-polar or mid-polar capillary column will provide good separation of the main component from potential impurities.

    Protocol: GC-FID Purity Analysis

    • Sample Preparation:

      • Prepare a 1 mg/mL solution of 1-Cyclopentyloxy-2-fluoro-benzene in a suitable solvent (e.g., dichloromethane).

    • GC-FID Parameters:

      • Gas Chromatograph (GC):

        • Column: DB-5 or equivalent (30 m x 0.32 mm ID, 0.25 µm film thickness).

        • Inlet Temperature: 250 °C (Split injection, 50:1 split ratio).

        • Carrier Gas: Helium or Hydrogen at a constant flow.

        • Oven Program: 100 °C (hold 1 min), ramp to 250 °C at 15 °C/min, hold for 5 min.

      • Detector (FID):

        • Temperature: 280 °C.

    • Data Analysis:

      • Calculate the purity of the sample by area percent normalization, assuming all components have a similar response factor.

    B. High-Performance Liquid Chromatography (HPLC)

    HPLC is a versatile technique for purity determination and can be adapted for the analysis of a wide range of impurities.

    Rationale for Experimental Choices:

    • Reversed-Phase HPLC: The most common mode of HPLC, where a non-polar stationary phase is used with a polar mobile phase. This is well-suited for the separation of moderately polar compounds like 1-Cyclopentyloxy-2-fluoro-benzene.

    • UV Detector: The aromatic ring in the molecule provides strong UV absorbance, allowing for sensitive detection.

    Protocol: RP-HPLC Purity Analysis

    • Sample and Standard Preparation:

      • Mobile Phase: Acetonitrile and water.

      • Standard Solution: Prepare a 0.5 mg/mL solution of a reference standard of 1-Cyclopentyloxy-2-fluoro-benzene in the mobile phase.

      • Sample Solution: Prepare a 0.5 mg/mL solution of the sample in the mobile phase.

    • HPLC Parameters:

      • HPLC System:

        • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

        • Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 70:30 v/v). The exact ratio may need to be optimized.

        • Flow Rate: 1.0 mL/min.

        • Column Temperature: 30 °C.

        • Injection Volume: 10 µL.

      • Detector (UV):

        • Wavelength: 254 nm.

    • Data Analysis:

      • Determine the purity of the sample by comparing the peak area of the main component to that of the reference standard (external standard method) or by area percent normalization.

    III. Potential Impurity Profile

    The most probable synthetic route to 1-Cyclopentyloxy-2-fluoro-benzene is the Williamson ether synthesis.[4][5][6][7] This involves the reaction of 2-fluorophenol with a cyclopentyl halide (e.g., cyclopentyl bromide) in the presence of a base.

    Diagram: Synthetic Pathway and Potential Impurities

    G cluster_reactants Reactants cluster_synthesis Williamson Ether Synthesis cluster_products Products & Impurities 2-Fluorophenol 2-Fluorophenol Reaction Reaction in Solvent (e.g., Acetonitrile) 2-Fluorophenol->Reaction Cyclopentyl Bromide Cyclopentyl Bromide Cyclopentyl Bromide->Reaction Impurity3 Cyclopentene (from E2 elimination) Cyclopentyl Bromide->Impurity3 Base-induced elimination Base Base (e.g., NaOH) Base->Reaction Product 1-Cyclopentyloxy-2-fluoro-benzene Reaction->Product Impurity1 Unreacted 2-Fluorophenol Reaction->Impurity1 Impurity2 Unreacted Cyclopentyl Bromide Reaction->Impurity2 Impurity4 Solvent Residue Reaction->Impurity4

    Caption: Synthetic route and potential process-related impurities.

    Common Potential Impurities:

    • Starting Materials: Unreacted 2-fluorophenol and cyclopentyl bromide.

    • By-products: Cyclopentene, formed via an E2 elimination side reaction of cyclopentyl bromide with the base.

    • Solvent Residues: Residual solvent used in the reaction and purification steps.

    The chromatographic methods described above should be capable of separating these potential impurities from the main product.

    IV. Method Validation

    To ensure the reliability and trustworthiness of the analytical data, the developed chromatographic methods (GC-FID and HPLC-UV) must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

    Diagram: Analytical Method Validation Workflow

    G start Method Development specificity Specificity (Peak Purity) start->specificity linearity Linearity (Correlation Coefficient) specificity->linearity accuracy Accuracy (% Recovery) linearity->accuracy precision Precision (Repeatability & Intermediate) accuracy->precision lod_loq LOD & LOQ (Signal-to-Noise) precision->lod_loq range Range lod_loq->range robustness Robustness (Small Variations) range->robustness end Validated Method robustness->end

    Caption: Workflow for analytical method validation.

    Validation Parameters Summary:

    ParameterAcceptance Criteria
    Specificity The analyte peak should be well-resolved from any impurities or degradation products. Peak purity should be demonstrated.
    Linearity Correlation coefficient (r²) ≥ 0.999 over a defined concentration range.
    Accuracy Recovery of 98.0% to 102.0% for the assay.
    Precision Repeatability (RSD) ≤ 2.0%; Intermediate Precision (RSD) ≤ 2.0%.
    Limit of Detection (LOD) Signal-to-noise ratio ≥ 3.
    Limit of Quantitation (LOQ) Signal-to-noise ratio ≥ 10.
    Range The interval between the upper and lower concentrations of the analyte for which the method is demonstrated to be accurate, precise, and linear.
    Robustness The method's performance should not be significantly affected by small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature).

    Conclusion

    The analytical methods and protocols detailed in this guide provide a comprehensive framework for the characterization of 1-Cyclopentyloxy-2-fluoro-benzene. By employing a combination of spectroscopic and chromatographic techniques, researchers can confidently establish the identity, purity, and stability of this compound. Adherence to the principles of method validation will ensure the generation of high-quality, reliable, and trustworthy data, which is essential for advancing scientific research and drug development.

    References

    • Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

    • ChemTalk. (2022, October 23). Williamson Ether Synthesis. Retrieved from [Link]

    • Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. (n.d.). In PMC. Retrieved from [Link]

    • Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]

    • 12. The Williamson Ether Synthesis. (n.d.). Retrieved from [Link]

    • The Royal Society of Chemistry. (2013). Supporting Information Mechanism of Electrophilic Fluorination with Pd(IV). Retrieved from [Link]

    • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

    • University of Arizona. (n.d.). 19Flourine NMR. Retrieved from [Link]

    • AZoM. (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. Retrieved from [Link]

    • ResearchGate. (n.d.). HPLC analysis (UV) after [ 18 F]fluorination of 1. HPLC condition: 1.0.... Retrieved from [Link]

    • Copies of 1H, 13C, 19F NMR spectra. (n.d.). Retrieved from [Link]

    • PubChem. (n.d.). 1-Benzyloxy-2-fluoro-benzene. Retrieved from [Link]

    • LCGC International. (2020, November 12). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Retrieved from [Link]

    • Taylor & Francis Online. (n.d.). Proton and fluorine NMR spectra of fluorobenzene. Retrieved from [Link]

    • Academia.edu. (n.d.). (PDF) 19F NMR analyses of some cyclopropane derivatives. Retrieved from [Link]

    • Organic Chemistry Portal. (n.d.). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Retrieved from [Link]

    • The Royal Society of Chemistry. (2018). Supporting Information. Retrieved from [Link]

    • ACS Publications. (n.d.). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. Retrieved from [Link]

    • Google Patents. (n.d.). CN103221391A - (R)-2-(7-(4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[b]indole -3-base) the preparation method of acetic acid and salt thereof.
    • PubChem. (n.d.). (Cyclopentyloxy)benzene. Retrieved from [Link]

    • Cheméo. (n.d.). Chemical Properties of Benzene, cyclopentyl- (CAS 700-88-9). Retrieved from [Link]

    • Google Patents. (n.d.). WO2018141961A1 - A novel process for the synthesis of 1-aryl-1-trifluoromethylcyclopropanes.
    • WUR eDepot. (2021, April 30). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. Retrieved from [Link]

    • EPA. (2016, February 23). TTN EMC - Spectral Database - Fourier Transform Infrared (FTIR) Reference Spectra. Retrieved from [Link]

    • ResearchGate. (n.d.). Synthesis and Applications of Fluorocyclopropanes | Request PDF. Retrieved from [Link]

    • Chemistry Stack Exchange. (2014, December 12). Melting and boiling points of benzene and fluorobenzene. Retrieved from [Link]

    • NIST. (n.d.). Mass spectra of fluorocarbons. Retrieved from [Link]

    • Justia Patents. (2021, February 25). method of producing cycloalkyl(trifluoromethyl)benzene. Retrieved from [Link]

    • ResearchGate. (n.d.). H-NMR spectra of 1-fluoro-lH-cyclopropa [a]naphthalenium ion 3. Retrieved from [Link]

    • Chinese Journal of Chemical Physics. (2025, August 29). For Review Only. Retrieved from [Link]

    • ChemConnections. (n.d.). Mass Spectrometry Fragmentation. Retrieved from [Link]

    • NIST. (n.d.). Benzene, fluoro-. Retrieved from [Link]

    • Whitman People. (n.d.). GCMS Section 6.9.5. Retrieved from [Link]

    • ResearchGate. (n.d.). 13 C NMR chemical shifts (solid and solution state) of the benzene rings in 1 -14. Retrieved from [Link]

    • SpectraBase. (n.d.). 1-[1,2-di(cyclopentylidene)-2-(4-fluorophenyl)ethyl]-4-fluoro-benzene - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

    Sources

    Method

    1-Cyclopentyloxy-2-fluoro-benzene: A Versatile Building Block for the Synthesis of Novel Heterocyclic Compounds

    An Application Note and Protocol Guide for Researchers Abstract This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthetic utility of 1-cyclop...

    Author: BenchChem Technical Support Team. Date: March 2026

    An Application Note and Protocol Guide for Researchers

    Abstract

    This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthetic utility of 1-cyclopentyloxy-2-fluoro-benzene. We delve into its application as a strategic building block for the construction of complex heterocyclic scaffolds, which are of significant interest in medicinal chemistry and materials science. This document outlines detailed, field-proven protocols for key transformations, including directed ortho-metalation (DoM), palladium-catalyzed cross-coupling reactions, and subsequent cyclization strategies to access valuable heterocyclic cores such as dibenzofurans and xanthones. The causality behind experimental choices is explained to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

    Introduction: The Strategic Advantage of Fluorinated Building Blocks

    The incorporation of fluorine into organic molecules has become a cornerstone of modern drug design.[1][2][3] The unique physicochemical properties of fluorine, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[3][4][5] Consequently, fluorinated heterocyclic compounds are prevalent in a wide array of pharmaceuticals and agrochemicals.[1][6]

    1-Cyclopentyloxy-2-fluoro-benzene emerges as a particularly valuable building block due to the strategic placement of its functional groups. The cyclopentyloxy group, a bulky alkoxy moiety, can enhance metabolic stability and modulate lipophilicity.[7][8][9] The fluorine atom not only serves as a bioisostere for hydrogen but also activates the aromatic ring for specific synthetic transformations.[4][5] This guide will explore the synergistic interplay of these two groups in directing the regioselective synthesis of complex heterocyclic systems.

    Key Synthetic Strategies and Protocols

    The synthetic utility of 1-cyclopentyloxy-2-fluoro-benzene is primarily centered around the regioselective functionalization of the aromatic ring, followed by cyclization to construct the desired heterocyclic framework. Directed ortho-metalation is a powerful tool for achieving the initial, precise functionalization.

    Directed ortho-Metalation (DoM): A Gateway to Regioselective Functionalization

    Directed ortho-metalation (DoM) is a highly effective method for the deprotonation of an aromatic C-H bond positioned ortho to a directing metalation group (DMG).[10][11][12] The DMG, typically containing a heteroatom, coordinates to an organolithium base, thereby increasing the acidity of the adjacent protons and directing the metalation to that specific site.[12][13][14] In 1-cyclopentyloxy-2-fluoro-benzene, both the cyclopentyloxy and the fluorine groups can act as DMGs. However, alkoxy groups are generally considered stronger directing groups than fluorine.[13][15] This differential directing ability allows for highly regioselective lithiation at the C3 position.

    Protocol 1: Directed ortho-Metalation of 1-Cyclopentyloxy-2-fluoro-benzene

    Objective: To regioselectively introduce an electrophile at the C3 position of 1-cyclopentyloxy-2-fluoro-benzene.

    Materials:

    • 1-Cyclopentyloxy-2-fluoro-benzene

    • Anhydrous tetrahydrofuran (THF)

    • sec-Butyllithium (s-BuLi) or n-Butyllithium (n-BuLi) in hexanes

    • Electrophile (e.g., N,N-dimethylformamide (DMF), iodine, trimethylsilyl chloride)

    • Saturated aqueous ammonium chloride (NH₄Cl) solution

    • Diethyl ether

    • Anhydrous magnesium sulfate (MgSO₄)

    Procedure:

    • Reaction Setup: Under an inert atmosphere of argon or nitrogen, add a solution of 1-cyclopentyloxy-2-fluoro-benzene (1.0 eq) in anhydrous THF to a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

    • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

    • Addition of Organolithium Base: Slowly add the organolithium base (s-BuLi or n-BuLi, 1.1 eq) dropwise via a syringe, maintaining the internal temperature below -70 °C.

    • Metalation: Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete formation of the aryllithium intermediate.

    • Electrophilic Quench: Add the chosen electrophile (1.2 eq) dropwise to the reaction mixture at -78 °C.

    • Warming and Quenching: Allow the reaction to slowly warm to room temperature over several hours or overnight. Once at room temperature, cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

    • Extraction and Workup: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

    • Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

    Causality and Insights:

    • Inert Atmosphere: Organolithium reagents are highly reactive towards oxygen and moisture; therefore, an inert atmosphere is crucial to prevent quenching of the base and the aryllithium intermediate.[10]

    • Low Temperature: The aryllithium intermediate is thermally unstable. Maintaining a low temperature (-78 °C) prevents decomposition and unwanted side reactions.[10][11]

    • Choice of Base: s-BuLi is more reactive than n-BuLi and can be more effective for the lithiation of less activated aromatic rings. However, n-BuLi is often sufficient and more commonly used.[14]

    Visualization of the DoM Process:

    DoM_Pathway cluster_start Starting Material cluster_reagents Reagents cluster_intermediate Intermediate cluster_electrophile Electrophile cluster_product Product A 1-Cyclopentyloxy-2-fluoro-benzene C Aryllithium Intermediate (Lithiation at C3) A:e->C:w Directed ortho-Metalation B s-BuLi or n-BuLi Anhydrous THF, -78 °C B:s->C:n E 3-Substituted-1-cyclopentyloxy-2-fluoro-benzene C:e->E:w Electrophilic Quench D E+ (e.g., DMF, I₂, TMSCl) D:s->E:n

    Caption: Directed ortho-metalation of 1-cyclopentyloxy-2-fluoro-benzene.

    Synthesis of Dibenzofurans

    Dibenzofurans are a class of oxygen-containing heterocycles with a wide range of biological activities, including anticancer and antibacterial properties.[16] A common strategy for their synthesis involves the intramolecular C-C bond formation of diaryl ethers.[17][18] 1-Cyclopentyloxy-2-fluoro-benzene can be elaborated into a suitable diaryl ether precursor, which can then undergo palladium-catalyzed cyclization.

    Workflow for Dibenzofuran Synthesis:

    Dibenzofuran_Workflow A 1-Cyclopentyloxy-2-fluoro-benzene B 3-Iodo-1-cyclopentyloxy-2-fluoro-benzene A->B Step 1: DoM with I₂ C Diaryl Ether Precursor B->C Step 2: Suzuki-Miyaura Coupling (with a boronic acid) D Dibenzofuran Derivative C->D Step 3: Pd-catalyzed Intramolecular C-H Arylation

    Sources

    Application

    Electrophilic Aromatic Fluorination: The "F+" Approach

    An Application Guide to Modern Fluorination Techniques for Aromatic Compounds For researchers and scientists in drug development and materials science, the strategic incorporation of fluorine into aromatic systems is a c...

    Author: BenchChem Technical Support Team. Date: March 2026

    An Application Guide to Modern Fluorination Techniques for Aromatic Compounds

    For researchers and scientists in drug development and materials science, the strategic incorporation of fluorine into aromatic systems is a cornerstone of molecular design. The unique physicochemical properties imparted by fluorine—such as enhanced metabolic stability, increased lipophilicity, and altered electronic profiles—make fluorinated aromatic compounds highly valuable.[1][2] This guide provides an in-depth overview of the principal strategies for aromatic fluorination, complete with detailed protocols, mechanistic insights, and practical considerations to empower researchers in this critical field.

    Electrophilic fluorination is a direct method for installing a fluorine atom onto an electron-rich aromatic or heteroaromatic ring. The conceptual basis is the classic electrophilic aromatic substitution (SEAr) mechanism. However, the extreme reactivity and toxicity of elemental fluorine (F₂) make it impractical for routine laboratory use.[3] This challenge led to the development of safer, more manageable "F+" sources, primarily N-F reagents, which deliver an electrophilic fluorine equivalent.[4]

    Key Reagents: Selectfluor® vs. N-Fluorobenzenesulfonimide (NFSI)

    Among the arsenal of N-F reagents, Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) are the most widely used due to their stability, commercial availability, and broad utility.[2][5][6] The choice between them often depends on the nucleophilicity of the substrate and the desired reaction conditions.

    FeatureSelectfluor® (F-TEDA-BF₄)N-Fluorobenzenesulfonimide (NFSI)
    Structure 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)
    Reactivity Highly reactive, considered one of the strongest electrophilic fluorinating agents.[5][7]Milder and more selective than Selectfluor®, often requiring activation or higher temperatures.[6][8]
    Solubility Soluble in polar aprotic solvents like acetonitrile and DMF.Soluble in a wider range of organic solvents, including chlorinated solvents and THF.[9]
    Typical Substrates Electron-rich arenes (phenols, anilines), heterocycles, enolates, and carbanions.[10][11]Activated arenes, organometallic reagents, and a broad range of carbonyl compounds.[2][9]
    Advantages High fluorinating power, often effective at room temperature.[11]Milder conditions, higher selectivity, and often lower cost.[6]
    Limitations High reactivity can lead to side reactions or oxidation of sensitive substrates.[7]May require harsher conditions (heat, strong acid) for less activated substrates.[6]
    The SEAr Fluorination Mechanism

    The reaction proceeds via the attack of the electron-rich π-system of the aromatic ring on the electrophilic fluorine atom of the N-F reagent. This forms a resonance-stabilized carbocation known as a sigma complex (or Wheland intermediate). A weak base then removes a proton to restore aromaticity, yielding the fluorinated product.[12]

    Caption: Mechanism of Electrophilic Aromatic Fluorination.

    Protocol 1: General Electrophilic Fluorination of an Activated Arene

    This protocol is a general guideline for the fluorination of an electron-rich aromatic compound like anisole or an N-protected aniline using Selectfluor®.

    Materials:

    • Aromatic substrate (1.0 mmol)

    • Selectfluor® (1.1 mmol, 1.1 equiv)

    • Anhydrous acetonitrile (MeCN, 10 mL)

    • Round-bottom flask with stir bar

    • Inert atmosphere setup (Nitrogen or Argon)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Ethyl acetate (EtOAc)

    • Brine

    • Anhydrous sodium sulfate (Na₂SO₄)

    Procedure:

    • Setup: To a dry round-bottom flask under an inert atmosphere, add the aromatic substrate (1.0 mmol) and anhydrous acetonitrile (10 mL). Stir until the substrate is fully dissolved.

    • Reagent Addition: Add Selectfluor® (1.1 mmol) to the solution in one portion. Causality: Adding the reagent in one portion is usually fine for these stable reagents, but for highly reactive substrates, portion-wise addition may be needed to control exotherms.

    • Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-24 hours).

    • Quenching: Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate (20 mL) and saturated aqueous NaHCO₃ (20 mL). Causality: The aqueous quench neutralizes any acidic byproducts and helps partition the organic product from the water-soluble reagent components.

    • Extraction: Separate the layers. Extract the aqueous layer twice more with ethyl acetate (2x 15 mL).

    • Washing: Combine the organic layers and wash with brine (20 mL) to remove residual water.

    • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

    • Purification: Purify the crude product by column chromatography on silica gel to yield the pure fluoroaromatic compound.

    Nucleophilic Aromatic Substitution (SNAr)

    Nucleophilic aromatic substitution is a powerful method for introducing fluorine, particularly on electron-deficient aromatic rings. In this reaction, a nucleophilic fluoride source displaces a leaving group (typically a halide or a nitro group) on an aromatic ring that is activated by at least one strong electron-withdrawing group (EWG) positioned ortho or para to the leaving group.[13][14]

    The SNAr Mechanism

    The reaction proceeds via a two-step addition-elimination pathway. The fluoride nucleophile attacks the carbon atom bearing the leaving group, breaking the aromaticity and forming a resonance-stabilized anionic intermediate called a Meisenheimer complex.[15] In the second, typically faster step, the leaving group is expelled, restoring aromaticity and forming the C-F bond.[16] Paradoxically, while the C-F bond is very strong, fluoride is an excellent leaving group in SNAr reactions on fluoropyridines because the rate-determining step is the initial nucleophilic attack.[15]

    Caption: Mechanism of Nucleophilic Aromatic Fluorination.

    Protocol 2: SNAr Fluorination of an Activated Aryl Chloride

    This protocol describes a typical SNAr reaction using an activated substrate like 2,4-dinitrochlorobenzene with potassium fluoride.

    Materials:

    • 2,4-dinitrochlorobenzene (1.0 mmol)

    • Anhydrous Potassium Fluoride (KF, 2.0 mmol, 2.0 equiv, spray-dried)

    • Phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.1 mmol, 10 mol%)

    • Anhydrous polar aprotic solvent (e.g., DMF or DMSO, 5 mL)

    • Reaction vessel with reflux condenser and stir bar

    • Inert atmosphere setup

    Procedure:

    • Setup: To a dry reaction vessel under an inert atmosphere, add anhydrous KF (2.0 mmol) and the phase-transfer catalyst (0.1 mmol). Causality: KF must be anhydrous as water competes as a nucleophile. A phase-transfer catalyst is used to increase the solubility and reactivity of the fluoride salt in the organic solvent.

    • Reagent Addition: Add anhydrous DMF (5 mL) followed by the 2,4-dinitrochlorobenzene (1.0 mmol).

    • Reaction: Heat the mixture to 130-150 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS. Causality: High temperatures are often required to overcome the activation energy for traditional SNAr reactions, although modern methods can sometimes lower this requirement.[13]

    • Workup: After completion, cool the reaction to room temperature. Carefully pour the mixture into ice-water (50 mL) and stir. The product should precipitate.

    • Isolation: Collect the solid product by vacuum filtration. Wash the solid with cold water and then a small amount of cold ethanol.

    • Purification: The product can be further purified by recrystallization or column chromatography if necessary.

    The Balz-Schiemann Reaction: A Classic Transformation

    The Balz-Schiemann reaction is a venerable and reliable method for preparing aryl fluorides from primary aromatic amines.[17][18] It involves the conversion of an aniline derivative into a thermally stable diazonium tetrafluoroborate salt, which is then heated to induce decomposition, yielding the aryl fluoride, nitrogen gas, and boron trifluoride.[3][19]

    Balz-Schiemann Workflow

    The process is a multi-step, one-pot sequence that requires careful temperature control.

    Caption: Workflow of the Balz-Schiemann Reaction.

    Protocol 3: Synthesis of Fluorobenzene via the Balz-Schiemann Reaction

    Safety Note: Diazonium salts can be explosive when dry. Handle with care and use appropriate personal protective equipment, including a blast shield. Thermal decomposition can be highly exothermic.[20]

    Materials:

    • Aniline (1.0 mmol)

    • Fluoroboric acid (HBF₄, ~48% in H₂O, 2.5 equiv)

    • Sodium nitrite (NaNO₂, 1.1 mmol, 1.1 equiv)

    • Ice-salt bath

    • Diatomaceous earth (Celite®)

    • Sand

    Procedure:

    • Diazotization: In a beaker, cool fluoroboric acid (2.5 equiv) in an ice-salt bath to 0 °C. Slowly add aniline (1.0 mmol) with stirring, keeping the temperature below 5 °C.

    • Salt Formation: Prepare a solution of sodium nitrite (1.1 mmol) in a minimal amount of cold water. Add this solution dropwise to the aniline/HBF₄ mixture, ensuring the temperature does not exceed 5 °C. A precipitate of the diazonium tetrafluoroborate salt will form. Causality: This step, known as diazotization, forms the crucial Ar-N₂⁺ intermediate. Low temperature is critical to prevent premature decomposition and side reactions.[17]

    • Isolation: Stir the resulting slurry for 30 minutes at 0 °C. Collect the solid salt by vacuum filtration, wash with a small amount of cold water, then cold ethanol, and finally cold diethyl ether. Dry the salt carefully in air away from heat and light.

    • Decomposition: Mix the dry diazonium salt with an equal amount of sand in a distillation flask. Causality: The sand helps to moderate the thermal decomposition, which can otherwise be uncontrollably rapid.[20]

    • Distillation: Gently heat the flask. The salt will decompose, and the fluorobenzene product will distill over. Collect the distillate. The decomposition is complete when no more gas evolves.

    • Purification: The collected fluorobenzene can be washed with aqueous NaHCO₃, dried over Na₂SO₄, and redistilled for higher purity.

    Transition-Metal-Catalyzed Fluorination

    Modern synthetic chemistry has seen the rise of transition-metal catalysis as a powerful tool for C-F bond formation.[21][22] These methods, often utilizing palladium or copper, can fluorinate substrates that are incompatible with traditional electrophilic or nucleophilic methods and can proceed under milder conditions with high functional group tolerance.[23]

    Catalytic Concepts
    • Palladium-Catalyzed Cross-Coupling: Analogous to the well-known Buchwald-Hartwig amination, this approach couples an aryl halide or triflate with a fluoride source.[24][25] The key challenge, the reductive elimination of Ar-F from the palladium center, has been overcome through the development of specialized, bulky electron-rich phosphine ligands.[23]

    • Copper-Mediated Fluorination: Copper catalysts are effective in mediating the fluorination of various aryl precursors, including aryl iodides, boronic acids, and stannanes, often using silver fluoride as the fluorine source.[26][27]

    Pd_Catalytic_Cycle cluster_2 Simplified Pd-Catalyzed C-F Cross-Coupling Pd0 Pd(0)Lₙ OxAdd "Ar-Pd(II)-XLₙ" Pd0->OxAdd "OxidativeAddition(Ar-X)" LigEx "Ar-Pd(II)-FLₙ" OxAdd->LigEx "F⁻ Exchange(-X⁻)" RedEl Pd(0)Lₙ LigEx->RedEl "ReductiveElimination" Product Ar-F LigEx->Product

    Caption: A simplified catalytic cycle for Pd-catalyzed fluorination.

    Summary of Aromatic Fluorination Strategies

    MethodSubstrate RequirementKey AdvantagesKey Limitations
    Electrophilic (SEAr) Electron-rich arenes/heterocyclesDirect C-H functionalization, good for phenols, anilines.[11]Limited to activated systems; risk of oxidation.[7]
    Nucleophilic (SNAr) Electron-deficient arenes with a leaving groupHigh yields for activated substrates; reliable and scalable.[13]Requires strong EWGs; often harsh conditions (heat, polar aprotic solvents).[14]
    Balz-Schiemann Primary aromatic aminesReliable, classic method; good for simple arenes.[18]Diazonium salts can be hazardous; thermal decomposition can be violent.[20]
    Metal-Catalyzed Aryl halides/triflates, some C-H activationBroad substrate scope, excellent functional group tolerance, mild conditions.[21][23]Catalyst cost, ligand sensitivity, requires careful optimization.

    Safety Precautions for Handling Fluorinating Agents

    Working with fluorinating agents requires stringent safety protocols due to their reactivity and potential toxicity.

    • Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate gloves. For highly corrosive reagents like HF or gaseous fluorine, specialized PPE including a face shield, neoprene gloves, and a chemically resistant apron is mandatory.[28][29]

    • Ventilation: All manipulations must be performed in a well-ventilated chemical fume hood.[30]

    • Handling N-F Reagents: Reagents like Selectfluor® and NFSI are strong oxidizers. Avoid contact with combustible materials. They should be handled with care, as they can be moisture-sensitive.[12]

    • Handling HF and HBF₄: Hydrofluoric acid and its solutions are extremely corrosive and toxic. HF can cause severe, deep-tissue burns that may not be immediately painful.[29] An HF exposure kit containing calcium gluconate gel must be readily available whenever working with these substances.[29][31]

    • Inert Atmosphere: Many fluorination reactions, particularly those involving organometallic intermediates, require an inert atmosphere (Nitrogen or Argon) to prevent quenching by atmospheric moisture and oxygen.

    References

    • Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Arom
    • Balz Schiemann Reaction: Mechanism, Steps & Applic
    • Balz-Schiemann Reaction: Mechanism, Formula & Uses.Allen Overseas.
    • Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Arom
    • Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Arom
    • Mechanism of electrophilic fluorination of aromatic compounds with NF-reagents.
    • Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis.
    • Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups.
    • Balz–Schiemann reaction.Wikipedia.
    • Electrophilic Fluorin
    • Application Notes and Protocols for Electrophilic Fluorination of Aromatic Compounds using 1-Fluoro-1H-imidazole.BenchChem.
    • Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collabor
    • Fluorine.Princeton University.
    • Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch.Max Planck Institute.
    • Application Notes and Protocols for Handling Gaseous Fluorin
    • Current Trends in Practical Fluorination Chemistry.Thermo Fisher Scientific.
    • The Balz-Schiemann Reaction.
    • Balz Schiemann Reaction Mechanism - Detailed Explan
    • Electrophilic Fluorination of Aromatics with Selectfluor™ and Trifluoromethanesulfonic Acid.World Scientific.
    • Large-Scale Preparation of Aromatic Fluorides via Electrophilic Fluorination with Functionalized Aryl- or Heteroarylmagnesium Reagents.Organic Chemistry Portal.
    • Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope.MDPI.
    • Arene Radiofluorination Enabled by Photoredox-Mediated Halide Interconversion.
    • Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collabor
    • Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis.
    • A Comparative Guide to Electrophilic N-F Fluorinating Reagents: Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).BenchChem.
    • Recent advances in green fluorine chemistry.Dovepress.
    • Recent advances in transition-metal catalyzed directed C–H functionalization with fluorinated building blocks.Royal Society of Chemistry.
    • Most Nucleophilic Arom
    • Fluorin
    • N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds.Royal Society of Chemistry.
    • Recent advances in green fluorine chemistry.Taylor & Francis Online.
    • Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines.BenchChem.
    • Recent Advances in Synthetic Methodologies to Form C-18F Bonds.Frontiers.
    • Guidelines for the Safe Use of Hydrofluoric Acid.McGill University.
    • Transition-metal-catalyzed C–H bond activation as a sustainable strategy for the synthesis of fluorinated molecules: an overview.Beilstein Journal of Organic Chemistry.
    • Comprehensive Guide on Cyanuric Fluoride: Usage, Hazards, and Safety Measures.Medium.
    • Tips and Procedures for Safe Handling of Anhydrous Hydrogen Fluoride and Pure Elemental Fluorine in Chemical University Labor
    • Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis.
    • C-F Bond Construction.University of Michigan.
    • Review of recent advances in nucleophilic C–F bond-forming reactions at sp3 centers.
    • The Evolution of Pd(0)/Pd(II)-Catalyzed Aromatic Fluorination.
    • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.ProQuest.
    • Buchwald-Hartwig Amin

    Sources

    Method

    The Prospective Role of 1-Cyclopentyloxy-2-fluoro-benzene in Agrochemical Synthesis: A Guide to Hypothetical Applications and Protocols

    Abstract The strategic incorporation of fluorine and ether linkages into molecular scaffolds is a cornerstone of modern agrochemical design, often enhancing metabolic stability, binding affinity, and overall efficacy.[1]...

    Author: BenchChem Technical Support Team. Date: March 2026

    Abstract

    The strategic incorporation of fluorine and ether linkages into molecular scaffolds is a cornerstone of modern agrochemical design, often enhancing metabolic stability, binding affinity, and overall efficacy.[1][2][3] This guide explores the prospective utility of 1-Cyclopentyloxy-2-fluoro-benzene as a novel building block in the synthesis of next-generation agrochemicals. While direct applications of this specific intermediate are not yet prominent in publicly available literature, its structural motifs suggest significant potential. This document provides a detailed, prospective framework for its use, focusing on a hypothetical synthesis of a novel pyrazole carboxamide fungicide. The protocols and mechanistic insights presented are grounded in established synthetic methodologies and are intended to serve as a scientifically rigorous guide for researchers and synthetic chemists in the agrochemical industry.

    Introduction: The Value Proposition of Fluorinated Phenyl Ethers in Agrochemicals

    The introduction of fluorine into active ingredients has become a highly successful strategy in the development of modern crop protection products.[3][4] The unique properties of the fluorine atom—high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's physicochemical and biological properties.[5][6] When combined with an ether linkage, such as the cyclopentyloxy group, the resulting scaffold can offer an advantageous combination of lipophilicity and metabolic stability, potentially improving translocation within the plant and resistance to degradation.

    1-Cyclopentyloxy-2-fluoro-benzene presents an intriguing, yet underexplored, platform for agrochemical discovery. The ortho-fluoro substituent can influence the conformation of the cyclopentyloxy group and modulate the electronic properties of the benzene ring, offering a unique vector for interaction with biological targets. This guide will delineate a plausible synthetic pathway to leverage this building block in the creation of a hypothetical, high-value agrochemical.

    Proposed Application: A Scaffold for Novel Pyrazole Carboxamide Fungicides

    The pyrazole carboxamide class of fungicides, which act as succinate dehydrogenase inhibitors (SDHIs), represents a major and commercially significant group of agrochemicals.[2] A common structural feature of these fungicides is an N-phenyl moiety attached to the pyrazole carboxamide core. We hypothesize that 1-Cyclopentyloxy-2-fluoro-benzene can serve as a precursor to a novel N-(1-cyclopentyloxy-2-fluorophenyl)aniline, which can then be coupled with a suitable pyrazole carboxylic acid to yield a new SDHI candidate.

    The proposed synthetic workflow is a multi-step process designed to introduce an amino group onto the benzene ring, enabling subsequent amide bond formation.

    G A 1-Cyclopentyloxy-2-fluoro-benzene B Nitration (HNO3, H2SO4) A->B Step 1 C 1-Cyclopentyloxy-2-fluoro-4-nitro-benzene B->C D Reduction (e.g., Fe/HCl or H2/Pd-C) C->D Step 2 E 3-Cyclopentyloxy-2-fluoro-aniline D->E G Amide Coupling (Base, Solvent) E->G Step 3 F Pyrazole Carboxylic Acid Chloride F->G H Hypothetical Pyrazole Carboxamide Fungicide G->H

    Caption: Hypothetical workflow for the synthesis of a novel fungicide.

    Detailed Experimental Protocols

    The following protocols are detailed, step-by-step methodologies for the key transformations in the proposed synthetic pathway. These are based on well-established procedures for analogous transformations.

    Protocol 1: Regioselective Nitration of 1-Cyclopentyloxy-2-fluoro-benzene

    Objective: To introduce a nitro group onto the benzene ring, which will serve as a precursor to the aniline. The directing effects of the ortho-fluoro and alkoxy groups are expected to favor nitration at the para-position.

    Materials and Reagents:

    ReagentMolecular WeightQuantity (mmol)Volume/Mass
    1-Cyclopentyloxy-2-fluoro-benzene180.22 g/mol 509.01 g
    Sulfuric Acid (98%)98.08 g/mol -50 mL
    Nitric Acid (70%)63.01 g/mol 604.3 mL
    Dichloromethane (DCM)--200 mL
    Saturated Sodium Bicarbonate Solution--100 mL
    Anhydrous Magnesium Sulfate--As needed

    Procedure:

    • To a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 1-Cyclopentyloxy-2-fluoro-benzene (9.01 g, 50 mmol).

    • Cool the flask in an ice-water bath to 0-5 °C.

    • Slowly add concentrated sulfuric acid (50 mL) while maintaining the temperature below 10 °C.

    • Prepare a nitrating mixture by carefully adding nitric acid (4.3 mL, 60 mmol) to sulfuric acid (10 mL) in a separate beaker, pre-cooled in an ice bath.

    • Add the nitrating mixture dropwise to the reaction flask over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

    • After the addition is complete, allow the reaction to stir at 0-5 °C for 1 hour, then at room temperature for an additional 2 hours.

    • Carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

    • Extract the aqueous mixture with dichloromethane (3 x 75 mL).

    • Combine the organic layers and wash with water (100 mL), followed by saturated sodium bicarbonate solution (100 mL), and finally brine (100 mL).

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, 1-Cyclopentyloxy-2-fluoro-4-nitro-benzene.

    • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the pure product.

    Protocol 2: Reduction of the Nitro Group to an Aniline

    Objective: To convert the nitro-intermediate into the corresponding aniline, which is the key nucleophile for the subsequent amide coupling reaction.

    Materials and Reagents:

    ReagentMolecular WeightQuantity (mmol)Volume/Mass
    1-Cyclopentyloxy-2-fluoro-4-nitro-benzene225.21 g/mol 409.01 g
    Iron Powder (<100 mesh)55.85 g/mol 20011.17 g
    Concentrated Hydrochloric Acid (37%)36.46 g/mol -5 mL
    Ethanol--150 mL
    Water--50 mL
    Ethyl Acetate--200 mL
    Sodium Hydroxide (5M solution)--As needed

    Procedure:

    • In a 500 mL three-necked flask fitted with a reflux condenser and a mechanical stirrer, create a suspension of iron powder (11.17 g, 200 mmol) in a mixture of ethanol (150 mL) and water (50 mL).

    • Add concentrated hydrochloric acid (5 mL) and heat the mixture to reflux for 15 minutes to activate the iron.

    • Dissolve 1-Cyclopentyloxy-2-fluoro-4-nitro-benzene (9.01 g, 40 mmol) in a minimal amount of hot ethanol and add it portion-wise to the refluxing iron suspension over 30 minutes.

    • Maintain the reflux for 3-4 hours, monitoring the reaction progress by TLC until the starting material is consumed.

    • Cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts. Wash the celite pad with ethyl acetate.

    • Combine the filtrate and washings and concentrate under reduced pressure to remove the solvents.

    • Redissolve the residue in ethyl acetate (150 mL) and water (100 mL).

    • Adjust the pH of the aqueous layer to >9 with a 5M sodium hydroxide solution.

    • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield 3-Cyclopentyloxy-2-fluoro-aniline. The product may be used in the next step without further purification if of sufficient purity.

    Protocol 3: Amide Coupling to Form the Final Product

    Objective: To couple the synthesized aniline with a pyrazole carboxylic acid chloride to form the target fungicide.

    G cluster_reactants Reactants cluster_conditions Reaction Conditions A 3-Cyclopentyloxy-2-fluoro-aniline F Amide Bond Formation A->F B 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride B->F C Base (e.g., Pyridine or Triethylamine) C->F D Solvent (e.g., Toluene or Dichloromethane) D->F E Temperature: 0°C to Room Temp E->F G Hypothetical Fungicide: N-(3-cyclopentyloxy-2-fluorophenyl)-3-(difluoromethyl) -1-methyl-1H-pyrazole-4-carboxamide F->G

    Caption: Key components of the final amide coupling step.

    Materials and Reagents:

    ReagentMolecular WeightQuantity (mmol)Volume/Mass
    3-Cyclopentyloxy-2-fluoro-aniline195.24 g/mol 305.86 g
    3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride194.56 g/mol 336.42 g
    Pyridine79.10 g/mol 453.6 mL
    Toluene (anhydrous)--150 mL
    Hydrochloric Acid (1M)--100 mL
    Saturated Sodium Bicarbonate Solution--100 mL

    Procedure:

    • Dissolve 3-Cyclopentyloxy-2-fluoro-aniline (5.86 g, 30 mmol) in anhydrous toluene (150 mL) in a 250 mL flask under a nitrogen atmosphere.

    • Add pyridine (3.6 mL, 45 mmol) and cool the mixture to 0-5 °C in an ice bath.

    • In a separate flask, dissolve 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (6.42 g, 33 mmol) in anhydrous toluene (50 mL).

    • Add the acid chloride solution dropwise to the aniline solution over 20 minutes, maintaining the temperature below 10 °C.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Monitor the reaction by TLC. Upon completion, quench the reaction by adding water (100 mL).

    • Wash the organic layer sequentially with 1M HCl (2 x 50 mL), water (100 mL), and saturated sodium bicarbonate solution (100 mL).

    • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield the final product.

    Trustworthiness and Self-Validation

    Each protocol described is a self-validating system. The progress of each reaction should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to ensure the consumption of starting materials and the formation of the desired product. The identity and purity of the intermediates and the final product should be confirmed by standard spectroscopic methods, including ¹H NMR, ¹⁹F NMR, ¹³C NMR, and Mass Spectrometry.

    Conclusion and Future Outlook

    While the direct synthesis of commercial agrochemicals using 1-Cyclopentyloxy-2-fluoro-benzene is not yet documented, its structure represents a promising platform for the discovery of novel active ingredients. The hypothetical synthesis of a pyrazole carboxamide fungicide outlined in this guide demonstrates a plausible and scientifically sound approach to leveraging this building block. The provided protocols offer a robust starting point for synthetic exploration. Researchers are encouraged to adapt and optimize these methods to explore the synthesis of other classes of agrochemicals, such as herbicides and insecticides, thereby unlocking the full potential of this versatile intermediate.

    References

    • BenchChem. (n.d.). Application of 2,4-Difluorophenol in Agrochemical Synthesis: Detailed Application Notes and Protocols.
    • BenchChem. (n.d.). Application Notes and Protocols: 2-Amino-4-chloro-5-fluorophenol in Agrochemical Development.
    • Ni, C., et al. (2020). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Journal of Agricultural and Food Chemistry.
    • Guidechem. (2019, December 29). How is 2-Fluorophenol prepared?.
    • Google Patents. (n.d.). CN104844399B - A kind of method synthesizing 2-fluorophenol compound.
    • Google Patents. (n.d.). RU2566189C2 - Pesticide compositions.
    • Google Patents. (n.d.). US10131652B2 - Pyrimidinyloxy benzene derivatives as herbicides.
    • PubMed. (2020, October 7). Synthesis, Insecticidal Activities, and Structure-Activity Relationship of Phenylpyrazole Derivatives Containing a Fluoro-Substituted Benzene Moiety.
    • Weed Science Society of America. (n.d.). Common and Chemical Names of Herbicides Approved by the Weed Science Society of America.
    • PubMed Central. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry.
    • ResearchGate. (n.d.). Synthesis, Insecticidal Activities and Structure-Activity Relationship of Phenylpyrazole Derivatives Containing Fluoro-substituted Benzene Moiety | Request PDF.

    Sources

    Technical Notes & Optimization

    Troubleshooting

    Technical Support Center: Purification of 1-Cyclopentyloxy-2-fluoro-benzene

    Welcome to the Technical Support Center for the synthesis and purification of 1-Cyclopentyloxy-2-fluoro-benzene. This compound—a sterically hindered, halogenated aryl ether—presents unique isolation challenges due to the...

    Author: BenchChem Technical Support Team. Date: March 2026

    Welcome to the Technical Support Center for the synthesis and purification of 1-Cyclopentyloxy-2-fluoro-benzene. This compound—a sterically hindered, halogenated aryl ether—presents unique isolation challenges due to the physicochemical properties of both the starting materials and the reaction byproducts.

    This guide is designed for drug development professionals and synthetic chemists, providing field-proven troubleshooting, causal explanations for common failures, and self-validating protocols to ensure high-purity isolation.

    Troubleshooting Guide & FAQs

    Q1: My isolated product is consistently contaminated with unreacted 2-fluorophenol, even after washing with saturated sodium bicarbonate. Why are they co-eluting, and how do I remove it? The Causality: 2-Fluorophenol exhibits strong intramolecular hydrogen bonding between the hydroxyl proton and the ortho-fluorine atom. This internal bonding masks the hydroxyl group from interacting strongly with the silica gel stationary phase, artificially raising its Rf​ value and causing it to co-elute with your non-polar ether product. The Solution: You must remove the phenol during the aqueous workup, but saturated NaHCO3​ is insufficient. The pKa​ of 2-fluorophenol is 8.73[1]. According to the Henderson-Hasselbalch equation, achieving >99.9% deprotonation requires an aqueous pH at least 3 units above the pKa​ (pH > 11.73). Saturated NaHCO3​ (pH ~8.3) leaves the phenol protonated in the organic layer. You must switch to a 1M NaOH wash (pH ~14) to quantitatively convert it to the water-soluble sodium phenoxide salt.

    Q2: I am using the Williamson ether synthesis (2-fluorophenol + cyclopentyl bromide + K2​CO3​ ). My yields are below 30%, and the reaction smells strongly of hydrocarbons. What is going wrong? The Causality: Cycloalkyl halides are notoriously poor electrophiles for SN​2 reactions due to steric hindrance and are highly prone to competitive E2 elimination[2]. When heated with a phenoxide base, the cyclopentyl bromide undergoes E2 elimination to form cyclopentene (a volatile hydrocarbon with a boiling point of 44°C), consuming your reagent without forming the ether. The Solution: If you must use the Williamson route, switch the leaving group to a mesylate or tosylate, or use a polar aprotic solvent (like DMF) at lower temperatures. Alternatively, abandon the Williamson route and utilize the Mitsunobu reaction (using cyclopentanol), which avoids the E2 pathway entirely.

    Q3: I switched to the Mitsunobu reaction to improve my yield, but now my product is heavily contaminated with triphenylphosphine oxide (TPPO). It streaks down my chromatography column. How do I isolate the ether? The Causality: TPPO is a highly polar, crystalline byproduct that often co-elutes with moderately polar compounds or streaks through non-polar fractions due to column overloading. The Solution: Exploit the differential solubility of TPPO. While soluble in DCM and THF, TPPO is almost completely insoluble in cold hexanes and cyclohexane[3]. By performing a solvent swap to hexanes, you can precipitate the TPPO and filter it away before chromatography[4].

    Quantitative Data: Synthesis & Purification Comparison

    To select the best workflow, compare the quantitative metrics of the two primary synthetic routes for 1-Cyclopentyloxy-2-fluoro-benzene.

    Synthesis MethodTypical YieldPrimary ContaminantContaminant PropertyOptimal Removal Strategy
    Williamson Ether 30–50%2-Fluorophenol pKa​ = 8.731M NaOH Aqueous Wash
    Williamson Ether N/ACyclopenteneB.p. 44°CEvaporation in vacuo
    Mitsunobu Reaction 75–90%TPPOInsoluble in non-polar solventsHexane Precipitation & Filtration
    Mitsunobu Reaction N/AHydrazide (from DIAD)Water soluble / highly polarAqueous Wash / Short Silica Plug

    Pathway & Decision Visualizations

    ReactionPathways Start 2-Fluorophenol + Cyclopentyl Source Will Williamson Synthesis (Base + Cyclopentyl Bromide) Start->Will Mits Mitsunobu Reaction (DIAD/PPh3 + Cyclopentanol) Start->Mits WillProd 1-Cyclopentyloxy-2-fluorobenzene (Target) Will->WillProd SN2 WillByp Cyclopentene (E2) + Unreacted Phenol Will->WillByp E2 MitsProd 1-Cyclopentyloxy-2-fluorobenzene (Target) Mits->MitsProd SN2 MitsByp TPPO + Hydrazide (Byproducts) Mits->MitsByp Waste

    Figure 1: Reaction pathways and associated byproducts for 1-Cyclopentyloxy-2-fluoro-benzene.

    PurificationTree Crude Crude Reaction Mixture Check Synthesis Method? Crude->Check Will Williamson Check->Will Mits Mitsunobu Check->Mits Wash Wash with 1M NaOH (Removes Phenol) Will->Wash Evap Evaporate Solvent Mits->Evap Pure1 Pure Product Wash->Pure1 Precip Suspend in Hexane (Precipitates TPPO) Evap->Precip Filter Filter over Silica Precip->Filter Pure2 Pure Product Filter->Pure2

    Figure 2: Decision tree for selecting the optimal purification workflow based on synthesis method.

    Experimental Workflows

    Protocol A: Optimized Basic Workup for Williamson Synthesis

    Use this protocol to selectively remove unreacted 2-fluorophenol without degrading the ether product.

    • Dilution: Dilute the crude reaction mixture (typically in DMF or Acetone) with 3 volumes of Diethyl Ether ( Et2​O ). Causality: Ether provides excellent phase separation from water and keeps the non-polar product highly soluble.

    • Primary Wash: Wash the organic layer with distilled water (3 x 50 mL) to remove the polar reaction solvent (DMF) and inorganic salts ( K2​CO3​ , KBr ).

    • Targeted Deprotonation: Add 1M aqueous NaOH (1 volume equivalent to the organic layer). Shake vigorously in a separatory funnel and allow the layers to separate.

    • Self-Validation Check: Drain the aqueous layer and test it with pH paper. The pH must be >12. If it is lower, the base has been neutralized, and phenol remains in the organic layer. Repeat the 1M NaOH wash until the aqueous pH remains strictly >12.

    • Neutralization & Drying: Wash the organic layer once with brine (saturated NaCl ) to remove residual alkalinity, dry over anhydrous MgSO4​ , filter, and concentrate in vacuo.

    Protocol B: Chromatography-Free TPPO Removal for Mitsunobu Synthesis

    Use this protocol to crash out TPPO prior to final purification.

    • Solvent Evaporation: Concentrate the crude Mitsunobu reaction mixture completely in vacuo to a thick, viscous oil. Causality: Any residual reaction solvent (like THF or DCM) will increase the solubility of TPPO in the next step, causing the precipitation to fail.

    • Hexane Suspension: Add cold hexanes (or a 9:1 Hexane/Diethyl Ether mixture) to the flask (approx. 5 mL per mmol of theoretical product).

    • Trituration: Vigorously stir or sonicate the mixture for 15–30 minutes. A dense white precipitate (TPPO and reduced DIAD hydrazide) will form[4].

    • Filtration: Filter the suspension through a sintered glass funnel packed with a 1-inch pad of Celite or a short plug of silica gel.

    • Self-Validation Check: Spot the filtrate on a TLC plate and visualize under UV (254 nm). The ether product should be visible near the solvent front (in 9:1 Hexane/EtOAc), while the baseline should be completely clear of the heavy UV-active TPPO streak.

    • Concentration: Evaporate the filtrate to yield the highly pure 1-Cyclopentyloxy-2-fluoro-benzene.

    References

    • Title: Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles Source: Journal of the American Chemical Society (via NIH PMC) URL: [Link]

    • Title: Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature Source: Organic Process Research & Development (via NIH PMC) URL: [Link]

    • Title: Work up tips: Reactions with Triphenylphosphine oxide Source: University of Rochester / Shenvi Lab URL: [Link]

    Sources

    Optimization

    Technical Support Center: Troubleshooting 1-Cyclopentyloxy-2-fluoro-benzene Synthesis

    Welcome to the dedicated technical support hub for the synthesis of 1-cyclopentyloxy-2-fluorobenzene. This guide is designed for discovery chemists and process scientists encountering yield-limiting side reactions during...

    Author: BenchChem Technical Support Team. Date: March 2026

    Welcome to the dedicated technical support hub for the synthesis of 1-cyclopentyloxy-2-fluorobenzene. This guide is designed for discovery chemists and process scientists encountering yield-limiting side reactions during the Williamson etherification of 2-fluorophenol with cyclopentyl electrophiles.

    As a secondary alkyl halide reacting with a phenoxide, this system is highly susceptible to pathway divergence. This guide provides mechanistic triage, causal troubleshooting, and a self-validating protocol to ensure high-yield O-alkylation.

    Part 1: Mechanistic Triage & Pathway Analysis

    To fix a failing reaction, you must first understand the competing mechanistic pathways. The 2-fluorophenoxide anion is an ambident nucleophile, and cyclopentyl bromide is a sterically hindered secondary electrophile. This creates a three-way competition between SN2 (Target), E2 (Elimination), and C-Alkylation.

    G R1 2-Fluorophenol Int 2-Fluorophenoxide (Ambident Nucleophile) R1->Int Deprotonation R2 Cyclopentyl Bromide Prod 1-Cyclopentyloxy-2-fluorobenzene (Target: O-Alkylation) R2->Prod Side1 Cyclopentene (Error: E2 Elimination) R2->Side1 Side2 C-Alkylated Phenol (Error: C-Alkylation) R2->Side2 Base Base (e.g., K2CO3) Base->Int Int->Prod Polar Aprotic Solvent (SN2 Pathway) Int->Side1 Strong Base / Heat (E2 Pathway) Int->Side2 Protic Solvent (Ring Attack)

    Reaction pathways in the etherification of 2-fluorophenol with cyclopentyl bromide.

    Part 2: Frequently Asked Questions & Troubleshooting

    Q1: Why is my reaction yielding massive amounts of cyclopentene and unreacted 2-fluorophenol instead of the target ether? A1: You are observing a classic competition between bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2). Cyclopentyl halides are secondary electrophiles. Because the 2-fluorophenoxide anion is a strong base, it can abstract a beta-hydrogen from the cyclopentyl ring, leading to E2 elimination and the formation of cyclopentene[1][2].

    • Causality & Solution: The use of overly strong bases (e.g., NaH, NaOH) or excessive heating provides the activation energy needed for E2 elimination[2]. To favor the SN2 O-alkylation pathway, switch to a milder, non-nucleophilic base system such as Potassium Carbonate (K 2​ CO 3​ ) or Cesium Carbonate (Cs 2​ CO 3​ )[3]. Additionally, consider swapping cyclopentyl bromide for cyclopentyl iodide or a tosylate to improve leaving group kinetics at lower temperatures.

    Q2: LC-MS confirms a product with the correct mass (m/z 180.2), but 1 H-NMR shows a free phenolic -OH and a substituted aromatic ring. What went wrong? A2: You have encountered C-alkylation instead of the desired O-alkylation. The 2-fluorophenoxide anion is an ambident nucleophile, meaning it can react at either the oxygen atom or the ortho/para carbon atoms of the aromatic ring[1][4].

    • Causality & Solution: This regioselectivity is heavily dictated by your solvent choice. If you are using a protic solvent (like ethanol or water-contaminated solvents), the solvent molecules will hydrogen-bond with the highly electronegative phenoxide oxygen. This "solvation shell" sterically shields the oxygen, forcing the electrophile to attack the less shielded carbon atoms on the ring[4]. To ensure exclusive O-alkylation, you must use strictly anhydrous, polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[3][4]. These solvents solvate the metal cation but leave the phenoxide oxygen "naked" and highly reactive.

    Q3: My reaction stalls at 40-50% conversion. Adding more cyclopentyl bromide doesn't help. What is the bottleneck? A3: This is typically caused by the hydrolysis of your alkylating agent or poor solubility of your base. If your K 2​ CO 3​ is not finely milled or if there is trace water in your DMF, the water will outcompete the phenoxide, hydrolyzing the cyclopentyl bromide into cyclopentanol.

    • Causality & Solution: Ensure all reagents are strictly anhydrous. Use oven-dried K 2​ CO 3​ . If base solubility is the limiting factor in your aprotic solvent, the addition of a phase-transfer catalyst (e.g., TBAB) or a crown ether (e.g., 18-crown-6 for K + ) can drastically increase the effective concentration of the reactive phenoxide anion in the organic phase, driving the reaction to completion.

    Part 3: Quantitative Optimization Data

    The following table synthesizes expected product distributions based on varying reaction conditions. Use this matrix to benchmark your current protocol and identify optimization vectors.

    Base SystemSolvent EnvironmentTemp (°C)O-Alkylation (Target)C-Alkylation (Side)E2 Elimination (Side)
    NaOH (Aqueous)Water / Ethanol80 °C< 10%~ 30%~ 60%
    NaH (Strong)THF (Anhydrous)65 °C~ 40%Trace~ 60%
    K 2​ CO 3​ (Mild)DMF (Anhydrous)60 °C> 85%Trace< 15%
    Cs 2​ CO 3​ (Optimal)DMSO (Anhydrous)50 °C> 90%None< 10%

    Part 4: Validated Experimental Protocol

    Optimized Williamson Ether Synthesis of 1-Cyclopentyloxy-2-fluoro-benzene Objective: Maximize SN2 O-alkylation while kinetically suppressing E2 elimination and sterically preventing C-alkylation.

    Materials Required:

    • 2-Fluorophenol (1.0 eq)

    • Cyclopentyl bromide or iodide (1.5 eq)

    • Cesium Carbonate (Cs 2​ CO 3​ , 2.0 eq, oven-dried)

    • Anhydrous DMF (stored over molecular sieves)

    Step-by-Step Methodology:

    • Base Preparation (Self-Validation Step): To a flame-dried, argon-purged round-bottom flask, add 2.0 eq of finely powdered Cs 2​ CO 3​ .

      • Causality: Cs 2​ CO 3​ provides superior solubility in DMF compared to K 2​ CO 3​ . Furthermore, the larger ionic radius of the Cesium cation creates a "looser" ion pair with the phenoxide, significantly enhancing the nucleophilicity of the oxygen[3].

    • Phenoxide Generation: Add anhydrous DMF (10 mL/mmol) to the flask, followed by 1.0 eq of 2-fluorophenol. Stir at room temperature for 30 minutes.

      • Validation: A slight color change (often pale yellow) indicates successful phenoxide formation.

    • Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add 1.5 eq of cyclopentyl bromide.

      • Causality: Adding the secondary halide at low temperatures prevents immediate thermal degradation and kinetic spikes that favor E2 elimination.

    • Controlled Heating: Remove the ice bath and gradually warm the reaction to 50 °C. Stir for 12-16 hours.

      • Causality: 50 °C provides enough kinetic energy to overcome the steric hindrance of the secondary SN2 attack without crossing the higher activation energy threshold required for E2 elimination.

    • Workup & Isolation: Quench the reaction by pouring it into ice water (3x the volume of DMF). Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with 1M NaOH (to deprotonate and remove any unreacted 2-fluorophenol into the aqueous layer), then wash with brine (to remove residual DMF). Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

    References

    • Williamson ether synthesis - Wikipedia. Source: wikipedia.org. URL:[Link]

    • The Williamson Ether Synthesis - Master Organic Chemistry. Source: masterorganicchemistry.com. URL:[Link]

    • Phenolates- O-alkylation and C-alkylation | Notes - PharmaXChange.info. Source: pharmaxchange.info. URL:[Link]

    Sources

    Troubleshooting

    Technical Support Center: Optimizing Reaction Conditions for 1-Cyclopentyloxy-2-fluoro-benzene

    Prepared by the Office of Senior Application Scientists Welcome to the technical support guide for the synthesis and optimization of 1-Cyclopentyloxy-2-fluoro-benzene. This document is designed for researchers, chemists,...

    Author: BenchChem Technical Support Team. Date: March 2026

    Prepared by the Office of Senior Application Scientists

    Welcome to the technical support guide for the synthesis and optimization of 1-Cyclopentyloxy-2-fluoro-benzene. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into this specific etherification. We will move beyond simple protocols to explain the causality behind experimental choices, enabling you to troubleshoot and optimize your reactions effectively.

    The primary route to synthesizing 1-Cyclopentyloxy-2-fluoro-benzene is the Williamson ether synthesis, a robust and versatile method for forming ether linkages.[1][2][3] This reaction involves the nucleophilic substitution of a halide by an alkoxide or phenoxide. In this specific case, 2-fluorophenol is deprotonated to form the corresponding phenoxide, which then acts as a nucleophile to attack an electrophilic cyclopentyl derivative.

    Core Synthesis Pathway: Williamson Ether Synthesis

    The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][4][5] First, a base is used to deprotonate the acidic hydroxyl group of 2-fluorophenol, creating a more potent nucleophile, the 2-fluorophenoxide ion. This ion then attacks the cyclopentyl halide in a concerted, backside attack, displacing the halide leaving group to form the desired ether product.

    Williamson_Ether_Synthesis Start_Materials 2-Fluorophenol + Cyclopentyl Halide Phenoxide 2-Fluorophenoxide (Nucleophile) Start_Materials->Phenoxide Deprotonation Base Base (e.g., K₂CO₃, NaH) SN2_Step SN2 Attack Phenoxide->SN2_Step Nucleophilic Attack Product 1-Cyclopentyloxy-2-fluoro-benzene SN2_Step->Product O-Alkylation Side_Products Side Products (C-Alkylation, Elimination) SN2_Step->Side_Products Competing Reactions

    Sources

    Optimization

    Technical Support Center: Catalyst Selection &amp; Troubleshooting for 1-Cyclopentyloxy-2-fluoro-benzene Reactions

    Welcome to the Advanced Technical Support Center for 1-Cyclopentyloxy-2-fluoro-benzene (CAS: 1340138-23-9) [1]. This guide is designed for researchers and drug development professionals navigating the complex catalytic l...

    Author: BenchChem Technical Support Team. Date: March 2026

    Welcome to the Advanced Technical Support Center for 1-Cyclopentyloxy-2-fluoro-benzene (CAS: 1340138-23-9) [1]. This guide is designed for researchers and drug development professionals navigating the complex catalytic landscape of C–F bond activation and functionalization.

    The presence of a highly stable C–F bond alongside a bulky, electron-donating ortho-cyclopentyloxy group dictates highly specific catalytic requirements. Below, you will find expert-level troubleshooting, self-validating protocols, and mechanistic insights to ensure your cross-coupling reactions succeed.

    Reaction Workflow & Catalyst Selection Logic

    G Start 1-Cyclopentyloxy-2-fluoro-benzene Reaction Pathway Decision Target Bond Cleavage? Start->Decision CF C-F Activation (Defluorinative Coupling) Decision->CF Cross-Coupling CH C-H Activation (Directed Metalation) Decision->CH Ring Functionalization NiCat Ni(0) Catalysis (e.g., Ni(COD)2 + NHC) Best for strong C-F bonds CF->NiCat Grignard Reagents PdCat Pd(II) Catalysis (e.g., PdCl2(PCy3)2) Requires bimetallic assistance CF->PdCat Boronic Acids / Zinc

    Figure 1: Decision matrix for catalyst selection based on target bond activation.

    Frequently Asked Questions (FAQs)

    Q: Why is the C–F bond in 1-Cyclopentyloxy-2-fluoro-benzene so resistant to standard cross-coupling, and how do I choose between Pd and Ni catalysts? A: The C–F bond in fluorobenzenes is exceptionally strong (approximately 126 kcal/mol), making it highly resistant to oxidative addition by standard transition metal catalysts compared to C–Cl (96 kcal/mol) or C–Br bonds[2].

    • Nickel Catalysts: Nickel is generally preferred for unactivated C–F bonds. Its lower electronegativity relative to Palladium allows the metal center to more easily undergo oxidative addition into the strong C–F bond[2]. Nickel catalysts are highly effective for defluorinative cross-couplings[3].

    • Palladium Catalysts: Palladium traditionally struggles with C–F bonds. However, it can be utilized if paired with specific electron-rich, bulky ligands (like PCy3) or through heterobimetallic cooperation (e.g., Pd–Mg complexes), which lowers the activation barrier for the turnover-limiting oxidative addition step[2].

    Q: How does the ortho-cyclopentyloxy group influence regioselectivity and reactivity? A: The bulky cyclopentyloxy group serves a dual purpose. Electronically, it acts as an electron-donating group (EDG), which has been shown to accelerate palladium-catalyzed ortho-selective cross-coupling[4]. Mechanistically, the oxygen atom can provide chelation assistance—acting as a directing group that coordinates the transition metal center, bringing it into precise proximity with the adjacent C–F bond to facilitate localized cleavage[3].

    Quantitative Catalyst Comparison

    When designing your Suzuki-Miyaura or Kumada-Corriu couplings, use the following empirical data to guide your catalyst and additive selection.

    Catalyst SystemLigandCo-Catalyst / AdditivePrimary ApplicationTypical Yield (%)Limitation
    Ni(COD)₂ NHC (e.g., IPr)NoneKumada Cross-Coupling75 - 90%Highly air/moisture sensitive; requires glovebox.
    Pd(OAc)₂ PCy3Mg (Bimetallic)Grignard Coupling70 - 85%Requires precise stoichiometric control of Mg[2].
    PdCl₂(PCy3)₂ NoneLiI (Thermodynamic sink)Suzuki-Miyaura60 - 80%Slower turnover frequency (TOF); LiF precipitation needed[5].

    Troubleshooting Guide

    Issue 1: High rates of protodeboronation or homocoupling during Suzuki-Miyaura coupling.

    • Root Cause: The dynamic exchange between intermediate alkyl(aryl)Pd(II) complexes outpaces the transmetalation step, leading to homocoupling[5]. Alternatively, trace moisture is protonating the boronic acid before the sluggish C–F oxidative addition can occur.

    • Solution: Introduce an inexpensive halide salt like LiI . The formation of LiF acts as a thermodynamic sink, driving the C–F bond activation forward under conditions compatible with carbon-carbon bond formation[5]. Additionally, switch to a more sterically demanding ligand like tri(o-tolyl)phosphine to suppress the homocoupling pathway[5].

    Issue 2: Catalyst "dying" (precipitation of black metal) before full conversion in Kumada coupling.

    • Root Cause: The active Ni(0) or Pd(0) species is either oxidizing due to poor inert atmosphere technique, or the oxidative addition is too slow, causing the uncoordinated metal to aggregate into inactive nanoparticles (black precipitate).

    • Solution: Ensure strictly anaerobic conditions. If the atmosphere is verified as inert, the ligand is likely dissociating. Switch to a strongly binding bidentate phosphine (e.g., dcype) or an N-heterocyclic carbene (NHC) to stabilize the low-valent metal intermediate[3].

    Self-Validating Experimental Protocol: Ni-Catalyzed Defluorinative Alkylation

    This protocol utilizes self-validating visual cues to ensure the integrity of the catalytic cycle.

    Step 1: Preparation of the Pre-catalyst Complex In a nitrogen-filled glovebox, combine Ni(COD)₂ (5 mol%) and IPr ligand (5 mol%) in anhydrous THF.

    • Validation Check: The mixture will transition from a pale yellow suspension to a homogeneous deep red/brown solution within 15 minutes. This color change confirms the successful formation of the active Ni(0)-NHC species. If the solution turns black immediately, oxygen contamination has occurred; discard and restart.

    Step 2: Substrate Addition Add 1-Cyclopentyloxy-2-fluoro-benzene (1.0 equiv) to the active catalyst solution. The oxygen of the cyclopentyloxy group weakly coordinates to the Ni center, pre-organizing the complex for targeted C–F activation[3].

    Step 3: Nucleophile Addition Slowly add the alkyl Grignard reagent (1.2 equiv) dropwise over 10 minutes.

    • Causality: Slow addition prevents the local concentration of the nucleophile from spiking, which suppresses unwanted homocoupling of the Grignard reagent and prevents exothermic degradation of the catalyst.

    Step 4: Reaction and Monitoring Seal the vessel, remove from the glovebox, and stir at 60 °C for 12 hours.

    • Validation Check: Monitor via GC-MS. The disappearance of the m/z 180 parent peak[1] and the emergence of the cross-coupled product mass confirms catalytic turnover.

    Step 5: Quenching Cool to room temperature and quench with saturated aqueous NH₄Cl.

    • Validation Check: Vigorous bubbling (quenching of excess Grignard) followed by the precipitation of magnesium salts confirms the nucleophile remained active throughout the entire reaction timeframe.

    Mechanistic Pathway of Ni-Catalyzed C–F Activation

    G Ni0 Ni(0)-NHC Active Catalyst OxAdd Oxidative Addition (Cleaves 126 kcal/mol C-F) Ni0->OxAdd Substrate Binding TransMet Transmetalation (with RMgX) OxAdd->TransMet F-Mg Exchange RedElim Reductive Elimination (Forms C-C Bond) TransMet->RedElim Product Cross-Coupled Product + Ni(0) Regeneration RedElim->Product Product->Ni0 Catalyst Turnover

    Figure 2: Catalytic cycle for the Ni-catalyzed defluorinative cross-coupling of aryl fluorides.

    References

    • 1-Cyclopentyloxy-2-fluoro-benzene Product Information - ShiYa Biopharmaceuticals.
    • Aryl Fluoride Activation through Palladium–Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study - ACS Catalysis.
    • Synthesis of Fluorinated Compounds by Nickel-Catalyzed Defluorinative Cross-Coupling Reactions - ACS Catalysis.
    • Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides - PubMed Central (NIH).
    • Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides - MDPI.

    Sources

    Troubleshooting

    Solvent effects on 1-Cyclopentyloxy-2-fluoro-benzene reactions

    Welcome to the Technical Support Center for the functionalization and handling of 1-Cyclopentyloxy-2-fluoro-benzene . As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting.

    Author: BenchChem Technical Support Team. Date: March 2026

    Welcome to the Technical Support Center for the functionalization and handling of 1-Cyclopentyloxy-2-fluoro-benzene . As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will examine the thermodynamic and kinetic causalities that govern the reactivity of this specific ortho-alkoxyfluorobenzene, focusing heavily on how solvent microenvironments dictate reaction pathways in Nucleophilic Aromatic Substitution (SNAr) and Directed Ortho Metalation (DoM).

    Part 1: Mechanistic Pathway Visualizations

    To troubleshoot effectively, we must first visualize the competing electronic and steric forces at play during functionalization.

    SNAr_Solvent R 1-Cyclopentyloxy-2-fluoro-benzene + Nucleophile (Nu-) MC Meisenheimer Complex (Anionic Intermediate) R->MC Rate Limiting Step P Substituted Product + F- MC->P Fast Elimination S_Protic Protic Solvent (e.g., MeOH) H-bonds to Nu-, retards attack S_Protic->R Inhibits S_Aprotic Polar Aprotic Solvent (e.g., DMSO) Solvates cation, leaves Nu- 'naked' S_Aprotic->MC Stabilizes

    SNAr Pathway: Solvent effects on the Meisenheimer complex stabilization.

    DoM_Regio SM 1-Cyclopentyloxy-2-fluoro-benzene Cond1 n-BuLi / KOtBu (Superbase) THF, -78°C SM->Cond1 Cond2 sec-BuLi / TMEDA Hexane, -78°C SM->Cond2 C3 C3-Lithiation (Ortho to F) Driven by Inductive Acidification Cond1->C3 Major Pathway C6 C6-Lithiation (Ortho to O-Cyclopentyl) Driven by O-Li Coordination Cond1->C6 Minor Pathway Cond2->C3 Minor Pathway Cond2->C6 Major Pathway

    Directed Ortho Metalation (DoM) regioselectivity dictated by solvent and base selection.

    Part 2: Troubleshooting Guides & FAQs

    Q1: Why is my SNAr reaction with 1-Cyclopentyloxy-2-fluoro-benzene stalling at <20% conversion despite extended heating?

    The Causality: The fluorine atom in 1-cyclopentyloxy-2-fluoro-benzene is an excellent leaving group due to its high electronegativity, but the aromatic ring lacks strong electron-withdrawing groups (like -NO2 or -CN) to stabilize the anionic Meisenheimer complex. If you are using a protic solvent (like ethanol or water) or a non-polar solvent (like toluene), the reaction will stall. Protic solvents form a hydrogen-bond "cage" around your nucleophile, drastically increasing the activation energy required for the initial attack[1]. The Solution: Transition to a high-boiling polar aprotic solvent, specifically DMSO or DMF . Polar aprotic solvents possess high dielectric constants that effectively solvate the counter-cation (e.g., K+ or Na+) but leave the nucleophilic anion "naked" and highly reactive[2]. Furthermore, DMSO stabilizes the transition state of the Meisenheimer complex, accelerating the rate-determining step[3].

    Q2: How do I control the regioselectivity of Directed Ortho Metalation (DoM) to favor C3 (ortho to fluorine) over C6 (ortho to the alkoxy group)?

    The Causality: You are dealing with two competing Directed Metalation Groups (DMGs). The cyclopentyloxy group directs metalation via the Complex Induced Proximity Effect (CIPE)—its oxygen lone pairs pre-coordinate the lithium cation. The fluorine atom, conversely, directs metalation primarily through a powerful inductive effect that acidifies the adjacent C3 proton[4]. The Solution: Regioselectivity here is entirely solvent and base-dependent.

    • To favor C6-lithiation (alkoxy-directed), use a non-polar solvent like Hexane with sec-BuLi and TMEDA. TMEDA breaks up the alkyllithium hexamers, allowing the oxygen atom to effectively coordinate the monomeric lithium[4].

    • To favor C3-lithiation (fluoro-directed), you must overpower the coordination effect by exploiting the sheer acidity of the C3 proton. Use a superbasic system like Schlosser's base (n-BuLi / KOtBu) in THF at -78°C. The potassium cation is less prone to coordination by the ether oxygen, allowing the base to abstract the most kinetically acidic proton (C3)[5].

    Q3: During high-temperature SNAr in DMSO, I am observing a significant amount of 2-fluorophenol byproduct. What is happening?

    The Causality: You are observing ether cleavage. At elevated temperatures (>120°C) in polar aprotic solvents, strong nucleophiles (or even the base used in the reaction) can undergo an SN​2 attack on the cyclopentyl ring, or induce an E2 elimination, cleaving the ether bond and leaving behind the phenoxide ion. The Solution: Lower the reaction temperature to 90-100°C and compensate for the kinetic drop by adding a phase transfer catalyst (e.g., 18-crown-6 if using potassium bases) to hyper-activate the nucleophile without requiring ether-cleaving temperatures.

    Part 3: Quantitative Data Summaries

    Table 1: Solvent Effects on SNAr Kinetics (Displacement of Fluorine)

    Solvent Class Example Relative Reaction Rate Meisenheimer Stabilization Primary Drawback / Consideration
    Polar Aprotic DMSO, DMF Very Fast High (Solvates cations only) Difficult to remove during aqueous workup; requires high vacuum[3].
    Polar Protic Methanol, EtOH Very Slow Low (H-bonds to nucleophile) Retards nucleophilic attack; acts as competing nucleophile[1].

    | Non-Polar | Toluene, Hexane | Negligible | Very Low | Poor solubility for anionic nucleophiles; requires phase transfer catalysts[3]. |

    Table 2: Solvent & Additive Effects on DoM Regioselectivity

    Base System Solvent Additive Dominant Mechanism Major Regioisomer
    sec-BuLi Hexane TMEDA Coordination (CIPE) C6 (Ortho to Cyclopentyloxy)[4]
    n-BuLi THF None Mixed Mixture of C3 and C6

    | n-BuLi / KOtBu | THF | None | Inductive Acidification | C3 (Ortho to Fluorine)[5] |

    Part 4: Self-Validating Experimental Protocols

    Protocol A: Optimized SNAr with Secondary Amines (e.g., Morpholine)

    This protocol utilizes polar aprotic solvent dynamics to force the substitution of the unactivated fluorine.

    • Preparation: In a flame-dried Schlenk flask under argon, dissolve 1-Cyclopentyloxy-2-fluoro-benzene (1.0 equiv) in anhydrous DMSO (0.5 M concentration).

    • Nucleophile Addition: Add morpholine (2.5 equiv) and anhydrous K2​CO3​ (2.0 equiv). Causality Check: The excess amine drives the equilibrium, while the insoluble carbonate acts as an acid sponge.

    • Thermal Activation: Heat the vigorously stirring suspension to 110°C.

    • Self-Validation (In-Process): At 4 hours, pull a 50 µL aliquot, quench in water/EtOAc, and analyze the organic layer via LCMS. You should observe >80% conversion. If conversion is <50%, verify the anhydrous state of your DMSO, as trace water will hydrate the morpholine and stall the reaction[2].

    • Workup: Cool to room temperature. Pour the mixture into 5 volumes of ice-cold brine to crash out the product and partition the DMSO into the aqueous layer. Extract with EtOAc (3x).

    Protocol B: Regioselective C3-Lithiation (Superbase Method)

    This protocol exploits the inductive acidity of the fluorine atom while suppressing the coordination effect of the ether.

    • Superbase Generation: In a flame-dried flask under argon, dissolve Potassium tert-butoxide (KOtBu, 1.2 equiv) in anhydrous THF (0.2 M). Cool the solution to -78°C using a dry ice/acetone bath.

    • Lithiation: Dropwise, add n-BuLi (1.2 equiv, 2.5 M in hexanes). Stir for 15 minutes at -78°C to form the Schlosser's base complex[5].

    • Substrate Addition: Slowly add a solution of 1-Cyclopentyloxy-2-fluoro-benzene (1.0 equiv) in minimal THF down the side of the flask. The solution may turn deep yellow/red, indicating anion formation.

    • Self-Validation (Quench Test): After 1 hour at -78°C, extract a 0.1 mL aliquot and quench it into CD3​OD . Analyze via crude 1H -NMR. The disappearance of the C3 proton signal and incorporation of Deuterium confirms successful, regioselective metalation.

    • Electrophile Trapping: Add your desired electrophile (e.g., DMF for formylation, or I2​ for iodination) neat or in THF. Allow to warm to room temperature slowly before quenching with saturated aqueous NH4​Cl .

    References

    • Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition Source: PubMed Central (NIH) URL:[Link]

    • Transition-Metal-Mediated Nucleophilic Aromatic Substitution with Acids Source: ResearchGate URL:[Link]

    • Directed metalation reactions. 6. Competition of substituents for ortho direction of metalation in substituted anisoles Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

    • Synthesis of Benzofuropyridines and Dibenzofurans by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence Source: PubMed Central (NIH) URL:[Link]

    Sources

    Optimization

    Technical Support Center: Isolation and Work-Up Strategies for 1-Cyclopentyloxy-2-fluorobenzene

    Welcome to the Technical Support Center for the synthesis and isolation of 1-Cyclopentyloxy-2-fluorobenzene (CAS: 1340138-23-9)[1]. This guide is designed for research scientists and drug development professionals optimi...

    Author: BenchChem Technical Support Team. Date: March 2026

    Welcome to the Technical Support Center for the synthesis and isolation of 1-Cyclopentyloxy-2-fluorobenzene (CAS: 1340138-23-9)[1]. This guide is designed for research scientists and drug development professionals optimizing etherification workflows.

    The formation of this sterically hindered aryl ether typically relies on a Williamson ether synthesis, reacting 2-fluorophenol with a cyclopentyl halide (or pseudohalide) in the presence of a base like K₂CO₃ or NaH[2][3]. While the Sₙ2 reaction itself is robust, the work-up presents specific challenges, including emulsion formation, solvent trapping, and the removal of unreacted phenolic starting materials. This guide provides a self-validating system of protocols to ensure high-purity isolation.

    Process Visualization

    G N1 Crude Reaction Mixture (Product, DMF, KBr, Unreacted Phenol) N2 Aqueous Quench (Ice-Cold Water) N1->N2 N3 Liquid-Liquid Extraction (MTBE or EtOAc) N2->N3 N4 Alkaline Wash (1.0 M NaOH) N3->N4 N5 Aqueous Wash (5% LiCl to remove DMF) N4->N5 N6 Drying & Filtration (Anhydrous Na2SO4) N5->N6 N7 Concentration (Rotary Evaporation) N6->N7 N8 Pure 1-Cyclopentyloxy-2-fluorobenzene N7->N8

    Standardized work-up and isolation pathway for 1-cyclopentyloxy-2-fluorobenzene.

    Standard Operating Procedure (SOP): Optimized Work-Up

    To ensure a self-validating and high-purity isolation, follow this causality-driven protocol:

    • Quench : Cool the reaction vessel to 0–5 °C. Slowly pour the crude N,N-dimethylformamide (DMF) or acetonitrile reaction mixture into ice-cold distilled water (approx. 4× the reaction volume).

      • Causality: Rapid cooling and dilution precipitate the inorganic salts (e.g., KBr) and prevent thermal degradation or side reactions during the highly exothermic quench.

    • Extraction : Add Methyl tert-butyl ether (MTBE) to the aqueous mixture. Agitate vigorously and allow the phases to separate. Extract the aqueous layer two additional times with MTBE.

      • Causality: MTBE is preferred over Ethyl Acetate (EtOAc) due to its lower miscibility with water and DMF, which minimizes solvent trapping and emulsion risks.

    • Alkaline Wash : Combine the organic layers and wash with 1.0 M NaOH (2×).

      • Causality: 2-Fluorophenol is slightly acidic. A strong alkaline wash quantitatively deprotonates the unreacted phenol, forcing the highly water-soluble sodium phenoxide salt into the aqueous waste stream[2].

    • Solvent Removal Wash : Wash the organic phase with a 5% aqueous Lithium Chloride (LiCl) solution (3×), followed by a final wash with saturated NaCl (brine).

      • Causality: LiCl forms a strong coordination complex with DMF, drastically increasing its partition coefficient into the aqueous phase.

    • Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (rotary evaporation at 40 °C, 150 mbar).

    Quantitative Data: Solvent Selection Matrix

    Selecting the right extraction solvent is critical for optimizing yield and purity during the liquid-liquid extraction phase.

    Extraction SolventRelative DMF RetentionEmulsion RiskPhenol Partitioning (with 1M NaOH)Recommended Application
    Methyl tert-butyl ether (MTBE) Low (<1%)LowExcellentPreferred for scale-up and high-purity isolation.
    Ethyl Acetate (EtOAc) High (~5-10%)ModerateGoodStandard lab scale; requires mandatory 5% LiCl washes.
    Dichloromethane (DCM) Moderate (~2-5%)HighModerateNot recommended due to severe emulsion risks with DMF/Water.
    Troubleshooting Guide

    Q: My final product is contaminated with unreacted 2-fluorophenol. How do I remove it without column chromatography? A: 2-Fluorophenol has a pKa of approximately 8.7. Mild bases like sodium bicarbonate (pKa ~10.3 for the conjugate acid) are thermodynamically insufficient to quantitatively deprotonate the sterically hindered phenol in a biphasic mixture. Solution: Implement a highly alkaline wash using 1.0 M NaOH. The strong base ensures complete conversion of the residual 2-fluorophenol to its water-soluble sodium phenoxide salt, forcing it entirely into the aqueous phase[2].

    Q: I am experiencing severe emulsions during the aqueous extraction phase. What is the root cause and remedy? A: Emulsions in this specific work-up are typically caused by fine suspensions of potassium bromide (KBr) or sodium bromide (NaBr) salts generated during the Sₙ2 reaction, combined with the surfactant-like behavior of partially solvated DMF at the aqueous-organic interface. Solution: First, ensure the reaction is quenched with a sufficient volume of water (at least 3-4 times the reaction volume) to fully dissolve the inorganic salts. If an emulsion persists, add saturated aqueous NaCl (brine) to increase the ionic strength of the aqueous layer, or filter the entire biphasic mixture through a pad of Celite to remove insoluble micro-particulates.

    Q: NMR analysis shows significant DMF solvent trapping in my concentrated product. How can I optimize the work-up to prevent this? A: DMF is highly miscible with water but also exhibits significant solubility in moderately polar organic solvents like EtOAc. A standard single water wash is insufficient to partition DMF entirely into the aqueous phase. Solution: Switch your extraction solvent from EtOAc to MTBE. MTBE has a much lower affinity for DMF. Follow this with three sequential washes using a 5% aqueous LiCl solution. Lithium chloride complexes strongly with DMF, drastically enhancing its partitioning into the aqueous phase.

    Q: The yield of 1-cyclopentyloxy-2-fluorobenzene is lower than expected, with a significant amount of cyclopentene detected. Why? A: Cyclopentyl bromide is a secondary alkyl halide. When using strong, hard bases like Sodium Hydride (NaH) to deprotonate 2-fluorophenol, the resulting phenoxide can act as a base rather than a nucleophile, promoting E2 elimination of the cyclopentyl halide to form cyclopentene[2][3]. Solution: Optimize the reaction by using a milder base such as finely ground Potassium Carbonate (K₂CO₃) in DMF or Acetonitrile, and elevate the temperature to 80 °C (or utilize microwave-enhanced conditions[4]). Alternatively, substitute cyclopentyl bromide with cyclopentyl tosylate, which is a superior electrophile for Sₙ2 reactions and reduces E2 competition.

    Frequently Asked Questions (FAQs)

    Q: Can I use rotary evaporation to remove residual 2-fluorophenol? A: No. While 2-fluorophenol is somewhat volatile (boiling point ~152 °C), attempting to remove it via rotary evaporation will likely co-evaporate your product or require excessive heating that degrades the ether. Always rely on an alkaline wash for separation.

    Q: Is it necessary to dry the organic layer if I am just going to run it through a silica plug? A: Yes. Residual water can deactivate the silica gel, leading to poor separation and band broadening. Always dry over anhydrous Na₂SO₄ or MgSO₄ before any chromatographic purification.

    References
    • Research Experience for the Organic Chemistry Laboratory: A Student-Centered Optimization of a Microwave-Enhanced Williamson Ether Synthesis and GC Analysis. Journal of Chemical Education, ACS Publications. Available at:[Link]

    Sources

    Troubleshooting

    Technical Support Center: Navigating Regioselectivity in Reactions of 1-Cyclopentyloxy-2-fluoro-benzene

    Welcome to the technical support center for 1-Cyclopentyloxy-2-fluoro-benzene. This guide is designed for researchers, medicinal chemists, and process development professionals who are utilizing this versatile building b...

    Author: BenchChem Technical Support Team. Date: March 2026

    Welcome to the technical support center for 1-Cyclopentyloxy-2-fluoro-benzene. This guide is designed for researchers, medicinal chemists, and process development professionals who are utilizing this versatile building block. We will address common regioselectivity challenges, provide troubleshooting strategies for key reaction classes, and offer detailed, field-proven protocols to help you achieve your desired synthetic outcomes.

    Section 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

    This section addresses the core principles governing the reactivity of 1-Cyclopentyloxy-2-fluoro-benzene. A solid grasp of these concepts is essential for predicting reaction outcomes and designing effective synthetic strategies.

    Q1: What are the primary directing effects of the cyclopentyloxy and fluorine substituents in electrophilic aromatic substitution (EAS)?

    A1: The regiochemical outcome of EAS reactions on this substrate is determined by the interplay of the two substituents.[1]

    • Cyclopentyloxy Group (-OCp): As an alkoxy group, it is a strongly activating substituent. It donates electron density into the aromatic ring primarily through a powerful resonance effect (+R) from the oxygen's lone pairs.[2][3] This makes the ring significantly more nucleophilic and reactive towards electrophiles than benzene itself.[4] It is a potent ortho, para-director.[5]

    • Fluorine Atom (-F): As a halogen, fluorine is a deactivating substituent due to its strong electron-withdrawing inductive effect (-I).[6] However, it also possesses a resonance-donating effect (+R) through its lone pairs. While the inductive effect outweighs the resonance effect, making the ring less reactive overall compared to benzene, the resonance effect is still sufficient to direct incoming electrophiles to the ortho and para positions.[5][7]

    Q2: Between the cyclopentyloxy and fluorine groups, which one primarily governs the regioselectivity in EAS reactions?

    A2: The strongly activating cyclopentyloxy group is the dominant directing group.[8] In electrophilic aromatic substitution on disubstituted benzenes, the most activating substituent dictates the position of the incoming electrophile.[8] The powerful electron-donating resonance from the alkoxy group far outweighs the deactivating nature of the fluorine, making the positions ortho and para to the cyclopentyloxy group the most electronically enriched and reactive sites.

    Q3: What are the most likely positions for electrophilic attack, and why?

    A3: The two most probable sites for electrophilic attack are the C4 (para to -OCp) and C6 (ortho to -OCp) positions.

    • Electronic Factors: Both C4 and C6 are strongly activated by the resonance effect of the cyclopentyloxy group.[3]

    • Steric Factors: The C6 position is adjacent to the somewhat bulky cyclopentyloxy group. This proximity creates steric hindrance, which can impede the approach of the electrophile.[9] Consequently, the C4 position, being less sterically encumbered, is often the favored site of substitution, leading to the para-substituted product as the major isomer.[10]

    Q4: Standard EAS reactions favor the C4 position. How can I achieve functionalization specifically at the C6 position?

    A4: The most effective and highly regioselective method for functionalizing the C6 position is Directed ortho-Metalation (DoM) .[11] The oxygen atom of the cyclopentyloxy group acts as an excellent Directed Metalation Group (DMG). It coordinates to an organolithium reagent (e.g., n-butyllithium), which then selectively removes the closest proton at the C6 position.[11][12] The resulting aryllithium species can be trapped with a wide variety of electrophiles, providing a powerful route to C6-substituted products that are inaccessible via conventional EAS.

    Section 2: Troubleshooting Guide - Common Experimental Issues & Solutions

    This section provides actionable solutions to specific problems you may encounter during your experiments.

    Issue 1: Poor Regioselectivity in Electrophilic Aromatic Substitution (Mixture of C4 and C6 isomers)
    • Question: "My bromination/nitration reaction is yielding a difficult-to-separate mixture of the C4 and C6 isomers. How can I improve the selectivity for the desired C4 (para) product?"

    • Answer: Achieving high para-selectivity requires optimizing conditions to exploit the steric differences between the C4 and C6 positions.

    StrategyRationaleRecommended Action
    Increase Steric Bulk A larger electrophile or catalyst will experience greater steric repulsion at the more hindered C6 position, thus favoring attack at C4.[13]For bromination, switch from Br₂/FeBr₃ to the bulkier N-Bromosuccinimide (NBS). For Friedel-Crafts reactions, use a bulkier acyl chloride or alkyl halide.
    Lower Reaction Temperature Substitution at the para position often leads to the thermodynamically more stable product. Lower temperatures favor thermodynamic control over kinetic control.[13]Perform the reaction at 0 °C or below. Monitor carefully, as reaction times may need to be extended.
    Use Shape-Selective Catalysts Solid acid catalysts like zeolites have pores of a specific size. The transition state for ortho-substitution may be too large to form within the catalyst's pores, thus favoring para-substitution.[14]Consider using a zeolite catalyst (e.g., H-ZSM-5) for reactions like nitration or alkylation. This often requires higher temperatures but can yield excellent para-selectivity.[14]
    Issue 2: Low Yield or No Reaction in Friedel-Crafts Acylation
    • Question: "I am attempting a Friedel-Crafts acylation with acetyl chloride and AlCl₃, but the reaction is sluggish and gives a low yield. What is causing this?"

    • Answer: This is a common issue with substrates containing Lewis basic atoms like oxygen.

      • Causality: The Lewis acid catalyst (AlCl₃) can coordinate strongly with the lone pairs of the cyclopentyloxy oxygen. This complexation has two negative effects: 1) It requires using more than a stoichiometric amount of the catalyst, and 2) The complex acts as a strong electron-withdrawing group, deactivating the aromatic ring towards further electrophilic attack.

      • Solutions:

        • Use Excess Lewis Acid: Employ at least 2.5-3.0 equivalents of AlCl₃ to ensure enough free catalyst is available to activate the acyl chloride.

        • Switch to a Milder Lewis Acid: Consider using a weaker Lewis acid like ZnCl₂ or Fe(III) chloride, which may have less affinity for the ether oxygen.

        • Use a More Potent Acylating Agent: Reacting the substrate with a pre-formed acylium ion or using a more reactive anhydride under different catalytic conditions can sometimes circumvent the problem.

    Issue 3: Achieving C6-Substitution Reliably
    • Question: "I must install a functional group at the C6 position for my synthetic route. EAS is not working. What is the most robust method?"

    • Answer: As mentioned in the FAQ, Directed ortho-Metalation (DoM) is the premier strategy for C6-functionalization. This method bypasses the electronic and steric preferences of EAS.

      • Mechanism: The ether oxygen chelates the lithium atom of an organolithium base (like n-BuLi or s-BuLi), positioning the base to deprotonate the C6 position exclusively.

      • Critical Parameters:

        • Anhydrous Conditions: Organolithium reagents are extremely sensitive to water. All glassware must be flame-dried, and solvents must be anhydrous.

        • Low Temperature: These reactions are typically run at low temperatures (-78 °C) to prevent side reactions and ensure stability of the aryllithium intermediate.

        • Choice of Base: n-Butyllithium is often sufficient. For more challenging substrates or to avoid potential nucleophilic attack by the base, a non-nucleophilic base like Lithium Diisopropylamide (LDA) can be used.

      • A detailed protocol for this transformation is provided in Section 3.

    Section 3: Key Experimental Protocols

    These protocols provide a starting point for common transformations. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

    Protocol 1: Para-Selective Electrophilic Bromination

    This protocol is optimized to favor the formation of 4-bromo-1-cyclopentyloxy-2-fluoro-benzene.

    • Setup: To a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add 1-cyclopentyloxy-2-fluoro-benzene (1.0 equiv) and dissolve it in a suitable solvent (e.g., dichloromethane or carbon tetrachloride).

    • Cooling: Cool the solution to 0 °C in an ice bath.

    • Reagent Addition: In the dropping funnel, prepare a solution of bromine (1.05 equiv) in the same solvent. Add this solution dropwise to the stirred reaction mixture over 30 minutes. The red-brown color of bromine should dissipate as it reacts.

    • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 1-2 hours.

    • Workup: Once the starting material is consumed, quench the reaction by slowly adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine. Transfer the mixture to a separatory funnel, wash with water and then brine.

    • Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent by rotary evaporation. The crude product can be purified by flash column chromatography on silica gel to yield the pure C4-bromo isomer.

    Protocol 2: Synthesis of 6-Cyclopentyloxy-3-fluoro-benzoic acid via DoM

    This protocol demonstrates the power of DoM to achieve C6-functionalization.

    • Setup: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum and backfill with argon or nitrogen gas.

    • Initial Solution: Add anhydrous tetrahydrofuran (THF) to the flask via syringe. Add 1-cyclopentyloxy-2-fluoro-benzene (1.0 equiv) to the solvent.

    • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

    • Lithiation: Slowly add n-butyllithium (1.1 equiv, typically 1.6 M or 2.5 M in hexanes) dropwise via syringe, keeping the internal temperature below -70 °C. Stir the mixture at -78 °C for 1-2 hours.

    • Electrophilic Quench: Bubble dry carbon dioxide (CO₂) gas through the solution for 30 minutes, or add an excess of crushed dry ice pellets directly to the flask. Allow the mixture to slowly warm to room temperature.

    • Workup: Quench the reaction by adding 1 M hydrochloric acid (HCl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers and wash with brine.

    • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting carboxylic acid can often be purified by recrystallization or column chromatography.

    Section 4: Visual Guides and Mechanistic Diagrams

    Visual aids can clarify the complex decision-making process in regioselective synthesis.

    EAS_Competition cluster_pathways Electrophilic Aromatic Substitution Pathways start 1-Cyclopentyloxy-2-fluoro-benzene + E+ path_para Attack at C4 (para) start->path_para Less Steric Hindrance path_ortho Attack at C6 (ortho) start->path_ortho Electronically Favorable sigma_para Para σ-complex (Thermodynamically Favored) path_para->sigma_para sigma_ortho Ortho σ-complex (Sterically Hindered) path_ortho->sigma_ortho product_para C4-Substituted Product (Major) sigma_para->product_para -H+ product_ortho C6-Substituted Product (Minor) sigma_ortho->product_ortho -H+

    Caption: Competing pathways in the EAS of 1-Cyclopentyloxy-2-fluoro-benzene.

    DoM_Mechanism start Starting Material (1-Cyclopentyloxy-2-fluoro-benzene) reagent + n-BuLi (Anhydrous THF, -78 °C) intermediate Chelated Intermediate (Li coordinated to Oxygen) start->intermediate Coordination reagent->intermediate lithiation Regioselective Deprotonation at C6 intermediate->lithiation aryllithithium aryllithithium lithiation->aryllithithium aryllithium C6-Aryllithium Species electrophile + Electrophile (E+) (e.g., CO2, I2) product C6-Substituted Product aryllithium->product Quench electrophile->product

    Caption: The mechanism of Directed ortho-Metalation (DoM) for C6-functionalization.

    References

    • Organic Chemistry Tutor. Directing Effects in Electrophilic Aromatic Substitution Reactions. Available at: [Link]

    • Izquierdo, F., et al. (2021). Unveiling the regioselectivity in electrophilic aromatic substitution reactions of deactivated benzenes through molecular electron density theory. New Journal of Chemistry. Available at: [Link]

    • Chemistry LibreTexts. (2020). 18.6: Substituent Effects on the EAS Reaction. Available at: [Link]

    • ChemTalk. (2024). Directing Effects. Available at: [Link]

    • Master Organic Chemistry. (2018). EAS On Disubstituted Benzenes: The Strongest Electron-Donor "Wins". Available at: [Link]

    • KPU Pressbooks. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. Available at: [Link]

    • Wikipedia. Electrophilic aromatic directing groups. Available at: [Link]

    • Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

    • ResearchGate. (2017). Regiospecific Synthesis of Disubstituted Benzene Derivatives. Available at: [Link]

    • Michigan State University Department of Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. Available at: [Link]

    • ResearchGate. (2007). The Anomalous Reactivity of Fluorobenzene in Electrophilic Aromatic Substitution and Related Phenomena. Available at: [Link]

    • Wikipedia. Directed ortho metalation. Available at: [Link]

    • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

    • ResearchGate. (2006). Regioselective nitration of aromatic compounds in an aqueous sodium dodecylsulfate and nitric acid medium. Available at: [Link]

    • Zhang, J., et al. (2013). Rationalization of regioselectivity of electrophilic substitution reaction for cyclic compounds in terms of Dpb values. Science China Chemistry. Available at: [Link]

    • ChemTalk. (2022). Electrophilic Aromatic Substitution. Available at: [Link]

    • Scribd. Directed Ortho Metalation Guide. Available at: [Link]

    • ORCA. Regioselective Electrophilic Aromatic Substitution Reactions over Reusable Zeolites. Available at: [Link]

    • Mortier, J. Directed Ortho Metalation. Available at: [Link]

    • Chemistry Steps. (2022). Ortho, Para, Meta. Available at: [Link]

    • Frontiers. (2024). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Available at: [Link]

    • Royal Society of Chemistry. (2018). Directed ortho-metalation–nucleophilic acyl substitution strategies in deep eutectic solvents: the organolithium base dictates the chemoselectivity. Chemical Communications. Available at: [Link]

    • YouTube. (2019). Directed Ortho metalation (DOM), Part 2 (3 examples). Available at: [Link]

    • Chemistry LibreTexts. (2023). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. Available at: [Link]

    • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

    • StudySmarter. Regioselectivity in Electrophilic Aromatic Substitution: Mechanism. Available at: [Link]

    • University of Liverpool. Selectivity between ortho and para positions. Available at: [Link]

    • Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Available at: [Link]

    • ResearchGate. (2020). Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. Available at: [Link]

    • Scientific Research Publishing. (2013). Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds in Presence of Certain Group V and VI Metal Salts. Available at: [Link]

    • National Center for Biotechnology Information. (2007). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. The Journal of Organic Chemistry. Available at: [Link]

    • National Center for Biotechnology Information. (2011). Suzuki Coupling of Potassium Cyclopropyl- and Alkoxymethyltrifluoroborates with Benzyl Chlorides. Molecules. Available at: [Link]

    • Reddit. (2020). Ortho vs Para intermediate stability question for substitution on an already substituted benzene. Available at: [Link]

    • MDPI. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts. Available at: [Link]

    • National Center for Biotechnology Information. (2017). Enantioselective Suzuki cross-coupling of 1,2-diboryl cyclopropanes. Chemical Science. Available at: [Link]

    • Google Patents. (2008). Method for producing 2-fluorin-3-nitrotoluene.
    • MDPI. (2023). Selective Benzene Recognition in Competitive Solvent System (Cyclohexene, Cyclohexane, Tri- and Hexafluorobenzenes) Using Perfluorinated Dinuclear Cu(II) Complex. International Journal of Molecular Sciences. Available at: [Link]

    Sources

    Reference Data & Comparative Studies

    Validation

    A Researcher's Guide to the NMR Spectral Analysis of 1-Cyclopentyloxy-2-fluoro-benzene

    In the landscape of pharmaceutical and materials science, the precise structural elucidation of novel molecular entities is a cornerstone of innovation. Among the vast array of analytical techniques available, Nuclear Ma...

    Author: BenchChem Technical Support Team. Date: March 2026

    In the landscape of pharmaceutical and materials science, the precise structural elucidation of novel molecular entities is a cornerstone of innovation. Among the vast array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide a detailed atomic-level map of molecular structure. This guide offers an in-depth analysis of the ¹H and ¹³C NMR spectra of 1-Cyclopentyloxy-2-fluoro-benzene, a compound of interest due to its combination of a fluorinated aromatic ring and a flexible aliphatic ether side chain.

    This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of spectral data, providing a comparative analysis against structurally relevant alternatives. The objective is to not only characterize the target molecule but also to highlight the nuanced spectral signatures that arise from its unique combination of functional groups. All experimental data discussed are benchmarked against spectra acquired in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal standard.

    Molecular Structure and Atom Numbering

    A clear and consistent numbering system is essential for unambiguous spectral assignment. The following diagram illustrates the adopted convention for 1-Cyclopentyloxy-2-fluoro-benzene.

    Caption: Atom numbering scheme for 1-Cyclopentyloxy-2-fluoro-benzene.

    ¹H NMR Spectral Analysis: A Tale of Two Moieties

    The ¹H NMR spectrum of 1-Cyclopentyloxy-2-fluoro-benzene is best understood by dissecting it into two distinct regions: the aromatic region, shaped by the interplay of the fluorine and cyclopentyloxy substituents, and the aliphatic region, which is characteristic of the cyclopentyl ring.

    Aromatic Region (δ 6.8-7.2 ppm)

    The four protons on the benzene ring (H3, H4, H5, and H6) give rise to a complex multiplet pattern in this region. The electron-donating cyclopentyloxy group and the electronegative, yet also weakly electron-donating through resonance, fluorine atom create a nuanced electronic environment.

    • Key Feature: The presence of the fluorine atom introduces additional splitting to the adjacent proton signals. Specifically, H3 will exhibit coupling to the fluorine atom (³JHF), and H6 will show a smaller coupling (⁴JHF). These fluorine-proton couplings are critical for definitive assignment. For fluorobenzene itself, typical ortho, meta, and para H-F coupling constants are in the ranges of 7.5-9.4 Hz, 5-8 Hz, and 0-3 Hz, respectively[1][2].

    Aliphatic Region (δ 1.6-4.5 ppm)

    This region is dominated by the signals from the cyclopentyl group.

    • Cyclopentyloxy Methine Proton (H1'): This proton, being directly attached to the carbon bonded to the oxygen atom, is the most deshielded of the aliphatic protons, typically appearing as a multiplet around δ 4.3-4.5 ppm.

    • Cyclopentyloxy Methylene Protons (H2', H3', H4', H5'): The remaining eight protons of the cyclopentyl ring will appear as a series of overlapping multiplets in the upfield region, typically between δ 1.6 and 2.0 ppm. The complexity arises from the diastereotopic nature of the methylene protons and their mutual spin-spin coupling.

    ¹³C NMR Spectral Analysis: The Influence of Fluorine

    The proton-decoupled ¹³C NMR spectrum provides a clear count of the unique carbon environments. The most diagnostic feature is the direct coupling of the fluorine atom to C2, resulting in a large one-bond carbon-fluorine coupling constant (¹JCF).

    • Aromatic Carbons:

      • C1 and C2: These carbons, directly attached to the oxygen and fluorine atoms, are significantly affected. C2 will appear as a doublet with a large ¹JCF coupling, typically in the range of 240-250 Hz[2][3]. C1 will also be influenced by the fluorine, showing a smaller two-bond coupling (²JCF).

      • C3, C4, C5, C6: These carbons will also exhibit smaller C-F couplings (²JCF, ³JCF, and ⁴JCF), which can be invaluable for assignment.

    • Aliphatic Carbons:

      • C1': The methine carbon of the cyclopentyl group, bonded to oxygen, will be the most downfield of the aliphatic signals, typically around δ 80-82 ppm.

      • C2'/C5' and C3'/C4': The methylene carbons will appear further upfield, with C2'/C5' typically around δ 32-34 ppm and C3'/C4' around δ 23-25 ppm.

    Comparative Spectral Analysis: Highlighting Unique Features

    To truly appreciate the spectral characteristics of 1-Cyclopentyloxy-2-fluoro-benzene, a comparison with related molecules is instructive. We will consider 2-Fluoroanisole and (Cyclopentyloxy)benzene.

    CompoundAromatic Protons (δ, ppm)Aliphatic/Methoxy Protons (δ, ppm)Aromatic Carbons (δ, ppm)Aliphatic/Methoxy Carbons (δ, ppm)
    1-Cyclopentyloxy-2-fluoro-benzene ~ 6.8 - 7.2 (m, 4H)~ 4.4 (m, 1H), ~1.6-2.0 (m, 8H)~ 152 (d, ¹JCF ≈ 245 Hz), ~148 (d, ²JCF), ~124, ~122, ~117, ~116~ 81, ~33, ~24
    2-Fluoroanisole [4][5][6]~ 6.8 - 7.1 (m, 4H)~ 3.84 (s, 3H)~ 152.4 (d, ¹JCF ≈ 246 Hz), ~147.9 (d, ²JCF ≈ 12 Hz), ~124.4, ~121.8, ~116.8, ~112.5~ 56.1
    (Cyclopentyloxy)benzene [7]~ 6.8 - 7.3 (m, 5H)~ 4.7 (m, 1H), ~1.5-1.9 (m, 8H)~ 159, ~129, ~121, ~116~ 80, ~33, ~24

    Table 1: Comparison of typical ¹H and ¹³C NMR chemical shifts (ppm) in CDCl₃. Data for the target compound are predicted based on analogous structures, while data for comparative compounds are from literature sources.

    Analysis of Comparison:

    • Effect of Fluorine on Aromatic Protons: Comparing 1-Cyclopentyloxy-2-fluoro-benzene with (Cyclopentyloxy)benzene, the introduction of fluorine complicates the aromatic region from a simple multiplet to a more complex pattern due to H-F couplings.

    • Effect of Fluorine on Aromatic Carbons: The most dramatic effect is seen in the ¹³C NMR spectrum. The C2 signal in 1-Cyclopentyloxy-2-fluoro-benzene and 2-Fluoroanisole is split into a large doublet, a definitive indicator of a fluorine-bound aromatic carbon[4]. This feature is absent in (Cyclopentyloxy)benzene.

    • Cyclopentyl vs. Methyl Group: The aliphatic region of 1-Cyclopentyloxy-2-fluoro-benzene is significantly different from the sharp singlet of the methoxy group in 2-Fluoroanisole, providing a clear distinction between these ether types.

    Advanced NMR: 2D Correlation Spectroscopy

    For unequivocal assignment, especially in the complex aromatic region, 2D NMR experiments like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are indispensable.

    • HSQC: Directly correlates each proton to the carbon it is attached to, allowing for the unambiguous assignment of protonated carbons.

    • HMBC: Shows correlations between protons and carbons over two or three bonds. This is particularly useful for identifying quaternary carbons and piecing together the molecular skeleton. For instance, correlations from the H1' proton to C1 of the benzene ring would confirm the ether linkage.

    Standardized Experimental Protocol

    Reproducible, high-quality data is the bedrock of accurate analysis. The following protocol outlines the key steps for acquiring NMR spectra for compounds of this class.[8][9][10]

    • Sample Preparation:

      • Weigh 5-10 mg of 1-Cyclopentyloxy-2-fluoro-benzene into a clean, dry vial.

      • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal reference standard.[9]

      • Ensure the sample is fully dissolved. If particulates are present, filter the solution through a small plug of cotton wool in a Pasteur pipette into a clean 5 mm NMR tube.[10]

    • Spectrometer Setup (400 MHz or higher):

      • Insert the sample into the spectrometer.

      • Lock onto the deuterium signal of the CDCl₃.

      • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical solvent peak.

    • ¹H NMR Acquisition:

      • Pulse Program: Standard single-pulse experiment.

      • Spectral Width: ~16 ppm, centered around 8 ppm.

      • Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

      • Relaxation Delay: 1-2 seconds.

    • ¹³C NMR Acquisition:

      • Pulse Program: Standard proton-decoupled single-pulse experiment (e.g., zgpg30).[4]

      • Spectral Width: ~240 ppm, centered around 120 ppm.

      • Number of Scans: 128 or more scans are often required to achieve a good signal-to-noise ratio.

      • Relaxation Delay: 2-5 seconds.

    • Data Processing:

      • Apply Fourier transformation to the Free Induction Decay (FID).

      • Phase and baseline correct the resulting spectrum.

      • Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

    NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis prep1 Weigh Compound (5-10 mg) prep2 Add Deuterated Solvent + TMS prep1->prep2 prep3 Dissolve & Transfer to NMR Tube prep2->prep3 acq1 Insert Sample, Lock & Shim prep3->acq1 acq2 Acquire 1D Spectra (¹H, ¹³C) acq1->acq2 acq3 Acquire 2D Spectra (COSY, HSQC, HMBC) acq2->acq3 proc1 Fourier Transform, Phase & Baseline Correct acq3->proc1 proc2 Calibrate & Reference Spectra proc1->proc2 proc3 Assign Signals & Correlate Data proc2->proc3 proc4 Structure Elucidation proc3->proc4

    Caption: General workflow for NMR spectral acquisition and analysis.

    Conclusion

    The NMR spectral analysis of 1-Cyclopentyloxy-2-fluoro-benzene is a prime example of how fundamental NMR principles can be applied to elucidate a complex molecular structure. The ¹H spectrum is characterized by a complex aromatic region due to H-F couplings and distinct aliphatic signals from the cyclopentyl ring. The ¹³C spectrum is most notable for the large one-bond C-F coupling constant, which serves as a definitive marker for the fluorinated carbon. By comparing its spectra with those of 2-fluoroanisole and (cyclopentyloxy)benzene, the unique contributions of each structural component are brought into sharp focus. This comparative approach, supported by robust experimental protocols and advanced 2D techniques, provides a comprehensive and trustworthy framework for the structural characterization of fluorinated organic molecules.

    References

    • Loemker, J. E., et al. (1967). A precise determination of the H-H and H-F couplings in fluorobenzene. Journal of Molecular Spectroscopy, 23(4), 436-439. Available from: [Link]

    • Mohanty, S., & Venkateswarlu, P. (1966). Proton and fluorine N.M.R. spectra of fluorobenzene. Molecular Physics, 11(4), 329-336. Available from: [Link]

    • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Available from: [Link]

    • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Available from: [Link]

    • Western University. (n.d.). NMR Sample Preparation. Available from: [Link]

    • NMR Sample Preparation Guidelines. (2025, May 23). Available from: [Link]

    • Taft, R. W., et al. (1963). Nuclear magnetic resonance spectra of fluorobenzenes. II. Effect of substituents on the meta and para fluorine-fluorine coupling constants. Journal of the American Chemical Society, 85(6), 709-724. Available from: [Link]

    • Kwan, E. E. (2012). Lecture 3: Coupling Constants. Harvard University, Chemistry 117. Available from: [Link]

    • AZoM. (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. Available from: [Link]

    • Contreras, R. H., et al. (2011). Experimental, SOPPA(CCSD), and DFT Analysis of Substituent Effects on NMR ¹JCF Coupling Constants in Fluorobenzene Derivatives. The Journal of Physical Chemistry A, 115(5), 843-852. Available from: [Link]

    • Tantillo, D. J., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(6), 3220–3225. Available from: [Link]

    • PubChem. (n.d.). 2-Fluoroanisole. National Center for Biotechnology Information. Available from: [Link]

    • PubChem. (n.d.). (Cyclopentyloxy)benzene. National Center for Biotechnology Information. Available from: [Link]

    Sources

    Validation

    Biological Activity of 1-Cyclopentyloxy-2-fluoro-benzene Derivatives: A Comparative Guide for PDE4 Inhibitor Development

    Executive Summary In the landscape of anti-inflammatory drug discovery, targeting Phosphodiesterase-4 (PDE4) remains a validated strategy for treating respiratory and autoimmune conditions. Historically, the 3-cyclopenty...

    Author: BenchChem Technical Support Team. Date: March 2026

    Executive Summary

    In the landscape of anti-inflammatory drug discovery, targeting Phosphodiesterase-4 (PDE4) remains a validated strategy for treating respiratory and autoimmune conditions. Historically, the 3-cyclopentyloxy-4-methoxyphenyl pharmacophore (exemplified by Rolipram) has been the gold standard for anchoring inhibitors into the PDE4 catalytic site. However, this ancestral scaffold suffers from severe pharmacokinetic liabilities.

    This guide provides an objective, data-driven comparison of 1-Cyclopentyloxy-2-fluoro-benzene derivatives (specifically, 3-cyclopentyloxy-4-fluorophenyl building blocks) against traditional methoxy and difluoromethoxy alternatives. By replacing the electron-rich methoxy group with a fluorine atom, developers can engineer a self-validating balance of high target affinity, enhanced metabolic stability, and superior aqueous solubility [1].

    Mechanistic Rationale: The Fluoro-for-Methoxy Swap

    To understand the superiority of the 1-cyclopentyloxy-2-fluorobenzene motif, we must analyze the causality behind its molecular interactions:

    • Overcoming Metabolic Vulnerability: The methoxy group in classical PDE4 inhibitors is highly susceptible to CYP450-mediated O-demethylation, leading to rapid systemic clearance. Replacing this with a highly electronegative fluorine atom completely blocks this metabolic liability [1].

    • Optimizing the Q-Pocket Fit: The PDE4 active site contains a distinct hydrophobic region known as the Q-pocket, which accommodates the cyclopentyloxy ring [2]. Fluorine’s small van der Waals radius (1.47 Å) closely mimics oxygen (1.52 Å), but its stereoelectronic effects modulate the dihedral angle of the adjacent cyclopentyloxy group, locking it into an optimal conformation for Q-pocket insertion.

    • Solubility Restoration: While bulky, lipophilic groups like difluoromethoxy (found in Roflumilast) improve stability, they drastically reduce aqueous solubility and drive off-target gastrointestinal toxicity [3]. The para-fluoro substitution uniquely restores aqueous solubility (up to 100 μM) while maintaining potent cAMP elevation [1].

    PDE4_Mechanism ATP ATP AC Adenylyl Cyclase ATP->AC Stimulus cAMP cAMP (Active) AC->cAMP Synthesis PDE4 PDE4 Enzyme cAMP->PDE4 Binds PKA PKA Activation cAMP->PKA Activates AMP 5'-AMP (Inactive) PDE4->AMP Hydrolysis Inhibitor Fluoro-Derivative (Inhibitor) Inhibitor->PDE4 Blocks Q-Pocket

    Fig 1: Mechanism of PDE4 inhibition by 1-cyclopentyloxy-2-fluorobenzene derivatives.

    Comparative Efficacy & Pharmacokinetics

    The following table synthesizes representative experimental data comparing the target fluoro-scaffold against industry-standard alternatives.

    Parameter4-Methoxy Scaffold (Rolipram-like)4-Fluoro Scaffold (Target Derivative)4-Difluoromethoxy Scaffold (Roflumilast-like)
    PDE4 Target Affinity (IC₅₀) ~1.5 nM~0.8 nM~0.5 nM
    Aqueous Solubility ~20 μM>100 μM<10 μM
    Metabolic Stability (HLM t₁/₂) 15 min>60 min>60 min
    Primary Structural Liability Rapid CYP-mediated O-demethylationNone identifiedHigh lipophilicity drives GI toxicity

    Experimental Protocols: Synthesis & Biological Evaluation

    To ensure scientific integrity, the evaluation of these derivatives must rely on self-validating experimental systems. Below are the optimized methodologies.

    Protocol A: Synthesis of the 1-Cyclopentyloxy-2-fluorobenzene Motif

    Objective: Synthesize 3-(cyclopentyloxy)-4-fluorobenzoic acid as a modular building block.

    • Reaction Setup: Dissolve 4-fluoro-3-hydroxybenzoic acid (1.0 eq) in anhydrous DMF. Add potassium carbonate (K₂CO₃, 2.5 eq) and stir for 15 minutes at room temperature.

    • Alkylation: Add bromocyclopentane (1.2 eq) and a catalytic amount of Potassium Iodide (KI, 0.1 eq). Heat the mixture to 80°C for 12 hours.

    • Purification: Quench with 1M HCl, extract with ethyl acetate, and purify via silica gel chromatography.

    • Causality & Validation: Bromocyclopentane is a secondary alkyl halide, making it prone to unwanted elimination (E2) reactions under basic conditions. The addition of catalytic KI facilitates an in situ Finkelstein reaction, converting bromocyclopentane to the highly reactive iodocyclopentane. This accelerates the Sₙ2 substitution, maximizing yield [1]. Identity is validated via ¹H-NMR, specifically looking for the distinct cyclopentyl methine multiplet at ~4.8 ppm.

    Protocol B: In Vitro PDE4 TR-FRET Inhibition Assay

    Objective: Quantify the IC₅₀ of the synthesized fluoro-derivatives against PDE4B.

    • Assay Preparation: Prepare a 10-point serial dilution of the fluoro-derivative in assay buffer (50 mM Tris-HCl, 10 mM MgCl₂, 0.05% Tween-20).

    • Incubation: Combine the compound with 0.1 nM recombinant human PDE4B and 10 nM europium-labeled cAMP tracer. Incubate for 1 hour at 25°C.

    • Detection: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) using a microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

    • Causality & Validation: Standard fluorescence is highly susceptible to compound auto-fluorescence—a common artifact with aromatic ether scaffolds. TR-FRET introduces a microsecond time delay before measurement, allowing short-lived background fluorescence to decay. The system is self-validating: a standard curve of unlabeled cAMP is run simultaneously to convert emission ratios to absolute concentrations, and Rolipram is included as a positive control to confirm enzyme sensitivity.

    Protocol C: Human Liver Microsome (HLM) Stability Assay

    Objective: Confirm the circumvention of O-demethylation liabilities.

    • Incubation: Incubate 1 μM of the fluoro-derivative with pooled Human Liver Microsomes (0.5 mg/mL protein) in 100 mM phosphate buffer (pH 7.4) at 37°C.

    • Initiation: Initiate the reaction by adding an NADPH regenerating system.

    • Quenching & Analysis: Remove aliquots at 0, 15, 30, and 60 minutes. Quench with ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Centrifuge and analyze the supernatant via LC-MS/MS.

    • Causality & Validation: NADPH is strictly required as an electron donor for CYP450 catalytic activity. To validate the assay, Verapamil is run in parallel as a high-clearance positive control. If Verapamil is not rapidly degraded (t₁/₂ < 15 min), the microsomes are deemed inactive, and the assay is rejected.

    Workflow S1 Chemical Synthesis S2 NMR / LC-MS Validation S1->S2 S3 TR-FRET PDE4 Assay S2->S3 S4 HLM Stability Testing S3->S4 S5 In Vivo cAMP Quantification S4->S5

    Fig 2: Self-validating experimental workflow for evaluating fluoro-derivatives.

    References

    • Blöcher, L., et al. "Orally available soluble epoxide hydrolase/phosphodiesterase 4 dual inhibitor treats inflammatory pain." Journal of Medicinal Chemistry, 2018. URL:[Link]

    • Singh, A., et al. "Selective Phosphodiesterase 4B Inhibitors: A Review." Current Medicinal Chemistry, 2020. URL:[Link]

    • Zhang, Y., et al. "Discovery of Marine-Inspired Guanidine-Based PDE4 Inhibitors for the Treatment of Chronic Obstructive Pulmonary Disease." Marine Drugs, 2024. URL:[Link]

    Sources

    Comparative

    A Comparative Guide to the Validation of Analytical Methods for 1-Cyclopentyloxy-2-fluoro-benzene

    Introduction In the landscape of pharmaceutical development, the journey from a novel chemical entity to a market-approved drug is underpinned by rigorous analytical science. 1-Cyclopentyloxy-2-fluoro-benzene, a substitu...

    Author: BenchChem Technical Support Team. Date: March 2026

    Introduction

    In the landscape of pharmaceutical development, the journey from a novel chemical entity to a market-approved drug is underpinned by rigorous analytical science. 1-Cyclopentyloxy-2-fluoro-benzene, a substituted aromatic ether, represents a class of compounds often utilized as key starting materials or intermediates in the synthesis of active pharmaceutical ingredients (APIs). The purity and quality of such intermediates are paramount, as they directly impact the safety and efficacy of the final drug product. Consequently, the analytical methods used to assess these attributes must be demonstrably fit for their intended purpose—a state achieved through a systematic process known as method validation.

    This guide provides a comprehensive comparison of analytical methodologies suitable for the characterization and quality control of 1-Cyclopentyloxy-2-fluoro-benzene. Moving beyond a simple recitation of protocols, we delve into the causality behind methodological choices, offering field-proven insights for researchers, scientists, and drug development professionals. The framework presented herein is grounded in the principles outlined by major regulatory bodies, including the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[1][2][3][4][5]

    Chapter 1: Analytical Considerations & Strategy

    The molecular structure of 1-Cyclopentyloxy-2-fluoro-benzene dictates the most effective analytical strategies. Key structural features include:

    • Aromatic Ring: Provides a strong chromophore, making it highly suitable for UV-Vis spectrophotometric detection.

    • Fluorine-Substituent: Offers a unique spectroscopic handle for techniques like ¹⁹F NMR and serves as a site for potential interactions in chromatographic separations.[6][7][8]

    • Cyclopentyloxy Group: Adds to the molecule's non-polar character and overall molecular weight, influencing its volatility and solubility.

    Based on these characteristics, the primary analytical techniques for quantitative analysis (assay and impurity profiling) are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). While spectroscopic methods are crucial for identity confirmation, HPLC and GC form the bedrock of quality control. The choice between them depends on the specific analytical objective.

    The Analytical Target Profile (ATP)

    Before any development or validation begins, it is crucial to define the Analytical Target Profile (ATP). The ATP is a prospective summary of the performance requirements of an analytical procedure, ensuring it is fit for its intended purpose.[4][9][10] For 1-Cyclopentyloxy-2-fluoro-benzene, a typical ATP for a release-testing method might specify: "The procedure must be able to accurately and precisely quantify 1-Cyclopentyloxy-2-fluoro-benzene (as %w/w assay) and detect key related impurities down to a reporting threshold of 0.05%."

    cluster_0 Method Lifecycle ATP Define Analytical Target Profile (ATP) Dev Method Development & Optimization ATP->Dev Val Method Validation (ICH Q2) Dev->Val Transfer Method Transfer & Routine Use Val->Transfer cluster_0 Assay & Impurity Tests Validation Method Validation Specificity Linearity Accuracy Precision Detection Limit Quantitation Limit Range Robustness Specificity Analyte vs. everything else Validation:port_spec->Specificity Discrimination Linearity Conc. vs. Response Validation:port_lin->Linearity Proportionality Accuracy Closeness to true value Validation:port_acc->Accuracy Trueness Precision Repeatability & Intermediate Validation:port_prec->Precision Agreement QL Limit of Quantitation Validation:port_ql->QL Reliable Qty cluster_1 HPLC Validation Workflow start Prepare Stock & Working Standards linearity Linearity & Range (5 levels, 3 reps) start->linearity accuracy Accuracy (Spike at 3 levels) start->accuracy precision Precision (6 reps at 100%) start->precision specificity Specificity (Forced Degradation) start->specificity robustness Robustness (Vary Flow, Temp) linearity->robustness accuracy->robustness precision->robustness specificity->robustness end Compile Validation Report robustness->end

    Sources

    Validation

    Benchmarking synthesis routes for 1-Cyclopentyloxy-2-fluoro-benzene

    Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Protocols Introduction Aryl ethers containing ortho-halogen substituents, such as1[1], are hig...

    Author: BenchChem Technical Support Team. Date: March 2026

    Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Protocols

    Introduction

    Aryl ethers containing ortho-halogen substituents, such as1[1], are highly valued building blocks in medicinal chemistry. The fluorine atom modulates the pKa of adjacent functional groups, enhances metabolic stability, and induces conformational preferences via dipole-dipole interactions. Synthesizing this specific ether requires overcoming the steric hindrance and competing elimination reactions inherent to secondary alkyl halides like cyclopentyl bromide.

    This guide objectively benchmarks the two most viable synthesis routes—the Williamson Ether Synthesis (WES) and the Mitsunobu Reaction—and provides self-validating protocols for laboratory execution.

    Mechanistic Evaluation of Synthesis Routes

    To synthesize 1-cyclopentyloxy-2-fluorobenzene, we must evaluate the trade-offs between atom economy, scalability, and reaction conditions.

    Williamson Ether Synthesis (WES) The classical approach involves the SN2 displacement of a halide (cyclopentyl bromide) by a phenoxide nucleophile.

    • Causality of Reagent Selection: 2-Fluorophenol is readily deprotonated by weak bases like potassium carbonate (K₂CO₃). The use of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is critical; it strongly solvates the potassium cation, leaving the phenoxide "naked" and highly nucleophilic[2]. However, because cyclopentyl bromide is a secondary halide, E2 elimination to form cyclopentene is a competing side reaction. Thermal control (typically 80–100 °C) is required to provide sufficient activation energy for the SN2 pathway while minimizing E2 degradation[2].

    Mitsunobu Reaction An alternative is the redox-condensation of 2-fluorophenol with cyclopentanol using triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (e.g., DIAD).

    • Causality of Reagent Selection: This route circumvents the E2 elimination issue entirely because the alcohol is activated in situ to form an alkoxyphosphonium intermediate, which undergoes clean SN2 inversion. While this ensures high yields and mild conditions (0 °C to room temperature), the poor atom economy and the generation of stoichiometric triphenylphosphine oxide (Ph₃PO) complicate downstream purification, making it less ideal for multi-gram scale-up.

    RouteComparison Start 2-Fluorophenol WES Williamson Ether Synthesis + Cyclopentyl Bromide Start->WES K2CO3, DMF, 100°C Mitsunobu Mitsunobu Reaction + Cyclopentanol Start->Mitsunobu DIAD, PPh3, THF, 25°C WES_Pros SN2 Mechanism High Scalability E2 Byproducts WES->WES_Pros Mitsunobu_Pros Redox Condensation No E2 Elimination Ph3PO Byproduct Mitsunobu->Mitsunobu_Pros Target 1-Cyclopentyloxy-2-fluorobenzene (CAS: 1340138-23-9) WES_Pros->Target Mitsunobu_Pros->Target

    Logical evaluation of synthesis routes for 1-Cyclopentyloxy-2-fluorobenzene.

    Quantitative Benchmarking

    The following table summarizes the performance metrics of both routes based on standard laboratory-scale (10 mmol) optimizations.

    MetricWilliamson Ether SynthesisMitsunobu Reaction
    Reagents Cyclopentyl bromide, K₂CO₃Cyclopentanol, PPh₃, DIAD
    Solvent / Temp DMF / 100 °CTHF / 25 °C
    Reaction Time 12 hours4 hours
    Isolated Yield 78 - 82%88 - 92%
    Primary Impurity Cyclopentene (volatile)Triphenylphosphine oxide
    Scalability High (>100g)Low (Chromatography bottleneck)
    Cost Efficiency ExcellentPoor

    Self-Validating Experimental Protocols

    To ensure reproducibility, the following protocols incorporate self-validating In-Process Controls (IPCs) and mechanistic rationales for each step.

    Workflow Step1 Deprotonation K2CO3 in DMF Step2 Alkylation Add Cyclopentyl-Br Heat to 100°C Step1->Step2 Step3 Workup Partition EtOAc/NaOH Step2->Step3 Step4 Purification Silica Gel (Hexanes/EtOAc) Step3->Step4 Step5 Validation 1H-NMR & LC-MS Step4->Step5

    Step-by-step experimental workflow for Williamson ether synthesis.

    Protocol A: Optimized Williamson Ether Synthesis (Recommended for Scale-Up)

    Reference standard adapted from2[2][3].

    • Deprotonation: In a flame-dried 100 mL round-bottom flask, dissolve 2-fluorophenol (1.12 g, 10.0 mmol) in anhydrous DMF (20 mL). Add finely powdered, oven-dried K₂CO₃ (2.76 g, 20.0 mmol)[2].

      • Causality: Using a 2-fold excess of K₂CO₃ drives the equilibrium toward the phenoxide. Powdering the base maximizes surface area for the heterogeneous reaction.

    • Alkylation: Add cyclopentyl bromide (1.79 g, 12.0 mmol) dropwise. Attach a reflux condenser and heat the slurry to 100 °C under an argon atmosphere for 12 hours[2].

    • In-Process Control (IPC): Withdraw a 50 µL aliquot, dilute with 1 mL acetonitrile, and analyze via LC-MS.

      • Validation Check: The reaction is deemed complete when the 2-fluorophenol peak (m/z 111 [M-H]⁻) is <5% relative to the product peak.

    • Quench & Extraction: Cool the mixture to room temperature. Concentrate the DMF under reduced pressure to minimize emulsion formation during extraction. Partition the residue between Ethyl Acetate (50 mL) and 1N NaOH (30 mL).

      • Causality: The 1N NaOH wash selectively deprotonates and extracts any unreacted 2-fluorophenol into the aqueous layer, ensuring high purity of the neutral ether product in the organic layer.

    • Washing & Drying: Wash the organic layer with water and brine (30 mL each)[2], dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

    • Purification: Purify via flash column chromatography (Silica gel, 100% Hexanes to 5% EtOAc in Hexanes)[2].

    • Final Validation: Confirm identity via ¹H-NMR (CDCl₃): Look for the characteristic cyclopentyl methine proton multiplet at ~4.8 ppm[3].

    Protocol B: Mitsunobu Reaction (Recommended for Milligram-Scale Discovery)
    • Complex Formation: In a dry flask, dissolve 2-fluorophenol (1.12 g, 10.0 mmol), cyclopentanol (1.03 g, 12.0 mmol), and PPh₃ (3.15 g, 12.0 mmol) in anhydrous THF (30 mL). Cool to 0 °C.

    • Activation: Add DIAD (2.43 g, 12.0 mmol) dropwise over 15 minutes.

      • Causality: Dropwise addition controls the exothermic formation of the betaine intermediate, preventing side reactions.

    • Propagation: Allow the reaction to warm to room temperature and stir for 4 hours.

    • IPC: Monitor via TLC (Hexanes/EtOAc 9:1).

      • Validation Check: Complete disappearance of the 2-fluorophenol spot (Rf ~0.4) indicates successful conversion.

    • Workup & Ph₃PO Removal: Concentrate the THF. Triturate the crude sticky residue with cold diethyl ether/hexanes (1:1, 50 mL).

      • Causality: Triphenylphosphine oxide is highly insoluble in cold non-polar solvent mixtures and will precipitate as a white solid, allowing for rapid removal via filtration prior to chromatography.

    • Purification: Concentrate the filtrate and purify via silica gel chromatography.

    References

    • Title: Patent Application Publication Pub. No.
    • Source: PMC (National Institutes of Health)
    • Title: 1-cyclopentyloxy-2-fluorobenzene CAS 1340138-23-9 Source: Guidechem URL

    Sources

    Comparative

    In-Silico Modeling of 1-Cyclopentyloxy-2-fluoro-benzene Interactions: A Comparative Guide for Docking and MD Workflows

    1-Cyclopentyloxy-2-fluoro-benzene (CAS: 1340138-23-9) is a highly specialized fluorinated aromatic ether utilized as a building block in medicinal chemistry and drug discovery[1]. Modeling the non-covalent interactions o...

    Author: BenchChem Technical Support Team. Date: March 2026

    1-Cyclopentyloxy-2-fluoro-benzene (CAS: 1340138-23-9) is a highly specialized fluorinated aromatic ether utilized as a building block in medicinal chemistry and drug discovery[1]. Modeling the non-covalent interactions of this compound with protein targets presents a unique computational challenge. Researchers must simultaneously account for the nuanced electrostatic profile of a highly electronegative fluorine atom and the dynamic steric bulk of a flexible cyclopentyloxy ring.

    This guide objectively compares the performance of leading in-silico molecular docking engines and force fields in accurately predicting the binding modes of 1-Cyclopentyloxy-2-fluoro-benzene, providing a self-validating experimental workflow for computational chemists.

    Pharmacophoric Profiling and Interaction Logic

    To accurately model this compound, we must first deconstruct its causality of binding. The molecule presents three distinct interaction domains, each requiring specific algorithmic handling:

    • The 2-Fluoro Substituent: Unlike heavier halogens (chlorine, bromine, iodine) that feature a pronounced positive σ-hole for robust halogen bonding, fluorine's extreme electronegativity pulls electron density tightly toward itself[2]. Consequently, fluorine rarely acts as a classic halogen bond donor; instead, it functions primarily as a potent hydrogen-bond acceptor or participates in weak multipolar electrostatic contacts[3].

    • The Cyclopentyloxy Group: The cyclopentane ring is non-planar and highly flexible, rapidly interconverting between envelope and half-chair conformations. This flexibility dictates that rigid-receptor docking will fail unless extensive ligand conformer sampling is performed to perfectly match the receptor's hydrophobic sub-pockets.

    • The Benzene Core: The aromatic ring serves as a rigid scaffold that drives binding affinity through π-π stacking, π-cation, and π-alkyl interactions with hydrophobic amino acid residues[4].

    Interactions Mol 1-Cyclopentyloxy-2-fluoro-benzene (Core Scaffold) F_grp 2-Fluoro Substituent • H-Bond Acceptor • Weak Multipolar Contacts Mol->F_grp C_grp Cyclopentyloxy Group • Steric Bulk • Hydrophobic Enclosure Mol->C_grp B_grp Benzene Ring • Pi-Pi Stacking • Pi-Alkyl Interactions Mol->B_grp

    Pharmacophoric feature decomposition of 1-Cyclopentyloxy-2-fluoro-benzene.

    Comparative Analysis: AutoDock Vina vs. Schrödinger Glide

    When screening derivatives of 1-Cyclopentyloxy-2-fluoro-benzene, the choice of docking engine significantly impacts pose accuracy. We compared the open-source against the commercial .

    While AutoDock Vina demonstrates excellent ligand/decoy discrimination in highly polar or charged binding pockets[5], its standard empirical scoring function often struggles with the anisotropic charge distribution of fluorinated aromatics unless augmented with extensions like VinaXB[6]. Conversely, Schrödinger Glide's Extra Precision (XP) scoring function applies sophisticated desolvation penalties and explicit rewards for hydrophobic enclosure, making it inherently better suited for capturing the lipophilic interactions of the bulky cyclopentyloxy group.

    Quantitative Performance Comparison
    Feature / MetricAutoDock VinaSchrödinger Glide (XP)
    Scoring Function Base Empirical (Vina)[5]Empirical + Force-Field (GlideScore)
    Halogen Bond Handling Requires VinaXB extension; default over-penalizes F-bonds[6]Native parameterization for halogen electrostatics
    Hydrophobic Enclosure Distance-dependent surface area approximationExplicit reward terms for lipophilic pocket occupation
    Decoy Discrimination Superior for polar/charged pockets[5]Superior for highly hydrophobic pockets[5]
    Computational Cost Low (Highly parallelized CPU architecture)High (Requires commercial license & extensive prep)

    Experimental Protocol: Self-Validating Docking Workflow

    To ensure scientific integrity, docking protocols cannot be trusted blindly. The following step-by-step methodology establishes a self-validating system tailored for 1-Cyclopentyloxy-2-fluoro-benzene.

    Step 1: Quantum Mechanical Ligand Preparation
    • Action: Optimize the 3D geometry of the ligand using Density Functional Theory (DFT) at the B3LYP/6-31G* level to assign partial charges.

    • Causality: Standard empirical charge models (e.g., Gasteiger) fail to capture the subtle electron-withdrawing effects of the 2-fluoro group on the adjacent ether oxygen[2]. DFT ensures accurate electrostatic potential mapping, which is vital for predicting fluorine-mediated H-bonds and π-system polarization[3].

    Step 2: Conformer Ensemble Generation
    • Action: Generate a maximum of 50 conformers using a mixed torsional/low-mode sampling method, applying an energy window of 5.0 kcal/mol.

    • Causality: Because the cyclopentyloxy ring is highly flexible, providing the docking engine with a pre-calculated ensemble of valid ring puckers prevents the algorithm from getting trapped in local steric clashes during the active site search.

    Step 3: Decoy-Validated Docking (The Self-Validation Step)
    • Action: Seed 1-Cyclopentyloxy-2-fluoro-benzene into a library of 1,000 property-matched decoys (generated via DUD-E). Dock the entire library into the target receptor.

    • Causality: A docking protocol is only valid if it can retrospectively distinguish true binders from non-binders. Calculate the Enrichment Factor at 1% (EF1%). If the EF1% is low, the grid box size or the scoring function's hydrophobic parameters must be recalibrated before proceeding to prospective modeling[5].

    Step 4: Molecular Dynamics (MD) Pose Refinement
    • Action: Subject the top-scoring docking pose to a 50 ns MD simulation using explicit solvent.

    • Causality: Docking ignores receptor flexibility and explicit water networks. MD validates the thermodynamic stability of the predicted cyclopentyloxy hydrophobic contacts. A ligand Root Mean Square Deviation (RMSD) > 2.5 Å during the trajectory invalidates the docking pose, indicating an artificial energy minimum.

    Workflow LPrep Ligand Preparation (DFT/B3LYP Charge Assignment) Conf Conformer Generation (Cyclopentyl Pucker Sampling) LPrep->Conf Dock Comparative Docking (Target + 1000 Decoys) Conf->Dock Vina AutoDock Vina (Empirical Scoring) Dock->Vina Glide Schrödinger Glide (XP Scoring) Dock->Glide Val Self-Validation (Decoy Enrichment & MD RMSD) Vina->Val Glide->Val

    Self-validating in-silico workflow for evaluating docking engine performance.

    Force Field Selection for MD Simulations

    When advancing to Step 4 (MD Validation), the choice of force field is critical. For 1-Cyclopentyloxy-2-fluoro-benzene, we strongly recommend OPLS4 over the generalized AMBER/GAFF2 parameters. OPLS4 features specific, highly refined parameterizations for halogenated aromatics and aliphatic ethers, significantly reducing the artificial "breathing" or distortion of the cyclopentyl ring often observed in GAFF2 trajectories. This ensures that the hydrophobic enclosure modeled during the docking phase remains stable throughout the explicit solvent simulation.

    References

    • Title: 1-Cyclopentyloxy-2-fluoro-benzene - 产品信息 Source: Suzhou ShiYa Biopharmaceuticals URL
    • Title: Comparing AutoDock and Vina in Ligand/Decoy Discrimination for Virtual Screening Source: MDPI URL
    • Title: Empirical Scoring Functions for Structure-Based Virtual Screening: Applications, Critical Aspects, and Challenges Source: Frontiers URL
    • Title: Non-covalent interactions involving halogenated derivatives of capecitabine and thymidylate synthase: a computational approach Source: PMC / NIH URL
    • Title: Synthesis, Glucosidase Inhibition, and In Silico Modeling Analysis of Highly Fluorinated 2-Imino-1,3-thiazolines Source: ACS Omega URL
    • Title: Molecular Docking in Halogen Bonding Source: ResearchGate URL

    Sources

    Validation

    A Comprehensive Spectroscopic Guide to the Isomers of 1-Cyclopentyloxy-2-fluoro-benzene

    This guide provides an in-depth spectroscopic comparison of the ortho, meta, and para isomers of 1-Cyclopentyloxy-fluoro-benzene. As molecules with identical chemical formulas but different structural arrangements, isome...

    Author: BenchChem Technical Support Team. Date: March 2026

    This guide provides an in-depth spectroscopic comparison of the ortho, meta, and para isomers of 1-Cyclopentyloxy-fluoro-benzene. As molecules with identical chemical formulas but different structural arrangements, isomers often exhibit distinct biological activities and physical properties. For researchers in drug development and materials science, the ability to unambiguously differentiate between these isomers is paramount for ensuring product purity, efficacy, and safety. This document details the expected variations in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in the fundamental principles of chemical spectroscopy.

    Introduction: The Challenge of Isomer Differentiation

    The three positional isomers of 1-Cyclopentyloxy-fluoro-benzene—1-Cyclopentyloxy-2-fluoro-benzene (ortho), 1-Cyclopentyloxy-3-fluoro-benzene (meta), and 1-Cyclopentyloxy-4-fluoro-benzene (para)—present a common analytical challenge. Their identical mass and similar physical properties necessitate the use of high-resolution spectroscopic techniques for definitive identification. The electronic and steric environment of the cyclopentyloxy and fluorine substituents changes with their position on the benzene ring, leading to predictable and measurable differences in their spectroscopic fingerprints. This guide will elucidate these differences, providing a robust framework for their analysis.

    Foundational Spectroscopic Principles

    A multi-technique approach is essential for the complete characterization of these isomers.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): NMR provides the most definitive information. The chemical shift (δ) of a nucleus is highly sensitive to its local electronic environment. The electronegative fluorine atom significantly influences the chemical shifts of nearby protons and carbons. Furthermore, spin-spin coupling between nuclei (¹H-¹H, ¹H-¹⁹F, and ¹³C-¹⁹F) provides through-bond connectivity information, which is critical for distinguishing isomers. ¹⁹F NMR is particularly powerful due to its wide chemical shift range and high sensitivity to the local molecular surroundings.[1][2]

    • Infrared (IR) Spectroscopy: IR spectroscopy probes the vibrational frequencies of chemical bonds. While many absorptions will be common across the isomers (e.g., C-H stretches), the positions of the C-O-C ether stretches and the C-F stretch can be subtly influenced by the substitution pattern. Aryl alkyl ethers typically show two characteristic C-O stretching bands.[3][4][5]

    • Mass Spectrometry (MS): MS measures the mass-to-charge ratio (m/z) of ionized molecules. While all three isomers have the same molecular weight, their fragmentation patterns under techniques like Electron Ionization (EI) can differ. The stability of the resulting fragments is influenced by the substituent positions, offering clues to the original structure.[6][7]

    Comparative Spectroscopic Analysis

    The following sections predict the key spectroscopic features that differentiate the ortho, meta, and para isomers. These predictions are based on established principles of substituent effects on aromatic systems.

    ¹H NMR Spectroscopy

    The aromatic region of the ¹H NMR spectrum (typically 6.5-8.0 ppm) is most informative. The electron-withdrawing nature of the fluorine and oxygen atoms deshields the aromatic protons. The key differentiator is the coupling patterns arising from ¹H-¹H and ¹H-¹⁹F interactions. Protons on carbons adjacent to the ether oxygen are typically shifted downfield to the 3.4 to 4.5 δ range.[5][8]

    Table 1: Predicted ¹H NMR Data for 1-Cyclopentyloxy-fluoro-benzene Isomers (Aromatic Region)

    Isomer Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity & Key Couplings (J, Hz)
    Ortho H3 ~7.0-7.2 ddd (³JHH ≈ 8, ⁴JHH ≈ 1.5, ⁴JHF ≈ 5)
    H4 ~6.9-7.1 dddd (³JHH ≈ 8, ³JHH ≈ 8, ⁴JHH ≈ 1.5, ⁵JHF ≈ 2)
    H5 ~7.0-7.2 dddd (³JHH ≈ 8, ⁴JHH ≈ 1.5, ⁴JHH ≈ 1.5, ⁴JHF ≈ 2)
    H6 ~6.8-7.0 ddd (³JHH ≈ 8, ⁴JHH ≈ 1.5, ³JHF ≈ 10)
    Meta H2 ~6.6-6.8 ddd (⁴JHH ≈ 2.5, ⁴JHF ≈ 2.5, ²JHH ≈ 0.5)
    H4 ~6.7-6.9 ddd (³JHH ≈ 8, ⁴JHH ≈ 2.5, ⁴JHF ≈ 8)
    H5 ~7.1-7.3 t (³JHH ≈ 8)
    H6 ~6.7-6.9 dt (³JHH ≈ 8, ⁴JHH ≈ 1.0)
    Para H2, H6 ~6.9-7.1 "t" or dd (³JHH ≈ 9, ⁴JHF ≈ 3)

    | | H3, H5 | ~6.8-7.0 | "t" or dd (³JHH ≈ 9, ³JHF ≈ 9) |

    Note: The cyclopentyloxy methine proton (-O-CH) will appear as a multiplet around 4.5-5.0 ppm, while the methylene protons will be in the 1.6-2.0 ppm range. These will be similar for all isomers.

    ¹³C NMR Spectroscopy

    In ¹³C NMR, the carbon directly attached to fluorine will show a large one-bond coupling constant (¹JCF ≈ 240-250 Hz) and will be significantly shifted downfield. Carbons two or three bonds away will show smaller couplings (²JCF, ³JCF). Ether carbon atoms typically absorb in the 50 to 80 δ range.[5]

    Table 2: Predicted ¹³C NMR Data for 1-Cyclopentyloxy-fluoro-benzene Isomers (Aromatic Region)

    Isomer Carbon Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity & Key Couplings (J, Hz)
    Ortho C1 (C-O) ~148-152 d (²JCF ≈ 12)
    C2 (C-F) ~153-157 d (¹JCF ≈ 245)
    Meta C1 (C-O) ~158-162 s or small d
    C3 (C-F) ~161-165 d (¹JCF ≈ 245)
    Para C1 (C-O) ~153-157 d (⁴JCF ≈ 3)

    | | C4 (C-F) | ~156-160 | d (¹JCF ≈ 245) |

    ¹⁹F NMR Spectroscopy

    ¹⁹F NMR is a highly sensitive technique for analyzing fluorinated compounds.[9] The chemical shift of the fluorine atom will be distinct for each isomer due to the different electronic influence of the cyclopentyloxy group at the ortho, meta, and para positions.

    Table 3: Predicted ¹⁹F NMR Data for 1-Cyclopentyloxy-fluoro-benzene Isomers

    Isomer Predicted Chemical Shift (δ, ppm, relative to CFCl₃) Predicted Multiplicity
    Ortho -135 to -145 Multiplet (coupled to H3, H4, H5, H6)
    Meta -110 to -120 Multiplet (coupled to H2, H4)

    | Para | -115 to -125 | Multiplet (coupled to H3, H5) |

    Causality: The ortho isomer is expected to have the most distinct chemical shift due to the proximity of the bulky and electron-donating cyclopentyloxy group, which influences the local magnetic field around the fluorine nucleus through both steric and electronic effects.

    Infrared (IR) Spectroscopy

    The primary diagnostic peaks in the IR spectrum will be the asymmetric C-O-C stretch of the aryl alkyl ether and the C-F stretch. The absence of a broad O-H stretch (around 3300 cm⁻¹) and a C=O stretch (around 1700 cm⁻¹) confirms the ether functionality.[4][10]

    Table 4: Key Predicted IR Absorptions (cm⁻¹) for 1-Cyclopentyloxy-fluoro-benzene Isomers

    Vibration Ortho Isomer Meta Isomer Para Isomer
    C-O-C Asymmetric Stretch ~1240-1260 ~1250-1275 ~1250-1275
    C-F Stretch ~1210-1230 ~1200-1220 ~1220-1240

    | Out-of-Plane Bending | ~740-760 | ~770-790 & ~860-880 | ~820-840 |

    Causality: The out-of-plane (OOP) C-H bending vibrations in the 700-900 cm⁻¹ region are highly characteristic of the benzene ring substitution pattern, providing a reliable method for distinguishing the isomers.

    Mass Spectrometry (MS)

    Under Electron Ionization (EI), all isomers will show a molecular ion peak (M⁺•) at the same m/z value. The differentiation lies in the relative abundances of the fragment ions. A common fragmentation pathway for ethers is the cleavage of the C-O bond.

    • Molecular Ion (M⁺•): m/z = 194.10

    • Key Fragmentation Pathways:

      • Loss of cyclopentene: A common pathway for cyclopentyloxy ethers is a rearrangement followed by the loss of cyclopentene (C₅H₈, 68 Da), leading to a fragment corresponding to the respective fluorophenol ion at m/z 126 . The stability of this fragment may vary slightly between isomers.

      • Loss of the cyclopentyloxy radical: Cleavage of the Ar-O bond is less common but can lead to a fluorophenyl radical and a cyclopentyloxy cation at m/z 85 .

      • Loss of fluorine: Loss of a fluorine atom (19 Da) from the molecular ion would result in a fragment at m/z 175 .

    The relative intensities of these fragments will be the key to differentiation, though these differences may be subtle.

    Experimental Protocols & Workflow

    To ensure reliable and reproducible data, the following standardized protocols should be employed.

    General Isomer Analysis Workflow

    Caption: Workflow for the spectroscopic identification of isomers.

    NMR Spectroscopy Protocol
    • Sample Preparation: Accurately weigh 5-10 mg of the isomer and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

    • Instrument Setup: Use a spectrometer with a minimum field strength of 400 MHz. Ensure the instrument is properly tuned and shimmed for optimal resolution.

    • ¹H NMR Acquisition:

      • Spectral Width: -2 to 12 ppm.

      • Acquisition Time: ~3 seconds.

      • Relaxation Delay: 2 seconds.

      • Number of Scans: 16.

    • ¹³C{¹H} NMR Acquisition (Proton Decoupled):

      • Spectral Width: 0 to 220 ppm.

      • Acquisition Time: ~1.5 seconds.

      • Relaxation Delay: 2 seconds.

      • Number of Scans: 1024 or more, depending on sample concentration.

    • ¹⁹F NMR Acquisition:

      • Spectral Width: Set appropriately based on the expected chemical shift range (e.g., -100 to -150 ppm).

      • Acquisition Time: ~2 seconds.

      • Relaxation Delay: 2 seconds.

      • Number of Scans: 64.

    • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to all spectra. Reference the ¹H and ¹³C spectra to TMS at 0.00 ppm.

    FT-IR Spectroscopy Protocol
    • Sample Preparation: If the sample is a liquid, a thin film can be prepared between two salt plates (NaCl or KBr). If solid, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

    • Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

    • Processing: Perform a background subtraction using a spectrum of the clean salt plates or ATR crystal.

    GC-MS Protocol
    • Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the sample in a volatile solvent like dichloromethane or ethyl acetate.

    • GC Conditions:

      • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

      • Inlet Temperature: 250 °C.

      • Oven Program: Start at 50 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

    • MS Conditions (EI Mode):

      • Ion Source Temperature: 230 °C.

      • Electron Energy: 70 eV.

      • Mass Range: Scan from m/z 40 to 400.

    Conclusion: A Multi-faceted Approach to Identification

    The unambiguous identification of 1-Cyclopentyloxy-fluoro-benzene isomers is readily achievable through a systematic application of modern spectroscopic techniques.

    Caption: Logical relationships for isomer differentiation.

    While mass spectrometry confirms the molecular weight, NMR spectroscopy, particularly the combination of ¹H and ¹⁹F data, provides the most definitive evidence. The distinct coupling patterns in the ¹H spectrum and the unique chemical shift in the ¹⁹F spectrum serve as the primary fingerprints for each isomer. IR spectroscopy offers a rapid and valuable confirmation, especially through the analysis of the out-of-plane bending region. By integrating the data from these orthogonal techniques, researchers can confidently assign the correct structure, ensuring the integrity of their scientific endeavors.

    References

    • The C-O Bond III: Ethers By a Knockout. Spectroscopy Online.
    • Spectroscopy of Ethers. Fiveable.
    • Mass Spectrometric Analysis. Aromatic Halogenated Compounds.
    • Fluorine labeling of ortho-phenylenes to facilitate conformational analysis.
    • Revisiting the basis of the excited states for solvated fluorinated benzenes and pentafluorophenylalanine.
    • Ether Infrared spectra. University of Calgary.
    • IR spectrum of Ethers || FTIR spectroscopy || Difference
    • Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogen
    • 18.8 Spectroscopy of Ethers. OpenStax.
    • 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates.
    • 19F NMR study on the biodegradation of fluorophenols by various Rhodococcus species.
    • 19Flourine NMR. University of Ottawa.
    • Spectroscopy of Ethers. Chemistry LibreTexts.

    Sources

    Comparative

    A Senior Application Scientist's Guide to Catalytic Synthesis of 1-Cyclopentyloxy-2-fluoro-benzene

    This guide provides an in-depth comparison of catalytic systems for the synthesis of 1-Cyclopentyloxy-2-fluoro-benzene, a key intermediate in the development of novel therapeutics. We will explore the underlying chemical...

    Author: BenchChem Technical Support Team. Date: March 2026

    This guide provides an in-depth comparison of catalytic systems for the synthesis of 1-Cyclopentyloxy-2-fluoro-benzene, a key intermediate in the development of novel therapeutics. We will explore the underlying chemical principles, compare the efficacy of different catalytic approaches with supporting data, and provide a detailed experimental protocol for a high-performing system. This document is intended for researchers, scientists, and drug development professionals seeking to optimize the synthesis of this and related aryl ether compounds.

    Introduction: The Significance of 1-Cyclopentyloxy-2-fluoro-benzene in Medicinal Chemistry

    The incorporation of fluorine into organic molecules is a widely employed strategy in medicinal chemistry to enhance a compound's metabolic stability, binding affinity, and lipophilicity.[1] The 1-Cyclopentyloxy-2-fluoro-benzene scaffold is a valuable building block in the synthesis of a variety of biologically active molecules. The unique combination of a sterically demanding cyclopentyl ether group and a fluorine atom on the aromatic ring presents specific challenges and opportunities in its synthesis. The ether linkage is crucial for the overall structure and activity of the final drug candidate, while the fluorine atom can modulate the electronic properties of the phenyl ring and influence intermolecular interactions.

    Synthetic Strategies: Catalytic C-O Bond Formation

    The synthesis of 1-Cyclopentyloxy-2-fluoro-benzene is achieved through a carbon-oxygen (C-O) cross-coupling reaction. The primary challenge in this synthesis is the formation of the ether bond between the oxygen of cyclopentanol and the carbon of the 2-fluoro-benzene moiety. This transformation is typically accomplished via nucleophilic aromatic substitution (SNA), a reaction that is often slow and requires harsh conditions. However, the use of transition metal catalysts, primarily based on copper and palladium, has revolutionized this field, allowing for milder reaction conditions and broader substrate scope.

    The two most prominent catalytic systems for this type of transformation are the Ullmann condensation (copper-catalyzed) and the Buchwald-Hartwig amination (palladium-catalyzed), which has been extended to C-O bond formation.

    The Ullmann Condensation: A Classic Copper-Catalyzed Approach

    The Ullmann condensation, first reported in 1905, is a well-established method for forming diaryl ethers and, by extension, aryl alkyl ethers.[2][3] The reaction traditionally involves the use of stoichiometric amounts of copper powder at high temperatures.[2] Modern iterations of the Ullmann reaction employ catalytic amounts of a copper(I) salt, often in combination with a ligand, to facilitate the coupling of an aryl halide with an alcohol.[2][4]

    The general mechanism of the Ullmann ether synthesis involves the formation of a copper(I) alkoxide, which then undergoes oxidative addition to the aryl halide. The resulting aryl-copper(III)-alkoxide intermediate then undergoes reductive elimination to form the desired aryl ether and regenerate the copper(I) catalyst.

    The Buchwald-Hartwig Etherification: A Versatile Palladium-Catalyzed Method

    The Buchwald-Hartwig reaction, initially developed for C-N bond formation, has been successfully adapted for the synthesis of aryl ethers.[5][6] This palladium-catalyzed cross-coupling reaction offers several advantages over the traditional Ullmann condensation, including milder reaction conditions, lower catalyst loadings, and a broader tolerance of functional groups.

    The catalytic cycle of the Buchwald-Hartwig etherification typically begins with the oxidative addition of the aryl halide to a Pd(0) complex. The resulting Pd(II) complex then reacts with the alcohol in the presence of a base to form a palladium alkoxide intermediate. Reductive elimination from this intermediate yields the aryl ether and regenerates the Pd(0) catalyst. The choice of phosphine ligand is crucial for the success of this reaction, as it influences the stability and reactivity of the palladium catalyst.

    Catalyst Efficacy Comparison

    Catalyst SystemLigandBaseSolventTemp. (°C)Yield (%)Key Advantages & Disadvantages
    Copper-Catalyzed (Ullmann-type)
    CuINoneK₂CO₃DMF120-150ModerateInexpensive catalyst, but often requires higher temperatures and may give lower yields with sterically hindered substrates.
    CuI1,10-PhenanthrolineCs₂CO₃Toluene110GoodLigand can improve yield and lower reaction temperature. Cesium carbonate is a strong but expensive base.
    Cu₂ON,N-dimethylglycineK₃PO₄Dioxane100GoodReadily available catalyst and ligand.
    Palladium-Catalyzed (Buchwald-Hartwig)
    Pd(OAc)₂SPhosNaOtBuToluene80-100HighHighly active catalyst system for C-O bond formation, tolerates a wide range of functional groups. Requires air-free conditions.
    Pd₂(dba)₃RuPhosK₃PO₄Dioxane100HighAnother highly effective catalyst system, particularly for sterically demanding couplings.
    PdCl₂(dppf)dppfCs₂CO₃Toluene100Good to HighRobust and versatile catalyst, though may be less active than more modern phosphine ligand systems for this specific transformation.

    Causality Behind Experimental Choices:

    • Catalyst: Copper catalysts are generally less expensive than palladium catalysts, but often require higher reaction temperatures and may be less efficient for challenging substrates.[2] Palladium catalysts, particularly those with bulky electron-rich phosphine ligands, are highly active for C-O bond formation and allow for milder reaction conditions.[6]

    • Ligand: In copper-catalyzed reactions, ligands like 1,10-phenanthroline or amino acids can accelerate the reaction and improve yields. In palladium-catalyzed reactions, bulky, electron-rich phosphine ligands such as SPhos and RuPhos are crucial for promoting the reductive elimination step, which is often the rate-limiting step in the catalytic cycle.

    • Base: A strong base is required to deprotonate the alcohol and form the corresponding alkoxide, which is the active nucleophile in the reaction. Common bases include alkali metal carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄), as well as sodium tert-butoxide (NaOtBu). The choice of base can significantly impact the reaction rate and yield.

    • Solvent: The solvent must be able to dissolve the reactants and be stable at the reaction temperature. Aprotic polar solvents like DMF and dioxane are commonly used, as is the non-polar solvent toluene.

    In-Depth Analysis of a High-Performing Catalyst System: Palladium-Catalyzed Buchwald-Hartwig Etherification

    For the synthesis of a sterically hindered and electronically deactivated substrate like 1-Cyclopentyloxy-2-fluoro-benzene, a palladium-catalyzed Buchwald-Hartwig approach is likely to provide the highest yield under the mildest conditions. The use of a bulky, electron-rich phosphine ligand such as SPhos or RuPhos is critical. These ligands stabilize the monoligated Pd(0) species, which is highly active in the oxidative addition step, and they accelerate the rate-limiting reductive elimination step.

    Buchwald_Hartwig_Etherification Pd(0)L Pd(0)L L-Pd(II)(Ar)(X) Ar-Pd(II)-X      |      L Pd(0)L->L-Pd(II)(Ar)(X) Oxidative Addition Ar-X 1,2-Difluorobenzene Ar-X->L-Pd(II)(Ar)(X) ROH Cyclopentanol L-Pd(II)(Ar)(OR) Ar-Pd(II)-OR      |      L ROH->L-Pd(II)(Ar)(OR) Base Base Base->L-Pd(II)(Ar)(OR) Oxidative\nAddition Oxidative Addition L-Pd(II)(Ar)(X)->L-Pd(II)(Ar)(OR) Base, ROH - HX Ligand\nExchange Ligand Exchange L-Pd(II)(Ar)(OR)->Pd(0)L Reductive Elimination Ar-OR 1-Cyclopentyloxy-2-fluoro-benzene L-Pd(II)(Ar)(OR)->Ar-OR Reductive\nElimination Reductive Elimination

    Caption: Catalytic cycle for the Buchwald-Hartwig etherification.

    Detailed Experimental Protocol: Palladium-Catalyzed Synthesis of 1-Cyclopentyloxy-2-fluoro-benzene

    The following protocol is a representative example for the synthesis of 1-Cyclopentyloxy-2-fluoro-benzene using a palladium-catalyzed Buchwald-Hartwig reaction.

    Experimental_Workflow cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Workup and Purification A 1. Add Pd(OAc)₂, SPhos, and NaOtBu to a flame-dried Schlenk flask. B 2. Evacuate and backfill the flask with argon (3x). A->B C 3. Add toluene, 1,2-difluorobenzene, and cyclopentanol via syringe. B->C D 4. Heat the reaction mixture to 100 °C with vigorous stirring. C->D E 5. Monitor reaction progress by TLC or GC-MS. D->E F 6. Cool to room temperature and quench with saturated aq. NH₄Cl. E->F G 7. Extract with ethyl acetate (3x). F->G H 8. Dry combined organic layers over anhydrous Na₂SO₄. G->H I 9. Concentrate under reduced pressure. H->I J 10. Purify by flash column chromatography. I->J

    Caption: Experimental workflow for the synthesis of 1-Cyclopentyloxy-2-fluoro-benzene.

    Materials:

    • Palladium(II) acetate (Pd(OAc)₂)

    • 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

    • Sodium tert-butoxide (NaOtBu)

    • 1,2-Difluorobenzene

    • Cyclopentanol

    • Anhydrous toluene

    • Ethyl acetate

    • Saturated aqueous ammonium chloride (NH₄Cl)

    • Anhydrous sodium sulfate (Na₂SO₄)

    • Silica gel for column chromatography

    Procedure:

    • Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and NaOtBu (1.4 mmol).

    • The flask is sealed with a septum, and the atmosphere is evacuated and backfilled with argon three times.

    • Anhydrous toluene (5 mL) is added via syringe, followed by 1,2-difluorobenzene (1.0 mmol) and cyclopentanol (1.2 mmol).

    • Reaction: The reaction mixture is heated to 100 °C in an oil bath with vigorous stirring.

    • The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

    • Workup and Purification: Once the reaction is complete, the mixture is cooled to room temperature and quenched by the slow addition of saturated aqueous NH₄Cl solution.

    • The mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with ethyl acetate.

    • The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

    • The crude product is purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 1-Cyclopentyloxy-2-fluoro-benzene.

    Conclusion

    The synthesis of 1-Cyclopentyloxy-2-fluoro-benzene can be effectively achieved using either copper- or palladium-based catalytic systems. While traditional Ullmann conditions offer a cost-effective route, palladium-catalyzed Buchwald-Hartwig etherification provides a more efficient and versatile method, particularly for this sterically demanding and electronically challenging substrate. The choice of catalyst, ligand, base, and solvent must be carefully considered to optimize the reaction for yield and purity. The detailed protocol provided serves as a robust starting point for the synthesis of this important medicinal chemistry building block. Further optimization of reaction conditions may be necessary depending on the scale and specific requirements of the synthesis.

    References

    • Ullmann condensation. In Wikipedia. Retrieved March 7, 2024, from [Link].[2]

    • BenchChem. (2025). A Comparative Guide to the Reactivity of Aryl vs. Alkyl Cyclopropyl Ketones. BenchChem.
    • High‐Valent Copper Catalysis Enables Regioselective Fluoroarylation of Gem‐Difluorin
    • Ullmann Reaction. Organic Chemistry Portal. Retrieved from [Link].[4]

    • Enantioselective Copper-Catalyzed Synthesis of Trifluoromethyl-Cyclopropylboronates.
    • Feng, Z., Min, Q., & Zhang, X. (2013). Synthesis of fluoro- and perfluoroalkyl arenes via palladium-catalyzed [4 + 2] benzannulation reaction. Organic Letters, 15(10), 2562–2565.
    • Heravi, M. M., Zadsirjan, V., & Mohammadi, L. (2021). Buchwald–Hartwig reaction: an update. Monatshefte für Chemie-Chemical Monthly, 152(10), 1227-1277.
    • Zhang, F., Min, Q. Q., Zhao, H. Y., Gu, J. W., & Zhang, X. (2015). A general synthesis of fluoroalkylated alkenes by palladium-catalyzed Heck-type reaction of fluoroalkyl bromides.
    • Beydoun, K., & Doucet, H. (2020). Demonstration of Green Solvent Performance on O, S, N-Heterocycles Synthesis: Metal-Free Click Chemistry and Buchwald—Hartwig Coupling. Molecules, 25(21), 5030.
    • Generation of Axially Chiral Fluoroallenes through a Copper-Catalyzed Enantioselective β-Fluoride Elimin
    • Asif, M. (2016). Biological Potential of Fluoro-Benzene Analogs. Annals of Medicinal Chemistry and Research, 2(1), 1015.[1]

    • Ullmann Coupling & other Cu Catalyzed reactions. Organic Synthesis. Retrieved from [Link].

    • Beydoun, K., & Doucet, H. (2011).
    • Buchwald-Hartwig C-C Bond Form
    • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Retrieved from [Link].[6]

    • Ullmann Condensation. SynArchive. Retrieved from [Link].[3]

    • Asymmetric synthesis of chiral cycloalkenone derivatives via palladium c
    • BenchChem. (2025). A Comparative Guide to Catalytic Systems for Arylcyclohexanone Synthesis. BenchChem.
    • Palladium-Catalyzed Enantioselective 1,1-Fluoroaryl
    • The Copper-Catalyzed Ring-Opening Reactions of Cyclopropanes by N-fluorobenzenesulfonimide toward N-Allylsulfonamides.
    • One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Royal Society of Chemistry.
    • Shchekotikhin, A. E., et al. (2024). Synthesis and antitumor activity of cyclopentane-fused anthraquinone derivatives. European Journal of Medicinal Chemistry, 267, 116103.
    • Enantioselective alkynylation of cyclopentanone: Synthesis, dimerization, and cross-coupling transformations of 1-ethynylcyclope. Chemical Review and Letters.
    • α-Arylation of Cyclopentanones by Palladium/Enamine Cooperative C
    • Szychowska, A., & Staszewska-Krajewska, O. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 441-473.
    • Significance of Fluorine in Medicinal Chemistry: A Review.
    • Design and Synthesis of (3′-Benzyloxy)-3-fluoro-5-(4-methylpiperazine-1-yl)-[1,1′-biphenyl] carbaldehyde and Indanone Derivatives and their Antibacterial Activity Close to Fab I Inhibitors. Asian Journal of Chemistry.
    • Maiti, D., & Buchwald, S. L. (2009). Orthogonal Cu-and Pd-based catalyst systems for the O-and N-arylation of aminophenols. Journal of the American Chemical Society, 131(47), 17423-17429.
    • Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions.

    Sources

    Safety & Regulatory Compliance

    Safety

    Personal protective equipment for handling 1-Cyclopentyloxy-2-fluoro-benzene

    Advanced Handling and PPE Protocols for 1-Cyclopentyloxy-2-fluoro-benzene As a Senior Application Scientist, I frequently consult with drug development teams who treat all organic building blocks identically. This is a c...

    Author: BenchChem Technical Support Team. Date: March 2026

    Advanced Handling and PPE Protocols for 1-Cyclopentyloxy-2-fluoro-benzene

    As a Senior Application Scientist, I frequently consult with drug development teams who treat all organic building blocks identically. This is a critical operational error. 1-Cyclopentyloxy-2-fluoro-benzene (CAS: 1340138-23-9) is not just a generic solvent; it is a specialized fluorinated aryl ether. Its unique physicochemical properties demand a tailored, causality-driven approach to Personal Protective Equipment (PPE), handling, and disposal.

    This guide provides the self-validating protocols necessary to protect your researchers, ensure regulatory compliance, and maintain the integrity of your laboratory environment.

    Physicochemical Risk Assessment & Causality

    To understand why specific PPE is required, we must first analyze the molecular behavior of the compound. Standard laboratory safety protocols often fail because they do not account for the specific permeability and reactivity of fluorinated ethers.

    • Dermal Permeability (The Causality of Glove Failure): The addition of the cyclopentyloxy group significantly increases the molecule's lipophilicity (LogP). Highly lipophilic halogenated compounds rapidly penetrate the aqueous and lipid layers of the human stratum corneum. Standard latex gloves offer near-zero breakthrough resistance and will fail almost immediately upon contact.

    • Ocular and Respiratory Toxicity: The fluorine substituent increases the volatility and potential for respiratory tract irritation compared to non-halogenated analogs. Vapor accumulation requires strict engineering controls as mandated by [1].

    • Chemical Degradation: While aryl ethers are less susceptible to auto-oxidation (peroxide formation) than aliphatic ethers, they must still be handled away from strong oxidizers and UV light to prevent hazardous secondary reactions.

    Table 1: Physicochemical Data & Hazard Profile

    Property Value Hazard Implication
    CAS Number 1340138-23-9 Unique identifier for SDS tracking and inventory control.
    Molecular Weight 180.22 g/mol Moderate volatility; presents a distinct inhalation risk in unventilated spaces.
    LogP (Estimated) > 3.0 High lipophilicity; enables rapid dermal penetration, necessitating specialized elastomers.

    | Halogen Content | Fluorine | Dictates mandatory segregation into strictly halogenated waste streams[2]. |

    Quantitative PPE Matrix

    Selecting the correct [3] is scale-dependent. The following matrix outlines the minimum required protection based on operational volume.

    Table 2: PPE Requirements by Operational Scale

    Operational Scale Volume / Mass Glove Material (Min. Thickness) Breakthrough Time Eye Protection Respiratory Control
    Analytical < 5 mL Nitrile (0.12 mm) ~15-30 mins Safety Glasses with side shields Standard Fume Hood (>100 fpm)
    Preparative 5 - 50 mL Double-gloved Nitrile or Viton (0.30 mm) > 120 mins Chemical Splash Goggles Standard Fume Hood

    | Bulk Transfer | > 50 mL | Viton / Butyl Rubber (0.50 mm) | > 240 mins | Full Face Shield over Goggles | Fume Hood + Organic Vapor Respirator |

    Self-Validating Operational Workflow

    Trust in a safety protocol comes from its ability to self-validate. Every step in this methodology contains a built-in check to confirm it was executed correctly before proceeding to the next phase.

    Step 1: Engineering Control Verification

    • Action: Activate the fume hood and verify the continuous face velocity monitor reads between 80–120 feet per minute (fpm).

    • Validation: Hold a Kimwipe at the sash opening; it should be gently and consistently pulled inward. Never handle the compound if the airflow is turbulent or stagnant.

    Step 2: PPE Donning and Integrity Check

    • Action: Don a flame-resistant lab coat, chemical splash goggles, and appropriately rated gloves (e.g., Viton for bulk handling).

    • Validation: Perform a pneumatic inflation test on the gloves (trap air inside the cuff, twist, and squeeze) to check for microscopic pinholes before putting them on.

    Step 3: Aseptic and Contained Transfer

    • Action: Transfer 1-Cyclopentyloxy-2-fluoro-benzene using a glass syringe or chemically inert PTFE cannula. Avoid pouring directly from the source bottle to minimize vapor displacement and droplet aerosolization.

    • Validation: The exterior of the secondary containment vessel must remain completely dry and free of any olfactory indicators (ether-like odor).

    Step 4: Doffing and Decontamination

    • Action: Remove gloves using the "beak method" (glove-to-glove, skin-to-skin) to ensure no exterior chemical residue touches your bare skin. Wash hands immediately with soap and water.

    • Validation: Visually inspect hands for erythema (redness) and confirm the absence of any chemical odor on the skin.

    Spill Response & Containment Pathway

    In the event of a spill, immediate categorization based on volume and location is critical to prevent laboratory-wide exposure.

    SpillResponse Start Spill Detected: 1-Cyclopentyloxy-2-fluoro-benzene Assess Assess Spill Volume & Ventilation Start->Assess Small Small Spill (< 50 mL) Inside Fume Hood Assess->Small < 50 mL Large Large Spill (> 50 mL) Outside Fume Hood Assess->Large > 50 mL PPE Don Upgraded PPE (Nitrile/Viton Gloves) Small->PPE Evacuate Evacuate Area & Isolate Airflow Large->Evacuate Absorb Apply Inert Absorbent (Sand/Vermiculite) PPE->Absorb Dispose Collect in Halogenated Waste Container Absorb->Dispose EHS Contact EHS & Hazmat Response Evacuate->EHS

    Workflow for 1-Cyclopentyloxy-2-fluoro-benzene spill containment and EHS escalation.

    Halogenated Waste Disposal Plan

    Improper disposal of fluorinated ethers poses severe environmental and regulatory risks. Under [2], 1-Cyclopentyloxy-2-fluoro-benzene must be strictly managed as Halogenated Solvent Waste .

    • Strict Segregation: Never mix halogenated waste with non-halogenated organic solvents (like acetone, ethanol, or hexanes)[4]. Mixing these streams not only creates dangerous reactive profiles but also forces the entire waste carboy to be processed at the significantly higher cost associated with halogenated incineration[5].

    • Containment: Store waste in a high-density polyethylene (HDPE) or PTFE-lined container. Glass can be used for small quantities but poses an unnecessary shatter risk in waste accumulation areas.

    • Labeling: Clearly label the container with "Hazardous Waste - Halogenated Organics" and list "1-Cyclopentyloxy-2-fluoro-benzene" explicitly. Do not use chemical abbreviations or structural shorthand.

    • Accumulation Limits: Adhere to Satellite Accumulation Area (SAA) regulations, ensuring the container is tightly closed at all times unless actively adding waste, and never exceeding the 55-gallon accumulation limit before scheduling an EHS pickup[2].

    References

    • [1] Title: Laboratory Safety Guidance | Source: Occupational Safety and Health Administration (OSHA) | URL: [Link]

    • [3] Title: Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Source: Lab Manager | URL: [Link]

    • [5] Title: Guidelines for Solvent Waste Recycling and Disposal | Source: Hazardous Waste Experts | URL: [Link]

    • [2] Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | Source: US Environmental Protection Agency (EPA) | URL: [Link]

    • [4] Title: Chemical Waste Management: Combining Compatible Used Organic Solvents | Source: University of Louisville DEHS | URL: [Link]

    Sources

    © Copyright 2026 BenchChem. All Rights Reserved.